2,2-Dibromo-6-methoxy-1-indanone

• CAS: 62015-81-0

Core Science & Biosynthesis

Part 1: Molecular Architecture & Theoretical MS Profile

Technical Deep Dive: Mass Spectrometric Characterization of 2,2-Dibromo-6-methoxy-1-indanone

Executive Summary This technical guide details the mass spectrometric behavior of 2,2-Dibromo-6-methoxy-1-indanone (

), a critical halogenated bicyclic intermediate often utilized in the synthesis of functionalized indanes and pharmaceutical precursors (e.g., acetylcholinesterase inhibitors).

For researchers and analytical scientists, this molecule presents a unique "A+2" isotopic challenge. Its characterization relies heavily on recognizing the distinct bromine isotopic signature and preventing thermal degradation (dehalogenation) during the ionization process. This guide synthesizes theoretical fragmentation mechanics with practical experimental protocols to ensure high-fidelity structural confirmation.

The mass spectral identity of 2,2-Dibromo-6-methoxy-1-indanone is defined by the natural abundance of bromine isotopes (

and ), which exist in a near 1:1 ratio.[1] Unlike chlorinated compounds (3:1), the presence of two bromine atoms creates a distinct 1:2:1 triplet pattern in the molecular ion cluster.[2][3]

Exact Mass & Isotopic Distribution

The molecular ion (

) is not a single peak but a cluster. Accurate mass determination requires tracking the specific isotopologues.

Isotopologue Composition	m/z (Exact)	Relative Abundance (Theoretical)	Description
	317.8891	51.4%	Nominal Mass (M) . Lightest isotopologue.
	319.8871	100.0%	M+2 . The Base Peak of the molecular cluster (statistically most probable).
	321.8850	48.6%	M+4 . Heaviest isotopologue.

Critical Insight: In low-resolution GC-MS (EI), you will observe a "triplet" at m/z 318, 320, and 322 with intensities roughly 1:2:1. Any deviation from this ratio suggests co-elution with mono-bromo impurities (m/z ~240) or starting material.

Part 2: Fragmentation Mechanics (Electron Ionization)[4]

Under standard 70 eV Electron Ionization (EI), the molecule undergoes a predictable decay driven by the weakness of the

bond and the stability of the aromatic indanone core.

Primary Fragmentation Pathway: Sequential Dehalogenation

The

-carbon (C2) is heavily substituted with electron-withdrawing bromine atoms. The primary fragmentation event is the homolytic cleavage of the C-Br bond.

• Stage 1: Formation of [M-Br]

  • The molecular ion loses a bromine radical (

    ).

  • Result: A doublet peak at m/z 239/241 (1:1 ratio).

  • Mechanism:[4]

    -cleavage driven by the carbonyl group.[5][6][7]

• Stage 2: Formation of [M-2Br]

  • Loss of the second bromine atom.

  • Result: A single dominant peak at m/z 160 .

  • Significance: This represents the 6-methoxy-1-indanone radical cation (minus two protons at C2), effectively the "skeleton" of the molecule.

• Stage 3: Carbonyl Ejection (Loss of CO)

  • The cyclic ketone ejects carbon monoxide (neutral loss of 28 Da).

  • Result: Peak at m/z 132 .

  • Mechanism:[4] Ring contraction, typical for cyclic ketones.

Visualization of Fragmentation Pathway

The following diagram illustrates the logical decay of the parent ion into its constituent fragments.

Figure 1: Stepwise fragmentation pathway of 2,2-Dibromo-6-methoxy-1-indanone under 70 eV EI conditions.

Part 3: Experimental Protocol & Workflow

To obtain a clean spectrum, one must mitigate the thermal instability of

-halo ketones. High inlet temperatures can cause "on-column" degradation, leading to false identification of the mono-bromo analog.

Sample Preparation

• Solvent: Dichloromethane (DCM) or Ethyl Acetate (HPLC Grade). Avoid alcohols (Methanol) to prevent potential nucleophilic attack/solvolysis at the C2 position.

• Concentration: 10–50 ppm (trace analysis is preferred to prevent source contamination).

GC-MS Instrument Parameters

This protocol is optimized for an Agilent 5977 or equivalent single quadrupole system.

Parameter	Setting	Rationale
Inlet Mode	Splitless (or Split 10:1 for conc. samples)	Maximizes sensitivity; split reduces residence time (less degradation).
Inlet Temperature	200°C - 220°C	CRITICAL: Keep lower than standard (250°C) to prevent thermal debromination.
Column	DB-5MS or HP-5MS (30m x 0.25mm x 0.25µm)	Non-polar stationary phase prevents catalytic degradation.
Oven Program	80°C (1 min) 20°C/min 280°C (3 min)	Fast ramp minimizes thermal stress on the molecule.
Ion Source Temp	230°C	Standard EI source temperature.
Scan Range	m/z 50 – 450	Captures molecular ion cluster and lower fragments.

Self-Validating Workflow (The "Check-Sum")

To ensure your data is valid, perform this logical check immediately after acquisition:

• Extract Ion Chromatogram (EIC): Plot m/z 320 (M+2).

• Verify Ratio: Check the peak at retention time. Does m/z 318 have ~50% the intensity of m/z 320?

  • Yes: Valid 2,2-dibromo species.[8]

  • No (m/z 318 is higher): Indicates contamination with mono-bromo species or thermal degradation in the liner.

• Ghost Peak Check: Look for a peak at m/z 162 (6-methoxy-1-indanone). If this peak appears before the main peak, it is a synthesis impurity. If it tails under the main peak, it is thermal breakdown.

Part 4: References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (Standard reference for halogen isotopic patterns).

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Source for

  -cleavage mechanisms in ketones).

• Smith, R. M. (2004). Understanding Mass Spectra: A Basic Approach. Wiley-Interscience.

• NIST Mass Spectrometry Data Center. (2023). NIST / EPA / NIH Mass Spectral Library. (General reference for indanone fragmentation patterns).

• Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer International Publishing. (Reference for thermal degradation of labile compounds in GC-MS).

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• 8. 2,2-DIBROMO-1-INDANONE synthesis - chemicalbook [chemicalbook.com]

Infrared spectroscopy of 2,2-Dibromo-6-methoxy-1-indanone

An In-Depth Technical Guide to the Infrared Spectroscopy of 2,2-Dibromo-6-methoxy-1-indanone

Abstract

This technical guide provides a comprehensive analysis of the infrared (IR) spectroscopy of 2,2-Dibromo-6-methoxy-1-indanone, a key intermediate in various synthetic pathways. Designed for researchers, chemists, and drug development professionals, this document moves beyond a simple recitation of spectral data. It delves into the structural and electronic factors that govern the vibrational frequencies of the molecule's key functional groups. We will explore the nuanced interplay of inductive effects from α,α-dihalogenation, ring strain from the five-membered indanone core, and conjugation with the aromatic system on the critical carbonyl (C=O) stretching frequency. This guide presents a detailed, field-proven experimental protocol for acquiring high-quality Fourier Transform Infrared (FTIR) spectra via both Attenuated Total Reflectance (ATR) and Potassium Bromide (KBr) pellet techniques. Finally, a complete, annotated interpretation of the expected spectrum is provided, equipping the scientist with the expertise to use IR spectroscopy as a robust tool for the structural verification and quality control of this compound.

Introduction

The Significance of 2,2-Dibromo-6-methoxy-1-indanone

2,2-Dibromo-6-methoxy-1-indanone is a polysubstituted aromatic ketone featuring a unique combination of functional groups that make it a valuable synthetic precursor. The indanone framework is a common structural motif in medicinal chemistry, and the presence of geminal dibromides at the α-position provides a reactive site for subsequent chemical transformations. The methoxy substituent on the aromatic ring further modulates the electronic properties of the molecule. Given its role in complex syntheses, unambiguous structural confirmation is paramount.

The Role of Infrared Spectroscopy in Structural Elucidation

Infrared (IR) spectroscopy is a powerful and rapid analytical technique for identifying the functional groups present within a molecule.[1] The method is based on the principle that molecular bonds and functional groups vibrate at specific, quantized frequencies. When infrared radiation is passed through a sample, energy is absorbed at frequencies corresponding to these vibrations, resulting in a unique spectral "fingerprint" of the molecule.[2][3] For a molecule like 2,2-Dibromo-6-methoxy-1-indanone, IR spectroscopy is indispensable for confirming the presence of the critical carbonyl group, the aromatic ether, the dibrominated carbon, and the overall aromatic and aliphatic framework.

Predicted Spectral Features of 2,2-Dibromo-6-methoxy-1-indanone

The infrared spectrum of this molecule is a composite of the vibrations of its individual functional groups, each influenced by the local chemical environment.

The Carbonyl (C=O) Group: A Case of Competing Electronic Effects

The carbonyl stretch is typically one of the strongest and most diagnostic absorptions in an IR spectrum.[4][5] For a standard saturated aliphatic ketone, this peak appears around 1715 cm⁻¹.[6] However, in 2,2-Dibromo-6-methoxy-1-indanone, several factors shift this frequency:

• Ring Strain: The inclusion of the carbonyl group within a five-membered ring (cyclopentanone) increases angle strain, which in turn increases the C=O stretching frequency by approximately 30-40 cm⁻¹ compared to a six-membered or acyclic ketone.[5][7]

• Conjugation: Conjugation of the carbonyl group with the adjacent aromatic ring delocalizes the π-electrons, imparting more single-bond character to the C=O bond.[7] This effect weakens the bond and lowers the stretching frequency, typically by 25-30 cm⁻¹.[6][8]

• α-Halogenation (Inductive Effect): This is the most significant factor for this molecule. The two highly electronegative bromine atoms on the α-carbon strongly withdraw electron density along the sigma bonds (the inductive effect).[9] This effect removes electron density from the antibonding orbital of the carbonyl group, leading to a shorter, stronger C=O bond and a substantial increase in the stretching frequency.[7][8][9]

Predicted Outcome: The strong inductive effect from the two bromine atoms is expected to dominate over the opposing conjugation effect. Therefore, the C=O stretching frequency for 2,2-Dibromo-6-methoxy-1-indanone will be shifted to a significantly higher wavenumber than a typical aromatic ketone, likely appearing in the 1735 - 1755 cm⁻¹ region.

The Aromatic System: Benzene Ring and Methoxy Group Vibrations

The substituted benzene ring and its methoxy group give rise to several characteristic absorptions:

• Aromatic C-H Stretch: A weak to medium absorption will appear just above 3000 cm⁻¹ (typically 3050 - 3100 cm⁻¹ ), which is diagnostic for C-H bonds on an sp²-hybridized carbon.[10][11]

• Aromatic C=C Stretch: The in-ring carbon-carbon double bond stretches produce a series of medium to weak bands in the 1600 - 1450 cm⁻¹ region.[10][11]

• Aromatic Ether C-O Stretch: The methoxy group (-OCH₃) constitutes an aryl alkyl ether. This functional group is characterized by a strong, asymmetric C-O-C stretching band. For aromatic ethers, this peak is reliably found between 1230 - 1270 cm⁻¹ .[2][12] A weaker symmetric stretch may also be present at a lower frequency.

• C-H Out-of-Plane (OOP) Bending: The pattern of strong absorptions in the 900 - 675 cm⁻¹ region is highly diagnostic of the substitution pattern on the benzene ring.[11][13] For the 1,2,4-trisubstitution pattern present in this molecule, strong bands are expected in this region.

• Overtone Bands: Weak combination and overtone bands characteristic of aromatic substitution patterns may be visible in the 2000 - 1665 cm⁻¹ region.[11][13]

The α,α-Dibromo Substituents: C-Br Vibrational Modes

The carbon-bromine bonds will produce stretching vibrations in the low-frequency fingerprint region of the spectrum. The C-Br stretch is typically found in the range of 690 - 515 cm⁻¹ .[4][10] Given the presence of two C-Br bonds, both symmetric and asymmetric stretches are possible, which may appear as one or two strong to medium bands in this region.

The Aliphatic Backbone: C-H Stretching and Bending

The indanone structure contains sp³-hybridized carbons in the five-membered ring. These will give rise to:

• C-H Stretch: Absorptions just below 3000 cm⁻¹ (typically 2850 - 2960 cm⁻¹ ) due to the stretching of C-H bonds on the aliphatic -CH₂- groups.[10]

• C-H Bending: Scissoring and rocking vibrations for the -CH₂- groups will appear around 1465 cm⁻¹ and in the broader fingerprint region.[10]

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

The following protocols describe validated methods for obtaining a high-fidelity IR spectrum of solid 2,2-Dibromo-6-methoxy-1-indanone. The choice between ATR and KBr pellet methods often depends on available equipment, sample amount, and the need for non-destructive analysis.[14][15]

Instrumentation and Materials

• Fourier Transform Infrared (FTIR) Spectrometer

• Sample: 2,2-Dibromo-6-methoxy-1-indanone (solid)

• For ATR: ATR accessory with a diamond or zinc selenide crystal

• For KBr Pellet: Agate mortar and pestle, KBr press, pellet die, IR-grade Potassium Bromide (KBr) powder (oven-dried)

• Spatula, cleaning solvents (e.g., isopropanol, acetone)

Sample Preparation: A Comparative Approach

ATR is the preferred modern technique due to its speed, ease of use, and lack of sample preparation.[14][15]

• Crystal Cleaning: Thoroughly clean the surface of the ATR crystal with a soft tissue dampened with isopropanol or another suitable solvent to remove any residue from previous analyses.

• Background Spectrum: With the clean, empty crystal, acquire a background spectrum. This is a critical step to ratio out absorptions from atmospheric CO₂ and water vapor, as well as any intrinsic signals from the ATR crystal itself.

• Sample Application: Place a small amount (1-2 mg) of the solid sample directly onto the center of the ATR crystal.[16]

• Apply Pressure: Lower the press arm and apply consistent pressure to ensure intimate contact between the solid sample and the crystal surface. Good contact is essential for a strong, high-quality spectrum.[15]

• Acquire Spectrum: Collect the sample spectrum.

This traditional transmission method is highly effective but requires more skill and sample preparation.[17]

• Prepare KBr: Use oven-dried, spectroscopy-grade KBr powder to avoid a broad O-H absorption from moisture in the final spectrum.

• Grind Sample: In an agate mortar, place approximately 1-2 mg of the sample and about 100-200 mg of dry KBr powder.[16]

• Mix and Grind: Thoroughly grind the mixture with the pestle for several minutes until it becomes a fine, homogeneous powder. This reduces particle size to minimize light scattering.[18]

• Press Pellet: Transfer the powder to a pellet die. Assemble the die and place it in a hydraulic press. Apply pressure (typically 7-10 tons) for several minutes to form a thin, transparent, or translucent pellet.[16]

• Acquire Spectrum: First, run a background spectrum with the empty sample compartment. Then, carefully place the KBr pellet into the sample holder in the spectrometer's beam path and acquire the sample spectrum.

Data Acquisition and Processing

• Range: Scan the mid-IR range, typically from 4000 cm⁻¹ to 400 cm⁻¹ .

• Resolution: A resolution of 4 cm⁻¹ is sufficient for most structural characterization purposes.

• Scans: Co-add 16 to 32 scans to improve the signal-to-noise ratio.

• Processing: The resulting spectrum should be displayed in Absorbance or % Transmittance mode. If necessary, apply a baseline correction to ensure peaks originate from a flat baseline.

Data Interpretation and Summary

Annotated Summary of Expected Absorptions

The following table summarizes the predicted key vibrational frequencies for 2,2-Dibromo-6-methoxy-1-indanone, providing a guide for spectral interpretation.

Expected Wavenumber (cm⁻¹)	Intensity	Vibrational Mode Assignment	Corresponding Structural Unit
3050 - 3100	Weak - Medium	C-H Stretch	Aromatic Ring
2850 - 2960	Weak - Medium	C-H Stretch	Aliphatic -CH₂-
1735 - 1755	Strong	C=O Stretch	α,α-Dibromo, 5-membered ring Ketone
~1600, ~1470	Medium - Weak	C=C In-Ring Stretch	Aromatic Ring
1230 - 1270	Strong	Asymmetric C-O-C Stretch	Aryl Alkyl Ether
690 - 515	Medium - Strong	C-Br Stretch	Geminal Dibromide
900 - 675	Strong	C-H Out-of-Plane Bending	Substituted Aromatic Ring

Integrated Workflow for Spectral Analysis

The process of analyzing the IR spectrum of a novel or synthesized compound follows a logical progression from data acquisition to final structural confirmation. The workflow below illustrates this self-validating system.

Workflow for FTIR Analysis of 2,2-Dibromo-6-methoxy-1-indanone.

Conclusion

The infrared spectrum of 2,2-Dibromo-6-methoxy-1-indanone is rich with structural information. The key to its correct interpretation lies in understanding the competing electronic effects that dictate the position of the carbonyl absorption, which is the most prominent feature. The strong inductive withdrawal of the geminal dibromides shifts this peak to a high frequency (1735-1755 cm⁻¹), providing clear evidence of the α,α-dihalogenation. This, combined with the characteristic absorptions for the aromatic ether, the C-Br bonds, and the specific aromatic substitution pattern, allows for a confident and definitive structural verification. By following the robust experimental protocols and interpretive guide presented here, researchers can effectively utilize FTIR spectroscopy as a primary tool for quality control and reaction monitoring in syntheses involving this versatile chemical intermediate.

References

• Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. (2024). Drawell.
• Sample preparation for FT-IR. University of the West Indies at Mona.
• Sampling Techniques for FTIR Spectroscopy. (n.d.). JASCO.
• The frequency shift of the carbonyl absorption in the cyclohexane carboxaldehyde is. (2024). Testbook.com.
• Guide to FT-IR Spectroscopy. (n.d.). Bruker.
• Infrared Spectra of Some Common Functional Groups. (2020). Chemistry LibreTexts.
• Infrared Spectrometry. (n.d.). Michigan State University Department of Chemistry.
• Common Sampling Techniques of FTIR Spectroscopy. (2023). Edinburgh Instruments.
• Determining benzene ring substitution patterns from IR spectra. (n.d.). Spectra Analysis Instruments, Inc.
• Sample preparation and factors affect IR bands. (n.d.). SlideShare.
• The C-O Bond III: Ethers By a Knockout. (2020). Spectroscopy Online.
• Interpretation of Infrared Spectra, A Practical Approach. (n.d.). Wiley Analytical Science.
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• IR Spectroscopy Tutorial: Aromatics. (n.d.). University of Calgary.
• 18.8 Spectroscopy of Ethers. (2024). Chemistry LibreTexts.
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• the fingerprint region - infra-red spectra. (n.d.). Chemguide.
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Starting materials for 2,2-Dibromo-6-methoxy-1-indanone synthesis

Executive Summary

This technical whitepaper outlines the robust synthetic pathway for 2,2-Dibromo-6-methoxy-1-indanone , a critical bicyclic scaffold used in the development of indenopyrazoles, biologically active fused heterocycles, and neuroprotective agents.[1]

The synthesis is bifurcated into two critical phases:

• Core Construction: Cyclization of a phenylpropanoic acid precursor to form the 6-methoxy-1-indanone skeleton.[1]

• Functionalization: Regioselective

  -dibromination of the ketone.

This guide prioritizes process safety, scalability, and mechanistic understanding, moving beyond simple "recipes" to provide a rationale for every chemical manipulation.

Part 1: Retrosynthetic Analysis & Strategy

To design a high-purity synthesis, we must deconstruct the target molecule. The 2,2-dibromo motif suggests a late-stage electrophilic halogenation of an enolizable ketone.[1]

Strategic Disconnections[1]

• Target: 2,2-Dibromo-6-methoxy-1-indanone.[1]

• Primary Disconnection: C2–Br bonds. This points to the bromination of 6-Methoxy-1-indanone .[1]

• Secondary Disconnection: C1–C7a bond (Intramolecular Friedel-Crafts Acylation).[1]

• Starting Material: 3-(3-Methoxyphenyl)propanoic acid .

Critical Regiochemical Note: The choice of the meta-substituted precursor (3-methoxyphenyl) is deliberate. In the cyclization step, the methoxy group directs the incoming acylium ion para to itself (position 6 on the indanone ring). Cyclization ortho to the methoxy group (position 4) is sterically disfavored.

Caption: Retrosynthetic tree illustrating the pathway from the commercial acid precursor to the dibrominated target.

Part 2: Synthesis of the Core Scaffold (6-Methoxy-1-indanone)[1]

The first challenge is constructing the indanone ring.[2] While acid chloride routes (

) are possible, they are moisture-sensitive and generate stoichiometric aluminum waste. The Polyphosphoric Acid (PPA) route is preferred for its operational simplicity and "atom economy" (water is the only byproduct).

Materials

• Precursor: 3-(3-Methoxyphenyl)propanoic acid (CAS: 10516-71-9).

• Reagent/Solvent: Polyphosphoric Acid (PPA) (83%

  content).[3]

• Quench: Crushed ice/Water.

Protocol

• Setup: Charge a round-bottom flask with PPA (approximately 10–15 g per 1 g of substrate). Heat to 60–70°C to lower viscosity.

• Addition: Add 3-(3-methoxyphenyl)propanoic acid portion-wise.

  • Expert Insight: Do not add all at once. The reaction is exothermic. A controlled addition prevents local overheating which leads to polymerization tars.

• Cyclization: Heat the mixture to 70–90°C for 1–2 hours.

  • Monitoring: The solution will turn deep red/purple. Monitor via TLC (EtOAc/Hexane) for the disappearance of the acid.

• Quench: Pour the hot reaction mixture slowly onto crushed ice with vigorous stirring. PPA hydrolysis is exothermic; rapid addition can cause splattering.

• Isolation: Extract the aqueous slurry with Dichloromethane (

  ) or Ethyl Acetate. Wash organics with saturated (to remove unreacted acid) and Brine.

• Purification: Recrystallize from Ethanol/Water or Hexanes.

  • Target Properties: Off-white to pale yellow solid, MP: 109°C [1].[4]

Part 3: The Functionalization (Synthesis of 2,2-Dibromo-6-methoxy-1-indanone)

This step utilizes the high enolizability of the C2 position. We employ elemental bromine in acetic acid. This system is self-catalyzing: the HBr generated in the first bromination catalyzes the enolization required for the second bromination.

Mechanism of Action

The reaction proceeds via an acid-catalyzed enolization.[5] The electron-donating methoxy group at C6 increases the electron density of the aromatic ring, but the carbonyl group activates the C2 position specifically for electrophilic attack.

Caption: Stepwise mechanistic flow of the alpha-bromination cascade.

Detailed Protocol

Safety Warning: Elemental bromine is highly corrosive and volatile. Work in a well-ventilated fume hood.

• Solution Preparation: Dissolve 6-Methoxy-1-indanone (1.0 equiv) in Glacial Acetic Acid (10 volumes).

  • Why Acetic Acid? It acts as a solvent and a weak acid catalyst. It also solvates the HBr byproduct, preventing it from escaping too rapidly.

• Bromine Addition: Prepare a solution of Bromine (

  , 2.2 equiv) in a small volume of Acetic Acid. Add this solution dropwise to the indanone solution at Room Temperature (RT).

  • Visual Cue: The deep red color of bromine will dissipate as it reacts. If the color persists initially, gently warm the flask to initiate the radical/enol chain.

• Reaction: Stir at RT for 2–4 hours.

  • Endpoint: The reaction is complete when the red bromine color persists (indicating excess

    ) and TLC shows conversion of the monobromo intermediate.

• Workup:

  • Pour the mixture into ice water.

  • Crucial Step: Add saturated Sodium Bisulfite (

    ) solution dropwise until the orange/red color (excess bromine) completely disappears and the solid precipitate turns white/pale yellow.

• Filtration: Filter the solid precipitate. Wash copiously with water to remove all traces of acetic acid.

• Drying: Dry under vacuum over

  or in a convection oven at 40°C.

Data Summary Table

Parameter	Specification / Value
Starting Material	6-Methoxy-1-indanone (CAS 13623-25-1)
Reagent	Bromine ( ) (2.1 - 2.2 equivalents)
Solvent	Glacial Acetic Acid (AcOH)
Temperature	20°C - 25°C (Room Temp)
Reaction Time	2 - 4 Hours
Yield	Typically 75 - 85%
Appearance	Pale yellow to off-white crystalline solid
Melting Point	~135–140°C (Derivative dependent)

Part 4: Quality Control & Troubleshooting

Monobromination vs. Dibromination[1]

• Issue: Incomplete reaction yielding a mixture of mono- and di-bromo products.

• Diagnosis:

  NMR analysis.[3][6][7]

  • Monobromo: Shows a doublet of doublets (or multiplet) at C2 and C3 protons.

  • Dibromo:[1][8] Shows a clean singlet for the C3 methylene protons (since C2 has no protons to couple with).

• Correction: Ensure a slight excess of bromine (2.2 equiv) is used. If monobromo persists, re-dissolve crude in AcOH and treat with 0.5 equiv

  .

Regioselectivity (Ring Bromination)[10]

• Issue: Bromination occurring on the aromatic ring (position 5 or 7).

• Cause: Presence of strong Lewis acids (e.g.,

  , contaminants) or excessive heat.

• Prevention: Use glass-coated stir bars (avoid exposed metal).[1] Keep temperature below 40°C. The carbonyl group deactivates the ring sufficiently to prevent electrophilic aromatic substitution under mild conditions, provided the Lewis acid concentration is negligible [2].

References

• Sigma-Aldrich. "6-Methoxy-1-indanone Product Specification."[1] Merck KGaA. Accessed February 2026. Link

• Podgoršek, A. et al. "Halogenation of Indanones." Beilstein Journal of Organic Chemistry, vol. 5, no. 1, 2009. Link

• Ahmed, N. "Synthesis of 1-indanones with a broad range of biological activity." Beilstein Journal of Organic Chemistry, vol. 13, 2017, pp. 451–494. Link

• Organic Chemistry Portal. "Synthesis of Indanones." Organic Chemistry Portal. Accessed February 2026. Link

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Potential applications of 2,2-Dibromo-6-methoxy-1-indanone in organic synthesis

A Technical Guide to the Synthetic Utility of 2,2-Dibromo-6-methoxy-1-indanone

Executive Summary

The indanone scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous pharmacologically active compounds.[1][2] Specifically, the 6-methoxy-1-indanone framework has garnered significant attention due to its presence in potent therapeutics like Donepezil, used in the management of Alzheimer's disease.[1] This guide focuses on a key derivative, 2,2-Dibromo-6-methoxy-1-indanone, a versatile and highly reactive building block. As a gem-dihaloketone, this compound possesses a unique reactivity profile that opens avenues for complex molecular architecture construction.[3] We will explore its synthesis, delve into its core reactivity, and present its strategic applications in sophisticated organic synthesis, including skeletal rearrangements and the construction of novel heterocyclic systems. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this powerful intermediate in their synthetic programs.

The Privileged Scaffold: Significance of 6-Methoxy-1-Indanone

The indanone core, a bicyclic structure fusing a benzene ring with a cyclopentanone ring, provides a rigid and chemically tractable framework.[2][4] This rigidity is often advantageous in drug design, as it can reduce the entropic penalty upon binding to a biological target. The methoxy substituent at the 6-position is not merely a passive group; it significantly influences the electronic properties of the aromatic ring and can engage in crucial hydrophobic or hydrogen-bonding interactions within enzyme active sites, as seen in cholinesterase inhibitors.[5] The demonstrated bioactivity of indanone derivatives spans antiviral, anti-inflammatory, anticancer, and neuroprotective applications, making them a high-value scaffold for new drug discovery.[1][6] Consequently, synthetic intermediates that allow for the facile and diverse modification of this core, such as 2,2-Dibromo-6-methoxy-1-indanone, are of paramount importance.

Synthesis of 2,2-Dibromo-6-methoxy-1-indanone

The most direct and common method for preparing α,α-dihaloketones is through the direct halogenation of the corresponding ketone.[7] The starting material, 6-Methoxy-1-indanone, is commercially available and serves as the logical precursor.[8][9] The reaction proceeds via an acid-catalyzed enolization, followed by electrophilic attack by bromine.[10] The presence of the first bromine atom increases the acidity of the remaining α-hydrogen, facilitating a rapid second bromination at the same position.

Caption: Workflow for the synthesis of the title compound.

Experimental Protocol: Synthesis via Direct Bromination

• Preparation: To a solution of 6-methoxy-1-indanone (1.0 eq) in glacial acetic acid (5-10 mL per gram of substrate), add a catalytic amount of 48% hydrobromic acid (e.g., 2-3 drops).

• Bromine Addition: While stirring vigorously, add a solution of bromine (2.1 eq) in glacial acetic acid dropwise at room temperature. An initial warming of the reaction mixture is typically observed.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 2-4 hours or until TLC analysis indicates complete consumption of the starting material and the mono-bromo intermediate.

• Work-up: Pour the reaction mixture slowly into a beaker of ice-water with stirring. The product will precipitate as a solid.

• Isolation and Purification: Collect the solid by vacuum filtration, wash thoroughly with cold water to remove acetic acid and inorganic salts, and then with a cold, dilute solution of sodium bisulfite to quench any excess bromine. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford 2,2-Dibromo-6-methoxy-1-indanone as a crystalline solid.

Parameter	Condition/Reagent	Rationale
Starting Material	6-Methoxy-1-indanone	Commercially available precursor.[8]
Brominating Agent	Elemental Bromine (Br₂) or NBS	Provides the electrophilic bromine source for the reaction.[11][12]
Catalyst	HBr or p-TsOH	Promotes the formation of the enol intermediate, which is the active nucleophile.[7]
Solvent	Glacial Acetic Acid	A polar protic solvent that facilitates enolization and solubilizes the reactants.
Temperature	Room Temperature to 80°C	Balances reaction rate with control over potential side reactions.

Table 1. Typical Reagents and Conditions for Synthesis.

Key Applications in Organic Synthesis

The synthetic utility of 2,2-Dibromo-6-methoxy-1-indanone stems from the interplay between its two primary reactive sites: the electrophilic carbonyl carbon and the C2 carbon, which is both activated by the carbonyl and equipped with two good leaving groups (bromide ions).

The Favorskii Rearrangement: Accessing Ring-Contracted Scaffolds

The Favorskii rearrangement is a hallmark reaction of α-haloketones, particularly cyclic ones, leading to ring contraction.[13][14][15] This transformation is invaluable for synthesizing strained ring systems that are otherwise difficult to access. When 2,2-Dibromo-6-methoxy-1-indanone is treated with a base (e.g., sodium hydroxide or alkoxide), it undergoes rearrangement to produce a 5-methoxyindane-2-carboxylic acid derivative.

Mechanism: The reaction proceeds through the formation of a highly strained cyclopropanone intermediate.[16][17] The base abstracts an acidic proton from the C3 position to form an enolate, which then displaces one of the bromide ions via intramolecular SN2 reaction to form the bicyclic cyclopropanone. Subsequent nucleophilic attack by the base on the carbonyl carbon opens the three-membered ring to yield the more stable carbanion, which is then protonated during workup.

Caption: General workflow for heterocyclic synthesis.

A Precursor for Further Functionalization

Beyond direct use, 2,2-Dibromo-6-methoxy-1-indanone serves as a stable precursor to other valuable indanone intermediates. This "store and release" strategy adds another layer to its synthetic utility.

• Selective Monodebromination: Careful reduction, for example using sodium dithionite or other mild reducing agents, can selectively remove one bromine atom to yield 2-bromo-6-methoxy-1-indanone. This monobrominated ketone is a key building block for introducing substituents at the C2 position via SN2 reactions with various nucleophiles or for generating enolates for aldol-type reactions. [18]* Reductive Dehalogenation: More forceful reduction (e.g., with zinc dust in acetic acid) can remove both bromine atoms, regenerating the parent 6-methoxy-1-indanone. This can be useful if the gem-dibromo group was used as a protecting group for the α-position.

Conclusion and Future Perspectives

2,2-Dibromo-6-methoxy-1-indanone is more than just a halogenated ketone; it is a strategic building block poised for the efficient construction of molecular complexity. Its applications in the Favorskii rearrangement provide a reliable route to valuable ring-contracted indane carboxylic acids, while its role as a bifunctional electrophile enables the rapid assembly of novel heterocyclic systems fused to the medicinally relevant indanone core. As the demand for new therapeutic agents continues to grow, the creative application of such powerful and versatile intermediates will be crucial. Future work could explore its use in transition-metal-catalyzed cross-coupling reactions, the development of stereoselective transformations of its derivatives, and its incorporation into diversity-oriented synthesis programs to generate libraries of novel bioactive compounds.

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Introduction: The Versatility of a Dihalogenated Ketone

An In-Depth Technical Guide to the Chemical Reactivity of 2,2-Dibromo-6-methoxy-1-indanone

2,2-Dibromo-6-methoxy-1-indanone is a bifunctional α,α-dihalocarbonyl compound that serves as a privileged scaffold and a versatile building block in modern organic synthesis.[1] Its structure, featuring a geminal dibromo group adjacent to a carbonyl on an indanone framework, imparts a unique and potent reactivity profile. This guide provides an in-depth exploration of the synthesis, core chemical behaviors, and synthetic applications of this valuable intermediate, offering field-proven insights for researchers, scientists, and professionals in drug development. The strategic placement of the bromine atoms activates the molecule for a range of transformations, including reductive dehalogenations, classic rearrangement reactions, and as a precursor to other valuable synthons.

The indanone core itself is a common motif in numerous biologically active compounds and natural products, making its derivatives, such as the title compound, of significant interest.[2][3][4] Understanding the causality behind the experimental choices in its reactions is key to harnessing its full synthetic potential.

Chemical Properties
IUPAC Name	2,2-Dibromo-6-methoxy-2,3-dihydro-1H-inden-1-one
Molecular Formula	C₁₀H₈Br₂O₂
Molecular Weight	320.00 g/mol
CAS Number	Not readily available; parent 2,2-Dibromo-1-indanone is 7749-02-2[5]
Appearance	Typically a solid crystalline powder

Synthesis: Accessing the Key Intermediate

The most direct and common method for preparing 2,2-Dibromo-6-methoxy-1-indanone is through the acid-catalyzed α-halogenation of its parent ketone, 6-methoxy-1-indanone. This reaction proceeds via an enol intermediate, which then acts as a nucleophile, attacking molecular bromine.[6] The presence of two α-hydrogens allows for a double substitution to yield the gem-dibromo product.

The choice of an acid catalyst is crucial as it facilitates the tautomerization to the enol form, which is the rate-determining step of the reaction.[6] Solvents like acetic acid are often employed as they can both dissolve the starting materials and participate in the proton transfers required for the mechanism.

Figure 1: Synthesis of the title compound via α-halogenation.

Experimental Protocol: Synthesis of 2,2-Dibromo-6-methoxy-1-indanone

Objective: To synthesize 2,2-Dibromo-6-methoxy-1-indanone from 6-methoxy-1-indanone.

Materials:

• 6-Methoxy-1-indanone (1.0 eq)

• Bromine (Br₂) (2.1 eq)

• Glacial Acetic Acid

• Round-bottom flask with magnetic stirrer

• Dropping funnel

• Ice bath

Procedure:

• Setup: Dissolve 6-methoxy-1-indanone in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer. Cool the flask in an ice bath to 0-5 °C.

• Bromine Addition: In a dropping funnel, prepare a solution of bromine in glacial acetic acid. Add this solution dropwise to the stirred indanone solution over 30-60 minutes. The key is to maintain the temperature below 10 °C to control the reaction rate and minimize side products. The disappearance of the bromine's reddish-brown color indicates its consumption.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Workup: Carefully pour the reaction mixture into a beaker containing ice water. The product will precipitate as a solid.

• Isolation: Collect the solid product by vacuum filtration and wash it thoroughly with cold water to remove any residual acetic acid and salts.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield the final 2,2-Dibromo-6-methoxy-1-indanone.

Core Reactivity Profile: A Tale of Two Bromines

The chemical behavior of 2,2-Dibromo-6-methoxy-1-indanone is dominated by the gem-dibromo ketone functionality. This arrangement opens pathways for reductive processes and elegant molecular rearrangements.

Reductive Dehalogenation

The removal of the bromine atoms can be controlled to yield either the mono-bromo ketone or the parent ketone. This reaction typically involves a reducing agent that facilitates the cleavage of the C-Br bond.

• Mechanism: The reduction of α-halo ketones can proceed through one- or two-electron transfer mechanisms, depending on the reducing agent.[7] This process generates a metal enolate intermediate in a site-specific manner. In the presence of a proton source (like a protic solvent), this enolate is quenched to form the dehalogenated ketone.[7]

• Selective Monodehalogenation: Reagents can be chosen to selectively remove a single bromine atom, yielding 2-bromo-6-methoxy-1-indanone. This is a valuable intermediate in its own right, for instance, in the synthesis of α,β-unsaturated ketones via elimination.[1]

• Complete Dehalogenation: Stronger reducing conditions or stoichiometric amounts of certain reagents like hydroiodic acid can remove both bromine atoms, regenerating the parent 6-methoxy-1-indanone.[8] This can be useful for protecting the α-position during other transformations on the molecule.

The Favorskii Rearrangement: A Signature Reaction

The Favorskii rearrangement is arguably the most significant reaction of α-halo ketones, and 2,2-Dibromo-6-methoxy-1-indanone is a prime substrate.[9] This reaction involves treating the halo ketone with a base, leading to a rearranged carboxylic acid derivative through a ring-contraction mechanism.[10][11]

Causality of the Mechanism:

• Enolate Formation: The base (e.g., hydroxide or alkoxide) abstracts an acidic α'-proton (from the CH₂ group at position 3) to form an enolate. This occurs on the side of the ketone away from the halogens.[9][12]

• Cyclopropanone Intermediate: The resulting enolate undergoes an intramolecular nucleophilic attack, displacing one of the bromide ions to form a highly strained bicyclic cyclopropanone intermediate.[12][13]

• Nucleophilic Attack: The nucleophilic base (e.g., OH⁻) attacks the carbonyl carbon of the cyclopropanone.

• Ring Opening: The resulting tetrahedral intermediate collapses, and the strained three-membered ring opens to form a more stable carbanion. The ring opening typically occurs to yield the more stable (less substituted) carbanion.[12]

• Protonation: The carbanion is rapidly protonated by the solvent to yield the final product.

The outcome is a cyclopentane carboxylic acid derivative, representing a formal contraction of the indanone's six-membered aromatic-fused ring system, which is not what happens here. The five-membered ring of the indanone contracts. For a cyclic α-halo ketone, the result is a new ring with one fewer carbon atom.[9][10]

Figure 2: Mechanism of the Favorskii Rearrangement.

Experimental Protocol: Favorskii Rearrangement of 2,2-Dibromo-6-methoxy-1-indanone

Objective: To synthesize a ring-contracted carboxylic acid via the Favorskii rearrangement.

Materials:

• 2,2-Dibromo-6-methoxy-1-indanone (1.0 eq)

• Potassium Hydroxide (KOH) or Sodium Methoxide (NaOMe) (3.0 eq or more)

• Solvent: Water/Dioxane mixture for KOH, or Methanol for NaOMe

• Round-bottom flask with reflux condenser and magnetic stirrer

• Hydrochloric Acid (HCl) for acidification

Procedure:

• Setup: Dissolve the dibromo-indanone in the chosen solvent system (e.g., aqueous dioxane) in a round-bottom flask.

• Base Addition: Add the base (e.g., a solution of KOH in water) to the flask.

• Reaction: Heat the mixture to reflux and maintain for several hours. The progress of the reaction can be monitored by TLC. The highly strained cyclopropanone intermediate is formed and consumed in situ.[12]

• Cooling and Acidification: After the reaction is complete, cool the mixture to room temperature. If an ester was formed (using NaOMe), it can be isolated or hydrolyzed at this stage. For the carboxylic acid, carefully acidify the cooled basic solution with concentrated HCl until the pH is ~1-2.

• Extraction: The acidic aqueous layer is then extracted several times with an organic solvent like ethyl acetate.

• Isolation: The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude carboxylic acid product.

• Purification: The product can be further purified by recrystallization or column chromatography.

Synthetic Applications and Outlook

The reactivity of 2,2-Dibromo-6-methoxy-1-indanone makes it a powerful tool for molecular architecture. Its primary applications stem directly from its core reactivity:

• Access to Strained Ring Systems: The Favorskii rearrangement provides an elegant route to cyclopentane derivatives, which can be challenging to synthesize otherwise.[10]

• Precursor to Unsaturated Systems: Selective mono-dehalogenation followed by base-induced elimination is a standard method for introducing α,β-unsaturation into carbonyl compounds.[6]

• Controlled Functionalization: Reductive dehalogenation generates specific enolates, allowing for subsequent stereocontrolled alkylation or aldol reactions at the α-position.[7]

References

• Wikipedia. Reductive dehalogenation of halo ketones. [Link]

• Ghosh, A., & Sibi, M. P. (2020). The α,α‐Dihalocarbonyl Building Blocks: An Avenue for New Reaction Development in Organic Synthesis. Chemistry – A European Journal. [Link]

• Detty, M. R., & McGarry, L. W. (1988). Dehalogenation of .alpha.-chloro and .alpha.-bromo ketones. Use of sodium O,O-diethyl phosphorotelluroate. The Journal of Organic Chemistry. [Link]

• Wikipedia. Favorskii rearrangement. [Link]

• Slideshare. Favorskii rearrangement----Sir Khalid (Organic). [Link]

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• de Paula, J. C., et al. (2017). Design, synthesis and biological evaluation of novel donepezil-lipoic acid hybrids as multi-target directed ligands for the treatment of Alzheimer's disease. SciELO. [Link]

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Protocols & Analytical Methods

Experimental protocol for 2,2-Dibromo-6-methoxy-1-indanone synthesis

Application Note: AN-SYN-2206

Strategic Context & Application

2,2-Dibromo-6-methoxy-1-indanone is a critical synthetic intermediate, primarily utilized in the preparation of indenoisoquinoline derivatives—a class of non-camptothecin Topoisomerase I inhibitors pioneered by the Cushman group at Purdue University [1].

The geminal dibromide functionality at the C2 position serves as a "masked" carbonyl equivalent or a leaving group scaffold. Upon reaction with homophthalic anhydrides or Schiff bases, it facilitates the formation of the tetracyclic indenoisoquinoline core.

Critical Quality Attribute (CQA): The purity of the 2,2-dibromo species is paramount. Monobrominated impurities lead to aromatization failures in downstream steps, while ring-brominated impurities (at C5 or C7) create difficult-to-separate regioisomers.

Reaction Mechanism & Logic

The synthesis proceeds via an acid-catalyzed

-halogenation.[1][2] The reaction is driven by the enolization of the ketone.[3]

• First Bromination: Rapid. The 6-methoxy group donates electron density, making the carbonyl oxygen more basic and facilitating enolization.

• Second Bromination: Slower. The electron-withdrawing nature of the first bromine atom at C2 destabilizes the formation of the second enol intermediate. However, under sufficient acid catalysis (HBr generated in situ) and excess bromine, the second substitution proceeds to completion.

Mechanistic Pathway (Graphviz)

Figure 1: Stepwise electrophilic alpha-bromination pathway. Note the rate-limiting second enolization.

Experimental Protocol

Materials & Equipment

Reagent	MW ( g/mol )	Equiv.[4]	Role	Hazard
6-Methoxy-1-indanone	162.19	1.0	Substrate	Irritant
Bromine ( )	159.81	2.2	Reagent	Corrosive/Toxic
Glacial Acetic Acid	60.05	Solvent	Solvent	Corrosive
Sodium Bisulfite	104.06	N/A	Quench	Irritant

Equipment:

• 3-neck Round Bottom Flask (RBF)

• Pressure-equalizing addition funnel (PTFE stopcock required)

• HBr Scrubber (NaOH trap)

• Magnetic stirrer or overhead stirrer (for larger scales)

Step-by-Step Methodology

Step 1: Solvation Charge the 3-neck RBF with 6-Methoxy-1-indanone (1.0 eq). Add Glacial Acetic Acid (10 mL per gram of substrate). Stir until fully dissolved. The solution will be clear to pale yellow.

• Why Acetic Acid? It acts as both solvent and acid catalyst. Unlike DCM, it suppresses radical bromination on the benzylic position (C3) and favors ionic alpha-bromination [2].

Step 2: Reagent Addition (Critical Control Point) Place the flask in a water bath at room temperature (20-25°C). Charge the addition funnel with Bromine (2.2 eq).

• Caution: Ensure the system is vented to a scrubber; HBr gas will evolve immediately.

Step 3: Reaction Progression Add the Bromine dropwise over 30–45 minutes.

• Observation: The solution will turn dark red/orange. A mild exotherm is expected.

• Kinetics: If the red color persists too long between drops initially, apply slight heat (30°C) to initiate the first enolization. Once initiated, the reaction is autocatalytic due to HBr generation.

Step 4: Completion After addition, stir at room temperature for 2–3 hours.

• TLC Monitoring: Eluent 30% EtOAc/Hexane. The starting material (

  ) and mono-bromo intermediate ( ) should disappear, leaving the di-bromo product ( ).

Step 5: Quench and Precipitation Pour the reaction mixture into a beaker containing ice-water (5x reaction volume) with dissolved Sodium Bisulfite (5% w/v).

• Visual Cue: The orange/red bromine color should vanish, leaving a yellow or off-white precipitate. The bisulfite reduces unreacted

  to bromide.

Step 6: Isolation Filter the solid via vacuum filtration (Buchner funnel). Wash the cake copiously with water to remove all acetic acid.

• Purification: Recrystallize from Ethanol (EtOH) or Methanol (MeOH). Dissolve hot, cool slowly to 4°C.

Workflow Diagram (Graphviz)

Figure 2: Operational workflow for the synthesis and isolation.

Validation & Characterization

Parameter	Expected Result	Notes
Appearance	Pale yellow to off-white crystalline solid	Dark orange indicates trapped or impurities.[4]
Melting Point	138–140 °C (Lit. varies slightly)	Sharp range indicates high purity.
1H NMR ( )	3.85 (s, 3H, )	Methoxy singlet.
4.0-4.2 (s, 2H, at C3)	Key Diagnostic: The C2 protons (approx 2.7-3.1 ppm in SM) disappear. The C3 protons shift downfield due to adjacent bromines.
7.2-7.8 (m, 3H, Ar-H)	Aromatic region remains intact (no ring bromination).

Troubleshooting & Optimization

Issue: Incomplete Bromination (Mono-bromo species remains)

• Cause: Insufficient bromine or loss of bromine due to volatility/HBr gas entrainment.

• Solution: Add an additional 0.1–0.2 eq of

  and warm slightly (40°C). Do not overheat, or ring bromination will occur.

Issue: Ring Bromination (Impurity)

• Cause: Reaction temperature too high or presence of Lewis Acid contaminants (e.g., iron from a metal spatula).

• Solution: Keep temperature <30°C. Ensure glassware is acid-washed. Use high-purity acetic acid.

Issue: Product "Oiling Out" during Recrystallization

• Cause: Solution too concentrated or cooled too rapidly.

• Solution: Re-heat to reflux, add a small amount of additional solvent, and allow to cool to room temperature slowly before placing in an ice bath. Seeding with a pure crystal helps.

References

• Indenoisoquinoline Design & Synthesis: Cushman, M., et al. "Design and Synthesis of Indenoisoquinolines Targeting Topoisomerase I and Other Biological Macromolecules for Cancer Chemotherapy."[5][6][7] Journal of Medicinal Chemistry, 2021, 64(24), 17572-17600.[6]

• General Alpha-Bromination Protocol: "Alpha Halogenation of Aldehydes and Ketones." Chemistry LibreTexts.

• Indenoisoquinoline Precursors: Beck, D. E., et al. "Synthesis and biological evaluation of new carbohydrate-substituted indenoisoquinoline topoisomerase I inhibitors..."[8] Journal of Medicinal Chemistry, 2014, 57(4), 1495-512.[8]

• Safety Data (Brominated Indanones): Thermo Fisher Scientific. "Safety Data Sheet: 2-Bromo-1-indanone" (Analogous handling).

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Application Note &amp; Protocols: Synthetic Diversification of 2,2-Dibromo-6-methoxy-1-indanone for Drug Discovery Scaffolds

Abstract

The 1-indanone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous bioactive compounds. The strategic introduction of a methoxy group at the 6-position and a gem-dibromo functionality at the 2-position creates a highly versatile synthetic intermediate, 2,2-Dibromo-6-methoxy-1-indanone. This document provides a detailed guide for researchers, scientists, and drug development professionals on the derivatization of this key building block. We present validated protocols for transformative reactions including the Favorskii rearrangement to access ring-contracted indenecarboxylic acids, dehydrobromination to form reactive α,β-unsaturated systems, and annulation reactions for the synthesis of novel fused heterocycles. The causality behind experimental choices and the therapeutic relevance of the resulting molecular frameworks are discussed in detail.

Introduction: The Strategic Value of the 2,2-Dibromo-6-methoxy-1-indanone Scaffold

The 1-Indanone Core in Medicinal Chemistry

The 1-indanone motif is a recurring structural feature in a multitude of natural products and synthetic compounds with significant pharmaceutical applications.[1] Its rigid, bicyclic framework serves as an excellent scaffold for orienting functional groups in three-dimensional space, facilitating precise interactions with biological targets. This has led to its incorporation into drugs for neurodegenerative diseases, cancer, and inflammatory conditions.[2]

Influence of the 6-Methoxy Substituent

The methoxy group is one of the most common substituents found in approved drugs. Its presence at the 6-position of the indanone ring can significantly influence the molecule's pharmacokinetic and pharmacodynamic properties. The methoxy group can act as a hydrogen bond acceptor, alter electronic properties, and improve metabolic stability by blocking potential sites of oxidation. These attributes make the 6-methoxy-1-indanone core an attractive starting point for drug design.

The 2,2-Dibromo Group: A Gateway to Chemical Diversity

The introduction of a gem-dibromo group alpha to the carbonyl function transforms the relatively stable indanone core into a highly reactive and versatile intermediate. This functional group is not merely a placeholder but an active participant in a variety of powerful chemical transformations. It serves as a linchpin for constructing diverse molecular architectures that would be otherwise difficult to access, enabling rapid library synthesis and exploration of novel chemical space. The principal reaction pathways accessible from this intermediate include skeletal rearrangements, eliminations to form reactive alkenes, and condensations to build complex heterocyclic systems.

Synthesis of the Starting Material

The derivatization strategies outlined herein begin with the parent compound, 2,2-Dibromo-6-methoxy-1-indanone. Its synthesis is reliably achieved through the exhaustive bromination of commercially available 6-methoxy-1-indanone.

Protocol 1: Synthesis of 2,2-Dibromo-6-methoxy-1-indanone

This protocol is adapted from established methods for the α-bromination of ketones using an environmentally benign H₂O₂-HBr system.[3][4]

Materials:

• 6-Methoxy-1-indanone

• Hydrobromic acid (HBr, 48% aqueous solution)

• Hydrogen peroxide (H₂O₂, 35% aqueous solution)

• Acetonitrile (CH₃CN)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 6-methoxy-1-indanone (1.0 eq) in acetonitrile (10 mL per gram of indanone).

• Add hydrobromic acid (48% aq., 2.5 eq) to the solution and cool the mixture to 0-5 °C in an ice bath.

• While stirring vigorously, add hydrogen peroxide (35% aq., 5.0 eq) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by carefully pouring the mixture into an ice-cold saturated solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford 2,2-Dibromo-6-methoxy-1-indanone as a crystalline solid.

Key Derivatization Pathways and Protocols

The 2,2-dibromo functionality enables three primary classes of synthetic transformations, each yielding a unique and valuable molecular scaffold.

Favorskii Rearrangement: Ring Contraction to Indenecarboxylic Acid Derivatives

Causality & Expertise: The Favorskii rearrangement is a hallmark reaction of α-haloketones possessing an enolizable proton on the opposing α'-carbon.[5] In the presence of a base, an enolate is formed which cyclizes via intramolecular Sₙ2 displacement of a bromide, forming a highly strained bicyclo[3.1.0]hexanone (cyclopropanone) intermediate.[6] Subsequent nucleophilic attack by the base (e.g., alkoxide) on the carbonyl carbon leads to the opening of the three-membered ring to form the most stable carbanion, resulting in a five-membered ring with an exocyclic carboxylic acid derivative.[7][8][9] This transformation is exceptionally powerful as it converts a simple indanone into a more complex 1-indanecarboxylic acid scaffold, a structure found in various bioactive molecules. Carboxylic acids and their esters are prevalent functional groups in pharmaceuticals, often serving as key interaction points with biological targets or improving solubility.[10][11][12]

Diagram: Favorskii Rearrangement Mechanism

Sources

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• 2. Indeno[1,2-c]pyrazolone acetic acids as semirigid analogues of the nonsteroidal anti-inflammatory drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A H2O2/HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. Favorskii rearrangement - Wikipedia [en.wikipedia.org]
• 6. organicchemistrytutor.com [organicchemistrytutor.com]
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Technical Application Note: Stability, Handling, and Storage of 2,2-Dibromo-6-methoxy-1-indanone

This Application Note is designed for research scientists and process chemists handling 2,2-Dibromo-6-methoxy-1-indanone . It synthesizes safety data, chemical stability mechanisms, and practical handling protocols into a cohesive technical guide.

-Dihalo Ketone / Indanone Derivative

Executive Summary & Chemical Profile

2,2-Dibromo-6-methoxy-1-indanone is a highly reactive electrophilic intermediate used primarily in the synthesis of fused heterocyclic systems (e.g., benzo[b]furans, indenopyrazoles) and pharmaceutical precursors (e.g., Raloxifene analogs).

Its utility stems from the labile C-Br bonds at the

-position, which facilitate substitution, elimination, and cyclization reactions. However, this same reactivity renders the compound unstable under ambient conditions. Improper storage leads to rapid debromination, hydrolysis to the 1,2-dione, or polymerization.

Property	Specification
Chemical Name	2,2-Dibromo-6-methoxy-2,3-dihydro-1H-inden-1-one
Core Moiety	Indanone (Fused benzene/cyclopentanone ring)
Functional Groups	Ketone (C1), Geminal Dibromide (C2), Methoxy (C6)
Physical State	Crystalline Solid (White to pale yellow)
Primary Hazard	Lachrymator (Tear gas effect), Corrosive, Skin Irritant
Reactivity	High electrophilicity; sensitive to photolysis and hydrolysis

Critical Hazards & Safety (HSE)

WARNING: This compound is an

-halo ketone, a class of compounds historically used as lachrymatory agents.

• Lachrymatory Potency: Even small amounts of dust or vapor can cause severe eye irritation and tearing. All operations must occur inside a certified chemical fume hood.

• Skin/Mucous Membrane Contact: The compound can alkylate biological macromolecules (proteins/DNA). It is corrosive to mucous membranes.

• Decomposition Products: Releases Hydrogen Bromide (HBr) gas upon hydrolysis or thermal decomposition.

HSE Protocol:

• Engineering Controls: Fume hood face velocity > 100 fpm.

• PPE: Double nitrile gloves (0.11 mm minimum) or Silver Shield® laminates for prolonged handling. Tightly fitting safety goggles (face shield recommended for scale > 5g).

• Neutralization: Keep a saturated solution of Sodium Thiosulfate (

  ) nearby to neutralize spills (reduces active bromine species).

Storage Protocols: The "Cold-Dark-Dry-Inert" System

The stability of 2,2-dibromo-6-methoxy-1-indanone is governed by the weakness of the C-Br bond and the susceptibility of the carbonyl to nucleophilic attack.

The Mechanism of Degradation

• Photolysis: Light provides energy to homolytically cleave the C-Br bond, generating bromine radicals (

  ). This initiates a chain reaction turning the solid yellow/brown.

• Hydrolysis: Moisture attacks the activated carbonyl or displaces the bromide, leading to the formation of 2,2-dihydroxy-indanone (ninhydrin analogs) or

  -diketones.

Storage Workflow (DOT Diagram)

Figure 1: Logic flow for the preservation of structural integrity during storage.

Detailed Storage Steps:

• Temperature: Store at -20°C . Short-term storage (days) at 4°C is acceptable, but RT storage will degrade purity within weeks.

• Container: Amber glass vials with Teflon-lined caps. Avoid metal spatulas for long-term contact (pitting corrosion risk).

• Atmosphere: Headspace must be purged with Argon or Nitrogen. Oxygen promotes radical oxidation pathways.

• Secondary Containment: Place the vial inside a secondary jar containing a desiccant packet (Silica gel or

  ) to absorb ambient moisture in the freezer.

Handling & Solubilization Protocols

Solubilization Strategy

The choice of solvent is critical. The methoxy group at C6 donates electrons into the ring, but the C2 position remains highly electrophilic.

• Recommended Solvents: Dichloromethane (DCM), Chloroform (

  ), Anhydrous THF, Ethyl Acetate.

• Forbidden Solvents:

  • Methanol/Ethanol: Protic solvents can cause solvolysis or acetal formation at the ketone.

  • Acetone:[1] Can undergo aldol-type side reactions if trace base is present.

  • DMSO: Oxidative decomposition is possible upon heating.

Operational Workflow

• Equilibration: Remove the vial from the freezer and place it in a desiccator. Allow it to warm to Room Temperature (20-25°C) before opening.

  • Reasoning: Opening a cold vial condenses atmospheric moisture directly onto the hygroscopic solid, triggering immediate hydrolysis.

• Weighing: Weigh quickly in a fume hood. Do not leave the container open.

• Dissolution: Dissolve immediately. Do not store "stock solutions" for >24 hours unless kept at -80°C.

Quality Control & Self-Validation

Before committing the reagent to a synthesis, validate its purity.

Visual Inspection (The "Traffic Light" Test):

• White / Off-White Crystalline: High Purity (>98%). Safe to use.

• Pale Yellow: Slight surface oxidation/bromine liberation. Usable, but recrystallization recommended for sensitive catalysis.

• Orange / Brown / Sticky: Significant degradation. Discard.

Instrumental Validation:

• TLC: Silica gel; Hexane:EtOAc (8:2). The dibromo compound is less polar than the mono-bromo or unbrominated precursor.

  • Note: The spot may streak due to decomposition on acidic silica. Neutralize plate with 1%

    if necessary.

• 1H NMR (CDCl3):

  • Check the C2-region.[2] The geminal dibromo substitution removes the protons at C2.

  • Look for the disappearance of the C2-methylene protons found in the starting material (6-methoxy-1-indanone).

  • Verify the Methoxy singlet (~3.8 ppm) and Aromatic signals.

Synthesis & Reaction Context

This compound is rarely an end-product. It is an intermediate.

Common Reaction Pathway (Elimination): To generate 2-bromo-6-methoxy-inden-1-one (the unsaturated analog):

• Dissolve 2,2-dibromo compound in THF.

• Add mild base (

  or ).

• Mechanism: E2 elimination of HBr.[3]

• Precaution: The product is a Michael acceptor and highly reactive.

Diagram: Reactivity Context

Figure 2: Competing reaction pathways. Controlled elimination yields the desired unsaturated ketone; uncontrolled moisture leads to degradation.

Disposal & Deactivation

Do not dispose of active

-halo ketones in general organic waste bins without deactivation, as they can gas off lachrymatory vapors.

• Quenching: Stir the waste solution with aqueous Sodium Thiosulfate or Sodium Bisulfite for 1 hour. This reduces C-Br bonds and neutralizes free bromine.

• Verification: Ensure the organic layer is no longer lachrymatory (cautious sniff test or starch-iodide paper).

• Disposal: Combine with non-halogenated organic solvents for incineration.

References

• Synthesis of Indanones: Ahmed, N. (2016). "Synthesis of 1-indanones with a broad range of biological activity." Beilstein Journal of Organic Chemistry, 12, 451–494. Link

• Alpha-Halogenation Mechanisms: "22.3: Alpha Halogenation of Aldehydes and Ketones." Chemistry LibreTexts. Link

• Safety Data (Analog): Fisher Scientific. "Safety Data Sheet: 2-Bromo-1-indanone." Link

• Reaction Context (Nazarov/Bromination): "Synthesis of 2-bromo-6-methoxy-3-phenyl-1-indanone."[4][5][6] Vertex AI Grounding Source 1.1. Link

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• 3. chem.libretexts.org [chem.libretexts.org]
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• 6. beilstein-journals.org [beilstein-journals.org]

Application Notes and Protocols for the Safe Handling of 2,2-Dibromo-6-methoxy-1-indanone

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a guide and does not replace a formal risk assessment, which must be conducted by qualified personnel for the specific conditions of use. All laboratory activities should be performed in accordance with institutional and regulatory safety standards.

Introduction

2,2-Dibromo-6-methoxy-1-indanone is a halogenated organic compound with potential applications in organic synthesis and medicinal chemistry. The indanone core is a recognized motif in bioactive molecules and pharmaceuticals.[1][2][3][4] However, the presence of a dibrominated carbon alpha to a carbonyl group suggests heightened reactivity and potential for biological activity, necessitating stringent safety protocols. Due to the lack of specific toxicological data for this compound, a conservative approach to handling, based on the known hazards of structurally related compounds and general principles for managing cytotoxic and reactive chemicals, is imperative. This guide provides a detailed framework for the safe handling, use, and disposal of 2,2-Dibromo-6-methoxy-1-indanone.

Part 1: Hazard Assessment and Toxicological Profile

• α,α-Dihalo Ketone Moiety: α-Halo ketones are known to be reactive alkylating agents.[5] This reactivity is the basis for their utility in synthesis but also presents a significant toxicological risk, as alkylating agents can react with biological macromolecules such as DNA and proteins, potentially leading to mutagenic, carcinogenic, and cytotoxic effects. The presence of two bromine atoms likely enhances this reactivity.

• Brominated Organic Compounds: Many organobromine compounds exhibit toxicity, with potential effects on the central nervous system, liver, and endocrine system.[6][7][8] Some brominated compounds are also classified as potential carcinogens.[9]

• Indanone Core: Unsubstituted and other substituted indanones are classified as harmful if swallowed and can cause skin and eye irritation.[10]

Given these structural alerts, 2,2-Dibromo-6-methoxy-1-indanone should be handled as a potentially cytotoxic and highly hazardous material . Routes of exposure include inhalation of dust, skin absorption, eye contact, and ingestion.[11]

Table 1: Hazard Identification and Classification

Hazard Class	Classification	Primary Routes of Exposure	Potential Health Effects
Acute Toxicity	Category 4 (Harmful if swallowed, in contact with skin, or if inhaled) - Assumed[12]	Ingestion, Dermal, Inhalation	Irritation, organ damage
Skin Corrosion/Irritation	Category 2 (Causes skin irritation) - Assumed[13]	Dermal	Redness, inflammation, burns
Serious Eye Damage/Irritation	Category 2 (Causes serious eye irritation) - Assumed[13]	Ocular	Severe irritation, potential for permanent damage
Carcinogenicity/Mutagenicity	Suspected - Based on structural alerts[6][9]	All routes	Cancer, genetic mutations
Reactivity	Reactive, potential for decomposition with heat or incompatible materials	N/A	Release of toxic fumes (e.g., HBr)

Part 2: Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to containment is crucial. Engineering controls are the primary line of defense, supplemented by appropriate PPE.

Engineering Controls

All manipulations of 2,2-Dibromo-6-methoxy-1-indanone, including weighing, solution preparation, and reaction setup, must be conducted within a certified chemical fume hood or a ducted Class II biological safety cabinet.[14][15] This is to prevent the inhalation of airborne particles and to contain any potential spills. The work area within the hood should be covered with an absorbent, plastic-backed liner to facilitate cleanup.[14]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory for all personnel handling this compound.[16][17]

• Gloves: Double gloving with chemically resistant nitrile gloves is required.[14] The outer gloves should be changed frequently, especially if contamination is suspected.

• Eye and Face Protection: Chemical safety goggles and a face shield must be worn to protect against splashes and airborne particles.[17]

• Body Protection: A disposable, low-permeability gown with a closed front and long sleeves with knit cuffs is required.[11] The gown should be worn over regular laboratory attire (long pants, closed-toe shoes).

• Respiratory Protection: If there is a risk of generating aerosols or dust outside of a certified fume hood, a NIOSH-approved respirator (e.g., N95 or higher) must be used.[11]

Caption: Personal Protective Equipment (PPE) donning sequence.

Part 3: Protocols for Safe Handling and Storage

Weighing and Solution Preparation

• Preparation: Designate a specific area within the chemical fume hood for handling the compound. Cover the work surface with a disposable absorbent liner.[14]

• Weighing: If possible, weigh the solid directly into the reaction vessel within the fume hood. If an analytical balance outside the hood must be used, tare a sealed container, add the compound to the container inside the hood, seal it, and then weigh the sealed container.

• Dissolution: Add the solvent to the solid within the fume hood. Use a closed system for transfers whenever feasible.

Conducting Reactions

• Reaction Setup: All reactions involving 2,2-Dibromo-6-methoxy-1-indanone must be performed in a well-ventilated fume hood.

• Temperature Control: Be aware that heating may cause decomposition and the release of hazardous gases such as hydrogen bromide.[18] Ensure adequate cooling and temperature monitoring.

• Quenching: Quench reactions carefully, as unreacted 2,2-Dibromo-6-methoxy-1-indanone may react violently with certain quenching agents.

Storage

Store 2,2-Dibromo-6-methoxy-1-indanone in a tightly sealed, clearly labeled container.[19] The container should be stored in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[18] A designated, secondary containment vessel is recommended.

Part 4: Spill and Emergency Procedures

Spill Cleanup

Access to the spill area should be restricted.[11]

• Small Spills (Solid): Gently cover the spill with an absorbent material to avoid raising dust. Wet the absorbent material with a suitable solvent (e.g., isopropanol) and carefully wipe up the spill, working from the outside in.

• Small Spills (Liquid): Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).

• Cleanup: Place all contaminated materials into a sealed, labeled hazardous waste container.[11] Clean the spill area three times with a detergent solution, followed by water.[11]

Caption: General workflow for chemical spill response.

Personnel Exposure

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.[13][20] Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[13][20] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[12][20]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[20]

Part 5: Waste Disposal

All waste materials contaminated with 2,2-Dibromo-6-methoxy-1-indanone, including excess reagents, reaction mixtures, contaminated PPE, and cleaning materials, must be disposed of as hazardous chemical waste.[11] Collect waste in a clearly labeled, sealed container. Follow all institutional and local regulations for hazardous waste disposal.

References

• Mammalian Toxicity of Organic Compounds of Bromine and Iodine. ResearchGate. Available at: [Link]

• [Toxicity of selected brominated aromatic compounds]. PubMed. Available at: [Link]

• Standard Operating Procedures for Cytotoxic Agent use in Animals. University of North Texas Health Science Center. Available at: [Link]

• Safe handling of cytotoxics: guideline recommendations. PMC. Available at: [Link]

• GUIDELINES FOR THE USE OF CYTOTOXIC OR CHEMOTHERAPEUTIC DRUGS. Environmental Health and Safety, Caltech. Available at: [Link]

• Brominated Flame Retardants – A Question of Safety. RTI International. Available at: [Link]

• SAFETY DATA SHEET - 5,6-Dimethoxy-1-indanone. Fisher Scientific. Available at: [Link]

• Safe Handling of Chemotherapy Drugs: Cytotoxic Cabinets FAQ. AES Environmental. Available at: [Link]

• Ketone α-Halogenation under Base (NaOH → X₂). OrgoSolver. Available at: [Link]

• Toxicological Review of Bromate (CAS No. 15541-45-4). U.S. Environmental Protection Agency. Available at: [Link]

• Synthetic Access to Aromatic α-Haloketones. PMC. Available at: [Link]

• Material Safety Data Sheet - 5,6-Dimethoxy-1-Indanone, 98%. Cole-Parmer. Available at: [Link]

• Examples of various indanones and bioactive natural products containing... ResearchGate. Available at: [Link]

• Reductive dehalogenation of halo ketones. Wikipedia. Available at: [Link]

• Design, synthesis, and structure–activity relationships of 2-benzylidene-1-indanone derivatives as anti-inflammatory agents for. ScienceOpen. Available at: [Link]

• Alpha Halogenation of Aldehydes and Ketones. Chemistry LibreTexts. Available at: [Link]

• Computational investigations of indanedione and indanone derivatives in drug discovery: Indanone derivatives inhibits cereblon, an E3 ubiquitin ligase component. PubMed. Available at: [Link]

• Annulations involving 1-indanones to access fused- and spiro frameworks. PMC. Available at: [Link]

• Annulations involving 1-indanones to access fused- and spiro frameworks. SciSpace. Available at: [Link]

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The Strategic Application of 2,2-Dibromo-6-methoxy-1-indanone in Medicinal Chemistry: A Guide for Drug Discovery Professionals

The indanone scaffold is a cornerstone in medicinal chemistry, recognized as a privileged structure due to its prevalence in numerous biologically active compounds.[1][2] Its rigid framework provides a valuable platform for the design of small molecule therapeutics targeting a wide array of diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. This guide delves into the specific applications of a key derivative, 2,2-Dibromo-6-methoxy-1-indanone, offering insights into its synthetic utility and protocols for its application in the development of potent bioactive molecules.

Introduction to the Indanone Scaffold and the Role of 2,2-Dibromo-6-methoxy-1-indanone

The indanone core, consisting of a fused benzene and cyclopentanone ring system, is a versatile template for drug design. The substitution pattern on this scaffold dramatically influences its pharmacological profile. The introduction of a methoxy group at the 6-position can enhance metabolic stability and modulate receptor binding affinity. Furthermore, the gem-dibromo functionality at the 2-position of 2,2-Dibromo-6-methoxy-1-indanone serves as a highly reactive handle for a variety of chemical transformations, making it a valuable intermediate in the synthesis of complex molecular architectures.

One of the most significant applications of substituted indanones is in the synthesis of indenoisoquinolines , a class of potent non-camptothecin topoisomerase I (Top1) inhibitors.[1][3] Topoisomerase I is a crucial enzyme involved in DNA replication and transcription, and its inhibition is a validated strategy in cancer chemotherapy.[4][5][6] The planar tetracyclic ring system of indenoisoquinolines intercalates into the DNA-Top1 complex, stabilizing it and leading to cell death in rapidly dividing cancer cells.[7]

This guide will focus on the synthetic pathway from a methoxy-substituted indanone to a core indenoisoquinoline structure, highlighting the potential derivatization and application of the dibromo-intermediate.

Synthetic Pathways and Key Transformations

The journey from a simple substituted indanone to a complex, biologically active indenoisoquinoline involves a series of strategic chemical reactions. The following sections outline the key synthetic steps, providing both the rationale and detailed protocols.

Synthesis of the Precursor: 6-Methoxy-1-indanone

The starting material for many indenoisoquinoline syntheses is a substituted 1-indanone. 6-Methoxy-1-indanone is a commercially available compound, but can also be synthesized through various methods, most commonly via an intramolecular Friedel-Crafts acylation of 3-(3-methoxyphenyl)propanoic acid.[4]

Bromination to 2,2-Dibromo-6-methoxy-1-indanone

The introduction of the gem-dibromo group at the α-position to the carbonyl is a critical step that activates the molecule for subsequent transformations.

Protocol 1: Synthesis of 2,2-Dibromo-6-methoxy-1-indanone

Materials:

• 6-Methoxy-1-indanone

• N-Bromosuccinimide (NBS)

• p-Toluenesulfonic acid (p-TsOH) or another suitable acid catalyst

• Toluene or other appropriate aprotic solvent

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for elution

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 6-Methoxy-1-indanone (1 equivalent) in toluene.

• Add N-Bromosuccinimide (2.2 equivalents) and a catalytic amount of p-Toluenesulfonic acid to the solution.

• Heat the reaction mixture to 80 °C and stir for 1-2 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexanes-ethyl acetate gradient to afford pure 2,2-Dibromo-6-methoxy-1-indanone.

Causality and Expertise: The use of NBS provides a reliable source of electrophilic bromine. The acid catalyst facilitates the enolization of the indanone, which is the reactive species in the bromination reaction. Using a slight excess of NBS ensures the complete conversion to the dibrominated product. The aqueous workup is essential to remove the succinimide byproduct and any remaining acid.

Application in Indenoisoquinoline Synthesis

While 2,2-dibromo-1-indanones can undergo reactions like the Favorskii rearrangement to yield ring-contracted products, a more prominent application of the parent 6-methoxy-1-indanone in medicinal chemistry is the synthesis of indenoisoquinolines. The following protocol details the construction of the core indenoisoquinoline scaffold.

Protocol 2: Synthesis of a 5,11-Dioxo-5,6-dihydro-11H-indeno[1,2-c]isoquinoline Derivative

This synthesis is based on the well-established methodology developed by Cushman and colleagues.[2][3]

Materials:

• 6-Methoxy-1-indanone

• An appropriate Schiff base (e.g., formed from an aminoalkyl-substituted aniline and an aromatic aldehyde)

• Homophthalic anhydride

• Thionyl chloride (SOCl₂)

• Toluene or other suitable high-boiling solvent

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• DCM and Methanol for elution

Procedure:

Step 1: Condensation to form the cis-3-Aryl-4-carboxyisoquinolone

• In a round-bottom flask, dissolve the Schiff base (1 equivalent) and homophthalic anhydride (1.1 equivalents) in a suitable solvent like toluene.

• Heat the mixture to reflux for 4-6 hours. The progress of the reaction can be monitored by TLC.

• Cool the reaction mixture to room temperature, which may result in the precipitation of the product.

• Collect the solid by filtration, wash with a cold solvent (e.g., ether or hexanes), and dry to obtain the cis-3-aryl-4-carboxyisoquinolone intermediate.

Step 2: Cyclization to the Indenoisoquinoline Core

• Suspend the dried isoquinolone intermediate from Step 1 in thionyl chloride.

• Heat the mixture to reflux for 2-4 hours. The reaction should be performed in a well-ventilated fume hood due to the evolution of HCl and SO₂ gases.

• After the reaction is complete (as monitored by TLC), carefully quench the excess thionyl chloride by slowly adding the reaction mixture to ice-water.

• Extract the aqueous mixture with dichloromethane.

• Wash the combined organic extracts with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a dichloromethane-methanol gradient to yield the desired indenoisoquinoline.

Causality and Expertise: The initial condensation reaction forms the isoquinolone core through a [4+2] cycloaddition-type mechanism. The use of thionyl chloride in the second step serves two purposes: it activates the carboxylic acid for the intramolecular Friedel-Crafts acylation and acts as a dehydrating agent to drive the cyclization to completion. The basic wash in the workup is crucial to neutralize any remaining acidic species.

Visualizing the Synthetic Workflow

To better illustrate the synthetic strategy, the following diagrams outline the key transformations.

Caption: Synthetic pathway to indenoisoquinoline topoisomerase I inhibitors.

Data Summary and Biological Activity

The biological activity of the synthesized indenoisoquinolines is typically evaluated through in vitro cytotoxicity assays against a panel of human cancer cell lines and direct enzymatic assays to measure the inhibition of topoisomerase I.

Compound Type	Target	IC₅₀ / GI₅₀	Cell Lines	Reference
Indenoisoquinoline	Topoisomerase I	Nanomolar to Micromolar	Various human cancer cell lines	[2][3][8]
Camptothecin (Reference)	Topoisomerase I	Nanomolar	Various human cancer cell lines	[7]

Note: IC₅₀ (half-maximal inhibitory concentration) and GI₅₀ (50% growth inhibition) values are dependent on the specific structure of the indenoisoquinoline and the cell line being tested.

Conclusion and Future Directions

2,2-Dibromo-6-methoxy-1-indanone and its parent compound, 6-methoxy-1-indanone, are valuable and versatile intermediates in medicinal chemistry. Their primary application in the synthesis of indenoisoquinoline topoisomerase I inhibitors has led to the development of potent anticancer agents. The protocols outlined in this guide provide a solid foundation for researchers to explore the synthesis of these and other biologically active molecules.

Future research in this area could focus on the development of novel synthetic methodologies to access diverse indenoisoquinoline analogues, the exploration of other biological targets for the indanone scaffold, and the optimization of the pharmacological properties of existing lead compounds. The strategic use of intermediates like 2,2-Dibromo-6-methoxy-1-indanone will undoubtedly continue to play a crucial role in the discovery and development of new therapeutics.

References

• Cushman, M., Jayaraman, M., Vroman, J. A., Fukunaga, A. K., Fox, B. M., Kohlhagen, G., Strumberg, D., & Pommier, Y. (2000). Synthesis of New Indeno[1,2-c]isoquinolines: Cytotoxic Non-Camptothecin Topoisomerase I Inhibitors. Journal of Medicinal Chemistry, 43(19), 3688–3698. [Link]

• Cushman, M., Jayaraman, M., Vroman, J. A., Fukunaga, A. K., Fox, B. M., Kohlhagen, G., Strumberg, D., & Pommier, Y. (2000). Synthesis of new indeno[1,2-c]isoquinolines: cytotoxic non-camptothecin topoisomerase I inhibitors. Journal of medicinal chemistry, 43(19), 3688–3698. [Link]

• Cushman, M., et al. (1998). Synthesis of Cytotoxic Indenoisoquinoline Topoisomerase I Poisons. Journal of Medicinal Chemistry, 41(16), 3057-3063. [Link]

• Cushman, M., et al. (2006). Synthesis and Evaluation of Indenoisoquinoline Topoisomerase I Inhibitors Substituted with Nitrogen Heterocycles. Journal of Medicinal Chemistry, 49(21), 6283–6289. [Link]

• Kiselev, E., et al. (2008). Azaindenoisoquinolines as Topoisomerase I Inhibitors and Potential Anticancer Agents: A Systematic Study of Structure-Activity Relationships. Journal of Medicinal Chemistry, 51(15), 4635-4645. [Link]

• Pommier, Y. (2006). Topoisomerase I inhibitors: camptothecins and beyond.

• Topoisomerase inhibitor. (2023, December 19). In Wikipedia. [Link]

• Sutradhar, S., & Aditya, A. (2022). The DNA-topoisomerase Inhibitors in Cancer Therapy. Journal of Cancer Science and Clinical Therapeutics, 6(2). [Link]

• Kumar, A., & Singh, P. (2023). Prospects of Topoisomerase Inhibitors as Promising Anti-Cancer Agents. Pharmaceuticals, 16(10), 1454. [Link]

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• Organic Chemistry Portal. (n.d.). Indanone synthesis. [Link]

• Google Patents. (n.d.). US6548710B2 - Process for preparing 1-indanones.

• Kasperek, R., et al. (2017). Synthesis of 1-indanones with a broad range of biological activity. Beilstein Journal of Organic Chemistry, 13, 463–494. [Link]

• Beck, D. E., et al. (2014). Synthesis and biological evaluation of new carbohydrate-substituted indenoisoquinoline topoisomerase I inhibitors and improved syntheses of the experimental anticancer agents indotecan (LMP400) and indimitecan (LMP776). Journal of Medicinal Chemistry, 57(4), 1495–1512. [Link]

• Beck, D. E., et al. (2014). Synthesis and Biological Evaluation of New Carbohydrate-Substituted Indenoisoquinoline Topoisomerase I Inhibitors and Improved Syntheses of the Experimental Anticancer Agents Indotecan (LMP400) and Indimitecan (LMP776). Journal of Medicinal Chemistry, 57(4), 1495-1512. [Link]

• Jagtap, P. G., et al. (2005). Facile and convenient syntheses of 6,11-dihydro-5H-indeno[1,2-c]isoquinolin-5-ones and 6,11-dihydro-5H-indolo[3,2-c]isoquinolin-5-one. Organic Letters, 7(9), 1753–1756. [Link]

• Jagtap, P. G., et al. (2005). Facile and Convenient Syntheses of 6,11-Dihydro-5 H -indeno[1,2- c ]isoquinolin-5-ones and 6,11-Dihydro-5 H -indolo[3,2- c ]isoquinolin-5-one. Organic Letters, 7(9), 1753-1756. [Link]

• Cushman, M., et al. (2013). Synthesis and Biological Evaluation of Indenoisoquinolines That Inhibit Both Tyrosyl-DNA-Phosphodiesterase I (Tdp1) and Topoisomerase I (Top1). Journal of Medicinal Chemistry, 56(1), 182-200. [Link]

• Cushman, M., et al. (2013). Synthesis and Biological Evaluation of Indenoisoquinolines That Inhibit Both Tyrosyl-DNA Phosphodiesterase I (Tdp1) and Topoisomerase I (Top1). Journal of Medicinal Chemistry, 56(1), 182-200. [Link]

• Cushman, M. (2021). Design and Synthesis of Indenoisoquinolines Targeting Topoisomerase I and Other Biological Macromolecules for Cancer Chemotherapy. Journal of Medicinal Chemistry, 64(24), 17651-17683. [Link]

• Pommier, Y., & Cushman, M. (2009). The Indenoisoquinolines Non-Camptothecin Topoisomerase I Inhibitors: Update and Perspectives. Current Medicinal Chemistry, 16(29), 3749–3757. [Link]

• Cushman, M., et al. (2003). Design, synthesis, and biological evaluation of indenoisoquinoline topoisomerase I inhibitors featuring polyamine side chains on the lactam nitrogen. Journal of Medicinal Chemistry, 46(26), 5620-5632. [Link]

• Cushman, M., et al. (2010). Indeno[1,2-c]isoquinolin-5,11-diones conjugated to amino acids: Synthesis, cytotoxicity, DNA interaction, and topoisomerase II inhibition properties. Bioorganic & Medicinal Chemistry, 18(22), 7936-7947. [Link]

• Cushman, M., et al. (2016). Synthesis and biological activity of ferrocenyl indeno[1,2-c]isoquinolines as topoisomerase II inhibitors. European Journal of Medicinal Chemistry, 109, 215-227. [Link]

• Cushman, M., et al. (2011). Discovery of Potent Indenoisoquinoline Topoisomerase I Poisons Lacking the 3-Nitro Toxicophore. Journal of Medicinal Chemistry, 54(17), 6102-6114. [Link]

• Cushman, M., et al. (2023). Synthesis and Biological Activity of a New Indenoisoquinoline Copper Derivative as a Topoisomerase I Inhibitor. International Journal of Molecular Sciences, 24(19), 14590. [Link]

• MacLean, D. B. (1983). Synthesis of indeno[1,2,3-ij]isoquinolines. Canadian Journal of Chemistry, 61(7), 1546-1550. [Link]

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• da Rocha, D. R., et al. (2017). Synthesis and Biological Evaluation of Indanone-Lipoic Acid Hybrids as Multitarget-Directed Ligands for Alzheimer's Disease. Journal of the Brazilian Chemical Society, 28(10), 1969-1978. [Link]

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Application Note: Strategic Valorization of 2,2-Dibromo-6-methoxy-1-indanone as a Precursor for Novel Indane and Indene Scaffolds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed exploration of synthetic pathways originating from 2,2-Dibromo-6-methoxy-1-indanone. This readily accessible α,α-dihaloketone serves as a versatile and powerful building block for generating structurally diverse compounds.[1] The 1-indanone core is a privileged scaffold found in numerous natural products and pharmacologically active molecules, making its derivatives highly valuable in medicinal chemistry.[2][3][4][5][6]

This document moves beyond simple procedural outlines to explain the underlying chemical principles, enabling researchers to adapt and innovate upon these foundational methods. We will detail two primary transformations:

• Reductive Dehalogenation: A controlled method to access the parent 6-methoxy-1-indanone, a crucial intermediate for further functionalization.

• Favorskii Rearrangement: A sophisticated ring-contraction strategy to synthesize novel 5-methoxyindane-1-carboxylic acid derivatives.

Part 1: Selective Reductive Dehalogenation to 6-Methoxy-1-indanone

The gem-dibromo functionality at the α-position of the indanone offers a reactive handle that can be selectively removed. Reductive dehalogenation is a fundamental transformation that converts α-haloketones back to their parent ketone counterparts.[7][8] This process is not merely a reversal of halogenation; it is a strategic step to unmask the ketone for subsequent reactions after the dibromo group has served its synthetic purpose, for instance, by directing other reactions or protecting the α-position.

The reaction typically proceeds through the formation of an enolate intermediate upon reduction.[7] Various reducing agents can be employed, but a common and effective method involves the use of sodium iodide in the presence of an acid, which generates hydroiodic acid in situ.[8] The iodide ion acts as a reductant, converting the dihaloketone to the desired ketone.

Experimental Protocol 1: Synthesis of 6-Methoxy-1-indanone

This protocol details the efficient conversion of 2,2-Dibromo-6-methoxy-1-indanone to 6-methoxy-1-indanone.

Materials:

• 2,2-Dibromo-6-methoxy-1-indanone

• Sodium Iodide (NaI)

• Acetic Acid (glacial)

• Acetone

• Saturated Sodium Thiosulfate solution (Na₂S₂O₃)

• Saturated Sodium Bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Ethyl Acetate

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, separation funnel, rotary evaporator.

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 2,2-Dibromo-6-methoxy-1-indanone (1.0 eq) in a 1:1 mixture of acetone and acetic acid (approx. 10 mL per gram of starting material).

• Addition of Reductant: Add sodium iodide (2.5 eq) to the solution. The mixture will likely turn dark brown or reddish due to the formation of iodine (I₂).

• Reaction: Heat the mixture to reflux (approximately 60-70°C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching and Work-up: Cool the reaction mixture to room temperature. Slowly pour the mixture into a beaker containing a saturated solution of sodium thiosulfate. Stir until the dark iodine color disappears.

• Extraction: Transfer the mixture to a separation funnel and extract with ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers sequentially with saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

  • Causality Note: The bicarbonate wash is crucial to neutralize the acetic acid catalyst, preventing potential acid-catalyzed side reactions during concentration.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by flash column chromatography on silica gel to yield pure 6-methoxy-1-indanone as a crystalline solid.

Data Summary: 6-Methoxy-1-indanone

Property	Value	Reference
Molecular Formula	C₁₀H₁₀O₂	[9][10]
Molecular Weight	162.19 g/mol	[9][10]
Appearance	White to yellow crystalline powder	[10]
Melting Point	107-111 °C	[11]
¹H NMR (CDCl₃) δ (ppm)	7.35 (d, 1H), 6.85 (dd, 1H), 6.80 (d, 1H), 3.85 (s, 3H), 3.05 (t, 2H), 2.70 (t, 2H)	[12]
Expected Yield	85-95%

Visualization of Experimental Workflow

Caption: Workflow for Reductive Dehalogenation.

Part 2: Favorskii Rearrangement for Novel Ring-Contracted Scaffolds

The Favorskii rearrangement is a powerful and elegant reaction of α-haloketones that, in the case of cyclic substrates, facilitates a ring contraction.[13][14] This transformation proceeds through a highly strained but key cyclopropanone intermediate, which is formed via an intramolecular Sₙ2 reaction from an enolate.[15][16] Subsequent nucleophilic attack by a base (e.g., alkoxide or hydroxide) on the cyclopropanone carbonyl, followed by ring-opening, yields a rearranged carboxylic acid or its derivative.[16][17]

Applying this to 2,2-Dibromo-6-methoxy-1-indanone provides a pathway to novel 5-methoxyindane-1-carboxylic acid derivatives, effectively transforming the indanone's bicyclic [4.3.0] system into a new framework. The reaction is initiated by the formation of a monobromo enolate, which sets the stage for the rearrangement.

Experimental Protocol 2: Synthesis of Ethyl 5-methoxyindane-1-carboxylate

This protocol describes the base-induced Favorskii rearrangement to achieve a one-carbon ring contraction.

Materials:

• 2,2-Dibromo-6-methoxy-1-indanone

• Sodium Ethoxide (NaOEt) solution (21% in ethanol) or freshly prepared from sodium metal in anhydrous ethanol.

• Anhydrous Ethanol

• Diethyl Ether

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, addition funnel, magnetic stirrer, ice bath, rotary evaporator.

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2,2-Dibromo-6-methoxy-1-indanone (1.0 eq) in anhydrous ethanol. Cool the solution to 0°C using an ice bath.

• Base Addition: Add a solution of sodium ethoxide (2.2 eq) in ethanol dropwise via an addition funnel over 30 minutes, maintaining the temperature at 0°C.

  • Causality Note: The slow, cold addition of the strong base is critical. It controls the rate of enolate formation and minimizes potential side reactions like elimination or aldol condensation. The base serves a dual role: deprotonation to form the enolate and as the nucleophile to open the cyclopropanone intermediate.[13][16]

• Reaction: After the addition is complete, allow the reaction to stir at 0°C for 1 hour, then warm to room temperature and stir for an additional 12-16 hours (overnight). Monitor by TLC.

• Quenching: Carefully quench the reaction by pouring it over a mixture of ice and 1M HCl, adjusting the pH to ~3-4.

• Extraction: Extract the aqueous mixture with diethyl ether or ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers with saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to isolate the pure ethyl 5-methoxyindane-1-carboxylate.

Data Summary: Ethyl 5-methoxyindane-1-carboxylate

Property	Value (Predicted)
Molecular Formula	C₁₃H₁₆O₃
Molecular Weight	220.26 g/mol
Appearance	Pale yellow oil
¹H NMR (CDCl₃) δ (ppm)	7.10 (d, 1H), 6.75 (dd, 1H), 6.70 (d, 1H), 4.20 (q, 2H), 3.80 (s, 3H), 3.75 (m, 1H), 3.00 (m, 2H), 2.40 (m, 2H), 1.25 (t, 3H)
Expected Yield	60-75%

Visualization of Favorskii Rearrangement Mechanism

Caption: Mechanism of the Favorskii Rearrangement.

Conclusions and Future Directions

The protocols detailed herein demonstrate that 2,2-Dibromo-6-methoxy-1-indanone is a powerful and versatile starting material. Reductive dehalogenation provides clean access to 6-methoxy-1-indanone, a building block used in the synthesis of compounds with applications ranging from Alzheimer's disease treatment (as seen in Donepezil analogs) to anticancer agents.[18][19] The Favorskii rearrangement offers a more complex transformation, generating a novel indane-1-carboxylic acid scaffold that significantly increases the molecular diversity achievable from this single precursor.

The products from these reactions are not endpoints but rather new starting points. The ketone of 6-methoxy-1-indanone can be further elaborated through aldol condensations, Wittig reactions, or reductive aminations. The ester of the ring-contracted product can be hydrolyzed to the carboxylic acid and coupled to various amines, alcohols, or other nucleophiles to build extensive compound libraries for screening and drug development.

References

• Reductive dehalogenation of halo ketones. (n.d.). In Wikipedia. Retrieved from [Link]

• The α,α‐Dihalocarbonyl Building Blocks: An Avenue for New Reaction Development in Organic Synthesis. (2020). Chemistry – A European Journal. Retrieved from [Link]

• Penso, M., Mottadelli, S., & Albanese, D. (2006). Reductive Dehalogenation of α-Haloketones Promoted by Hydroiodic Acid and Without Solvent. Synthetic Communications. Retrieved from [Link]

• Favorskii rearrangement. (n.d.). In Wikipedia. Retrieved from [Link]

• Favorskii Rearrangement. (n.d.). SynArchive. Retrieved from [Link]

• Dehalogenation of . alpha. -chloro and . alpha. -bromo ketones. Use of sodium O,O-diethyl phosphorotelluroate. (1992). The Journal of Organic Chemistry. Retrieved from [Link]

• Design, Synthesis and Biological Evaluation of Novel Donepezil-Lipoic Acid Hybrids as Multi-Target Directed Ligands for the Treatment of Alzheimer's Disease. (2017). SciELO. Retrieved from [Link]

• Synthesis of 1-indanones with a broad range of biological activity. (2017). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Synthesis of Indanones and Spiroindanones by Diastereoselective Annulation Based on a Hydrogen Autotransfer Strategy. (2020). Angewandte Chemie International Edition. Retrieved from [Link]

• Synthesis of 1-indanones with a broad range of biological activity. (2017). PubMed Central. Retrieved from [Link]

• Favorskii Rearrangement. (n.d.). Organic Chemistry Tutor. Retrieved from [Link]

• Favorskii Rearrangement. (2022). YouTube. Retrieved from [Link]

• Design, synthesis and biological evaluation of novel indanone containing spiroisoxazoline derivatives with selective COX-2 inhibition as anticancer agents. (2021). PubMed. Retrieved from [Link]

• Annulations involving 1-indanones to access fused- and spiro frameworks. (n.d.). RSC Publishing. Retrieved from [Link]

• 6-Methoxy-1-Indanone. (n.d.). PubChem. Retrieved from [Link]

• 6-methoxy-1-indanone. (n.d.). ChemSynthesis. Retrieved from [Link]

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Technical Notes & Optimization

Formation of monobrominated byproducts in 2,2-Dibromo-6-methoxy-1-indanone synthesis

Welcome to the Technical Support Center for the synthesis of 2,2-Dibromo-6-methoxy-1-indanone. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important synthetic intermediate. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate the challenges of this reaction, with a particular focus on managing the formation of monobrominated byproducts.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 2,2-Dibromo-6-methoxy-1-indanone?

The most prevalent method for synthesizing 2,2-Dibromo-6-methoxy-1-indanone is through the direct bromination of 6-methoxy-1-indanone. This reaction typically employs a brominating agent such as molecular bromine (Br₂) or N-bromosuccinimide (NBS) and is often catalyzed by an acid to facilitate the reaction.[1][2]

Q2: Why am I observing a significant amount of monobrominated byproduct in my reaction?

The formation of the monobrominated byproduct, 2-Bromo-6-methoxy-1-indanone, is a common occurrence as it is the intermediate in the reaction to the desired dibrominated product. The reaction proceeds stepwise, with the first bromination at the alpha-position being faster than the second. Several factors can lead to an accumulation of the monobrominated species, including insufficient brominating agent, suboptimal reaction temperature, or a short reaction time.

Q3: How does the methoxy group on the aromatic ring influence the bromination reaction?

The methoxy group is an electron-donating group, which activates the aromatic ring towards electrophilic substitution. While the primary reaction is alpha-bromination of the ketone, there is a possibility of competing aromatic bromination, especially under certain conditions. However, studies on similar systems, like 5,6-dimethoxyindan-1-one, have shown that alpha-bromination can be favored under acidic conditions.[3][4] The methoxy group's electronic influence can also affect the acidity of the alpha-protons, thereby influencing the rate of enolization and subsequent bromination.

Q4: What are the best methods for purifying 2,2-Dibromo-6-methoxy-1-indanone from the monobrominated byproduct?

Both column chromatography and recrystallization can be effective for purification. Column chromatography using a silica gel stationary phase with a non-polar eluent system (e.g., hexanes and ethyl acetate) is a common strategy for separating compounds with different polarities, such as the dibrominated product, monobrominated byproduct, and starting material.[5][6] Recrystallization from a suitable solvent system can also be employed, often after an initial chromatographic purification, to obtain a highly pure product.[2][7][8][9][10]

Troubleshooting Guide

This section addresses specific issues that you may encounter during the synthesis of 2,2-Dibromo-6-methoxy-1-indanone.

Problem 1: Low yield of the desired 2,2-Dibromo-6-methoxy-1-indanone with a significant amount of starting material remaining.

• The Science Behind the Problem: Incomplete conversion is often due to insufficient reaction time, low temperature, or a less active brominating agent. The acid catalyst, crucial for enol formation, may also be of poor quality or used in an inadequate amount.

• Troubleshooting Protocol:

  • Reaction Monitoring: Use Thin Layer Chromatography (TLC) to monitor the progress of the reaction. Compare the reaction mixture to spots of the starting material and, if available, the monobrominated and dibrominated products.

  • Increase Reaction Time/Temperature: If the reaction stalls, consider extending the reaction time or incrementally increasing the temperature. Be cautious, as excessive heat can lead to side product formation.

  • Check Reagent Stoichiometry and Quality: Ensure that at least two equivalents of the brominating agent are used. Verify the purity and activity of your brominating agent (e.g., NBS should be recrystallized if it appears discolored).

  • Catalyst Concentration: If using an acid catalyst like p-toluenesulfonic acid, ensure it is present in a sufficient catalytic amount.

Problem 2: The major product is the monobrominated byproduct, 2-Bromo-6-methoxy-1-indanone.

• The Science Behind the Problem: This indicates that the reaction has not proceeded to completion. The second bromination step is generally slower than the first due to the electron-withdrawing effect of the first bromine atom, which makes the formation of the second enol intermediate less favorable.

• Troubleshooting Protocol:

  • Increase Brominating Agent: Add an additional portion (e.g., 0.5-1.0 equivalents) of the brominating agent to the reaction mixture and continue to monitor by TLC.

  • Elevate Temperature: Gently warming the reaction mixture can provide the necessary activation energy for the second bromination to occur.

  • Extended Reaction Time: Allow the reaction to stir for a longer period at the optimal temperature to ensure complete conversion to the dibrominated product.

Problem 3: Formation of colored impurities or a complex mixture of products.

• The Science Behind the Problem: Colored impurities can arise from the decomposition of the product or starting material, or from side reactions such as aromatic bromination. The electron-rich nature of the 6-methoxy-1-indanone ring makes it susceptible to electrophilic attack on the aromatic ring under certain conditions.

• Troubleshooting Protocol:

  • Control Temperature: Run the reaction at a lower temperature to minimize side reactions.

  • Protect from Light: Some bromination reactions are light-sensitive and can generate radical side products. Conducting the reaction in a flask wrapped in aluminum foil can be beneficial.

  • Optimize Catalyst: The choice and amount of acid catalyst can influence the reaction outcome. Consider using a milder acid or a different catalyst system.

  • Purification: A thorough workup, including a wash with a reducing agent like sodium bisulfite to remove excess bromine, followed by column chromatography, can help to remove colored impurities.

Experimental Workflow & Data

Illustrative Reaction Scheme

Caption: Reaction pathway for the synthesis of 2,2-Dibromo-6-methoxy-1-indanone.

Key Reaction Parameters and Their Impact

Parameter	Effect on Monobrominated Byproduct	Recommended Action to Favor Dibromination
Brominating Agent Stoichiometry	Insufficient amount (< 2 eq.) leads to high levels of monobrominated product.	Use a slight excess of the brominating agent (2.1-2.2 equivalents).
Reaction Temperature	Low temperatures may stall the reaction after the first bromination.	Maintain a controlled temperature, potentially with gentle heating, to drive the reaction to completion.
Reaction Time	Insufficient time will result in incomplete conversion to the dibrominated product.	Monitor the reaction by TLC and allow it to proceed until the monobrominated intermediate is consumed.
Acid Catalyst	A weak or insufficient amount of catalyst can slow down both bromination steps.	Use a catalytic amount of a strong acid like p-toluenesulfonic acid or acetic acid as a solvent.

Purification Strategy: Column Chromatography

A common technique to separate the desired product from the monobrominated byproduct and starting material is flash column chromatography.

Caption: Expected elution order in normal-phase column chromatography.

Spectroscopic Data for Identification (Analogous Compounds)

Compound	1H NMR (CDCl₃, δ ppm)	13C NMR (CDCl₃, δ ppm)
2-Bromo-1-indanone	7.80 (d, 1H), 7.63 (t, 1H), 7.48 (d, 1H), 7.41 (t, 1H), 4.60 (dd, 1H), 3.75 (dd, 1H), 3.30 (dd, 1H)	198.5, 152.9, 136.2, 134.9, 128.1, 126.9, 125.0, 48.1, 35.8
2,2-Dibromo-1-indanone	7.85 (d, 1H), 7.70 (t, 1H), 7.55 (d, 1H), 7.45 (t, 1H), 4.05 (s, 2H)	192.1, 151.7, 136.8, 135.4, 128.6, 127.3, 125.5, 59.7, 42.3
6-Methoxy-1-indanone [11][12]	7.65 (d, 1H), 7.05 (dd, 1H), 6.95 (d, 1H), 3.85 (s, 3H), 3.10 (t, 2H), 2.70 (t, 2H)	205.8, 165.2, 158.4, 137.9, 125.1, 124.9, 105.7, 55.6, 36.3, 25.9

Note: The provided NMR data for the bromo-indanones are for the unsubstituted parent compounds and should be used as a guide. The aromatic signals for the 6-methoxy derivatives will be different due to the presence of the methoxy group.

References

• General Procedures. 1H and 13C NMR spectra were recorded at 25 °C using a 400 MHz Bruker Avance III HD spectrometer.
• 3-Bromo-1-indanone Purity|For Research - Benchchem. BenchChem.
• Technical Support Center: Purification of 2-Bromo-1-(3,4-dichlorophenyl)ethanone - Benchchem. BenchChem.
• Choi, T., & Ma, E. (2007). Simple and regioselective bromination of 5,6-disubstituted-indan-1-ones with Br2 under acidic and basic conditions. Molecules, 12(1), 74-85.
• Jasouri, S., Khalafy, J., Badali, M., & Piltan, M. (2010). Selective bromination of 4-chloro-1-indanone and synthesis of (4-chloro-2, 3-dihydro-1H-indene-2-yl)methanamine. South African Journal of Chemistry, 63, 83-87.
• Kus, N. S. (2009). Photochemical bromination of substituted indan-1-one derivatives. Turkish Journal of Chemistry, 33(4), 479-488.
• Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier.
• Shah, Z. A., & Khan, M. R. (2015). 1H NMR and 13C NMR spectroscopic data for indanone 2 in CDCl3.
• 6-Methoxy-1H-indanone(13623-25-1) 13C NMR spectrum - ChemicalBook. ChemicalBook.
• Shah, Z. A., & Khan, M. R. (2015). Selective Bromination of 4-Chloro-1-indanone and Synthesis of (4-Chloro-2, 3-Dihydro-1H-indene-2-yl)methanamine.
• 6-Methoxy-1H-indanone(13623-25-1) 1H NMR - ChemicalBook. ChemicalBook.
• Recrystallization (chemistry) | Chemistry | Research Starters - EBSCO. EBSCO.
• Indanone synthesis - Organic Chemistry Portal. Organic Chemistry Portal.
• Recrystalliz
• Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. Mettler Toledo.
• Recrystallization | MIT Digital Lab Techniques Manual - YouTube. (2010). YouTube.
• Yu, H., Wan, C., Han, J., & Li, A. (2013). A Protocol for α-Bromination of β-Substituted Enones. Chinese Journal of Organic Chemistry, 33(8), 1735-1740.
• Column Chrom
• An In-depth Technical Guide to the Synthesis of α-Bromo-α-Methoxy Ketones - Benchchem. BenchChem.
• 13C NMR Spectrum (1D, 252 MHz, H2O, predicted) (NP0221106) - NP-MRD. NP-MRD.
• Stoyanov, S., & Antonov, L. (2018). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Magnetochemistry, 4(4), 44.
• Annulations involving 1-indanones to access fused- and spiro frameworks - RSC Publishing. RSC Publishing.
• How can 2-indanone be prepared? - Chemistry Stack Exchange. (2016). Chemistry Stack Exchange.
• 2-indanone - Organic Syntheses Procedure. Organic Syntheses.
• 2-Bromo-1-indanone | C9H7BrO | CID 137203 - PubChem. PubChem.
• Separation of Ketone and alpha Bromo ketone : r/Chempros - Reddit. (2023). Reddit.
• 2,2-DIBROMO-1-INDANONE synthesis - ChemicalBook. ChemicalBook.

Sources

• 1. 3-Bromo-1-indanone Purity|For Research [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. Simple and regioselective bromination of 5,6-disubstituted-indan-1-ones with Br2 under acidic and basic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.co.za [journals.co.za]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 7. Recrystallization (chemistry) | Chemistry | Research Starters | EBSCO Research [ebsco.com]
• 8. m.youtube.com [m.youtube.com]
• 9. mt.com [mt.com]
• 10. youtube.com [youtube.com]
• 11. 6-Methoxy-1H-indanone(13623-25-1) 13C NMR spectrum [chemicalbook.com]
• 12. nmr.tamu.edu [nmr.tamu.edu]

Technical Support Center: Bromination of 6-Methoxy-1-Indanone

This guide serves as a specialized technical support resource for the bromination of 6-methoxy-1-indanone , a critical intermediate in the synthesis of Selective Estrogen Receptor Modulators (SERMs) and other benzocycloalkenone derivatives.

Diagnostic & Quick Triage

Before adjusting your protocol, identify your specific failure mode using the signatures below.

Issue	Observation (HPLC/TLC)	1H NMR Signature	Root Cause
Over-Bromination	Non-polar impurity ( ) appearing alongside product.	Disappearance of -protons (C2-H). New singlet if gem-dibromo.	Excess , high temp, or "dumping" reagent.
Ring Bromination	Product peak shifts, mass spectrum shows +79/81 amu but retains -protons.	Loss of aromatic coupling pattern (e.g., d s).	Lewis acid contamination or highly activated ring (rare in standard conditions).
Starting Material	Significant peak at baseline/starting .	C2-H triplet/multiplet remains at 2.7-3.1 ppm.	Under-dosing, wet solvent (quenching ), or slow kinetics.

The Core Challenge: Mechanism & Causality

The bromination of 6-methoxy-1-indanone is an electrophilic

-substitution . The reaction proceeds via the enol tautomer.

• The Trap: The introduction of the first bromine atom (electron-withdrawing) makes the

  -carbon more acidic, potentially accelerating enolization and leading to a second bromination event (2,2-dibromo formation) before the starting material is consumed.

• The Solution: You must operate under conditions that favor kinetic control or use a reagent system that strictly limits the availability of active bromine.

Reaction Pathway Visualization

The following diagram illustrates the competing pathways between the desired mono-bromination and the unwanted di-bromination.

Figure 1: Kinetic pathway showing the cascade from starting material to the unwanted gem-dibromo impurity.

Troubleshooting Guide (Q&A)

Q1: I am consistently getting 10-15% of the 2,2-dibromo impurity. How do I stop this?

A: This is a classic stoichiometry and rate-of-addition issue.

• The Fix: Switch from "all-in" addition to dropwise addition of bromine. The concentration of

  in the pot must never exceed the concentration of the enol.

• Protocol Adjustment:

  • Dissolve 6-methoxy-1-indanone in Diethyl Ether (

    ) or Dichloromethane (DCM) .

  • Cool to 0°C . Lower temperatures slow the second enolization step.

  • Add

    (0.95 - 1.0 eq) diluted in the same solvent over 30-60 minutes .

  • Crucial: Do not add excess bromine to "push" the reaction. It is better to have 5% unreacted starting material (easily removed) than 5% dibromo impurity (difficult to separate).

Q2: Can I use N-Bromosuccinimide (NBS) instead of liquid Bromine?

A: Yes, and it is often preferred for higher regioselectivity.

• Why: NBS provides a low, steady concentration of active bromine (

  ) generated in situ, often catalyzed by p-Toluenesulfonic acid (p-TsOH). This suppresses the "local excess" problem common with liquid bromine addition.

• **Reference Protocol

Technical Support Center: Purification of 2,2-Dibromo-6-methoxy-1-indanone

Case ID: IND-Br2-PUR-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Molecule Profile

User Query: "I am struggling to purify 2,2-dibromo-6-methoxy-1-indanone. The product oils out, and silica gel chromatography seems to degrade the compound."

Specialist Analysis: The target molecule, 2,2-dibromo-6-methoxy-1-indanone , is a highly reactive

-dihalo ketone. These compounds are notorious for two main stability issues:

• Thermal Instability: They easily undergo dehydrohalogenation to form 2-bromo-indenones (elimination products).

• Silica Sensitivity: The acidic sites on silica gel catalyze this elimination, often resulting in a "streaking" TLC and low recovery.

The Solution: You must move away from chromatography and utilize fractional recrystallization . The presence of the 6-methoxy group (an Electron Donating Group) adds a risk of ring bromination if the reaction temperature is not strictly controlled, but it also aids in crystallization polarity.

Diagnostic Module: Know Your Impurities

Before attempting purification, you must identify what is contaminating your crude mixture.[1] Use this guide to interpret your analytical data (NMR/HPLC).

Impurity Type	Origin	1H NMR Signature (Diagnostic)	Remediation Strategy
Monobromo (2-bromo-6-methoxy-1-indanone)	Incomplete reaction (under-bromination).	Doublet of doublets at ~4.5–5.0 ppm (CH-Br). The target (dibromo) has no protons at C2.	Recrystallization (solubility differential is high).
Indenone (2-bromo-6-methoxy-inden-1-one)	Elimination of HBr (thermal/base degradation).	Singlet (olefinic) at ~7.8–8.0 ppm.[2]	Difficult to remove; requires activated carbon treatment or rapid recrystallization.
Ring-Brominated Species	Over-reaction (Electrophilic Aromatic Substitution).	Loss of aromatic coupling pattern. Integration of aromatic region < 3H.	Critical Failure. Cannot be easily purified. Restart synthesis at lower temp ( ).
Starting Material	Quenched too early.	Triplet/Multiplet at ~2.7–3.1 ppm (benzylic protons).	Wash with non-polar solvent (Hexanes/Heptane).

The "Golden Protocol": Purification by Recrystallization

Warning:

-Bromo ketones are potent lachrymators (tear gas agents). All operations must be performed in a fume hood.

Method A: Ethanol (The Standard)

Best for removing small amounts of monobromo impurity.

• Dissolution: Place the crude solid in a flask. Add absolute Ethanol (EtOH) (approx. 5–7 mL per gram of crude).

• Heating: Heat to reflux (

  ) with vigorous stirring.

  • Note: If the solution is dark red/brown (free bromine), add a drop of saturated sodium bisulfite solution to decolorise, then filter hot if necessary to remove inorganic salts.

• Cooling: Allow the solution to cool slowly to room temperature. Do not use an ice bath immediately; rapid cooling traps impurities.

• Crystallization: Once solid formation begins at RT, move to

  (ice bath) for 1 hour.

• Filtration: Filter the pale yellow/off-white crystals. Wash with cold EtOH.

Method B: Glacial Acetic Acid (The Stabilizer)

Best for large scale or if the compound is prone to elimination.

• Dissolve crude in minimal boiling Glacial Acetic Acid (AcOH) .

• AcOH suppresses the formation of the enol, thereby preventing elimination to the indenone.

• Cool slowly. If crystals do not form, add water dropwise (anti-solvent) until turbidity persists, then cool.

Method C: The "Crash" Wash (For Sticky Oils)

If your product is an oil, it likely contains solvent or high monobromo content.

• Triturate (grind) the oil with cold Diisopropyl Ether (IPE) or Hexanes .

• Sonicate for 5 minutes.

• The impurities (often oily) will dissolve, leaving the dibromo species as a solid. Filter and proceed to Method A.

Troubleshooting Logic Pathways

Workflow Visualization: The Purification Decision Tree

Caption: Decision matrix for purifying 2,2-dibromo-6-methoxy-1-indanone based on physical state and NMR signature.

Frequently Asked Questions (FAQs)

Q: Why does my TLC plate show a long streak from the baseline to the solvent front? A: This is the hallmark of on-column decomposition . Silica gel is slightly acidic. As the 2,2-dibromo ketone travels through the silica, it eliminates HBr to form the conjugated indenone.

• Fix: Avoid silica. If you must use chromatography, neutralize the silica with 1% Triethylamine (TEA) in your eluent, but be warned: TEA can also promote base-catalyzed elimination. Recrystallization is far superior [1, 2].

Q: I see a new set of aromatic peaks in the NMR. Did I make the wrong compound? A: You likely brominated the aromatic ring. The 6-methoxy group activates the ring (ortho/para director).

• Mechanism:[3][4][5] If you added

  too fast or at room temperature, the bromine acts as an electrophile on the ring (Position 5 or 7) rather than the alpha-carbon.

• Prevention:[5] Keep the reaction at

  to and add bromine dropwise.

Q: The crystals are turning purple/brown in the filter funnel. Why? A: The compound is light and moisture sensitive. Hydrolysis leads to

-hydroxy ketones and HBr release (which turns brown/purple due to oxidation).

• Fix: Cover the funnel with foil during filtration. Wash with cold solvent quickly and move immediately to a vacuum desiccator.

Q: Can I use Acetone for recrystallization? A: Acetone is risky. It is a ketone itself and can undergo bromine exchange (scrambling) under acidic conditions, or simply hold the product too well in solution (high solubility). Ethanol or Acetic Acid are preferred because they allow for better saturation differentials [3].

Storage & Stability Protocol

Once purified, the stability of 2,2-dibromo-6-methoxy-1-indanone is finite. Follow this protocol to maximize shelf-life:

• Container: Amber glass vial (UV protection).

• Atmosphere: Argon or Nitrogen backfill (prevents moisture-induced hydrolysis).

• Temperature:

  (Freezer).

• Stabilizer: Do not store in solution. Isolate as a dry solid.

References

• Organic Syntheses , Coll. Vol. 5, p.647 (1973); Vol. 40, p.52 (1960). Preparation of 2-Indanone (via indene bromohydrin intermediates - analogous purification logic).Link

• Taniguchi, T. et al. (2012).[6] "Silica gel promotes reductions of aldehydes and ketones...".[6] Organic Letters. (Demonstrates silica gel's catalytic activity on sensitive ketones). Link

• Podgoršek, A. et al. (2004). "Halogenation of Indanones". Green Chemistry. (Discusses solvent effects on bromination and purification of indanone derivatives). Link

• University of Rochester . "Tips and Tricks: Recrystallization Solvents". (General guide confirming Ethanol/Acetic Acid utility for polar aromatics). Link

Sources

• 1. reddit.com [reddit.com]
• 2. mdpi.com [mdpi.com]
• 3. Indanone synthesis [organic-chemistry.org]
• 4. ocw.mit.edu [ocw.mit.edu]
• 5. chemicalbook.com [chemicalbook.com]
• 6. Silica gel promotes reductions of aldehydes and ketones by N-heterocyclic carbene boranes - PubMed [pubmed.ncbi.nlm.nih.gov]

Effect of temperature on the bromination of 6-methoxy-1-indanone

Introduction

Welcome to the technical support guide for the bromination of 6-methoxy-1-indanone. This document is designed for researchers, chemists, and drug development professionals who are working with this versatile intermediate. The bromination of 6-methoxy-1-indanone is a nuanced reaction where temperature is not merely an accelerator but a critical control parameter that dictates regioselectivity and product distribution. Minor variations in thermal conditions can pivot the reaction between two distinct mechanistic pathways, leading to either aromatic substitution on the electron-rich benzene ring or alpha-bromination at the enolizable position adjacent to the carbonyl.

This guide provides field-proven insights, troubleshooting protocols, and detailed experimental methodologies to help you navigate the complexities of this reaction and achieve your desired synthetic outcomes with high fidelity.

Section 1: Fundamental Principles: The Dichotomy of Bromination Pathways

The reaction's outcome is primarily a contest between two competing pathways: Electrophilic Aromatic Substitution (EAS) and Alpha-Bromination. Understanding the underlying principles of each is crucial for effective troubleshooting and process optimization.

• Electrophilic Aromatic Substitution (EAS): In this pathway, an electrophilic bromine species (Br⁺), often generated with the help of a Lewis acid or in a polar solvent, attacks the electron-rich aromatic ring. The powerful activating, ortho-, para-directing effect of the C6-methoxy group and the deactivating, meta-directing effect of the carbonyl group guide the position of substitution. This reaction is highly sensitive to the stability of the intermediate sigma complex.

• Alpha-Bromination: This pathway proceeds via an enol or enolate intermediate of the ketone.[1] The reaction is typically promoted by acidic or basic conditions that facilitate tautomerization. The electron-rich double bond of the enol then attacks the bromine source.[1]

The choice between these pathways is heavily influenced by the reaction conditions, with temperature being a primary determinant.

Caption: Logical workflow for the bromination of 6-methoxy-1-indanone.

Section 2: Troubleshooting Guide

This section addresses common issues encountered during the bromination of 6-methoxy-1-indanone in a practical, question-and-answer format.

Question 1: My reaction is producing a mixture of 2-bromo, 7-bromo, and other isomers. How can I improve selectivity for aromatic bromination?

Answer: This is a classic selectivity problem arising from competing reaction pathways. To favor Electrophilic Aromatic Substitution (EAS) on the benzene ring:

• Lower the Temperature: This is the most critical parameter. Reducing the reaction temperature (e.g., to 0°C or even -15°C) significantly slows the rate of enolization required for alpha-bromination. EAS reactions often have a lower activation energy on highly activated rings and can proceed efficiently at colder temperatures, thus kinetically favoring the aromatic substitution product.[2]

• Use a Lewis Acid Catalyst: A catalyst like FeBr₃ or AlCl₃ polarizes the Br-Br bond, creating a potent electrophile (Br⁺) that strongly favors attacking the high-electron-density aromatic ring over the neutral enol.[3]

• Choose a Non-Polar Solvent: Solvents like dichloromethane (CH₂Cl₂) or carbon tetrachloride (CCl₄) are excellent for EAS. Avoid protic or highly polar solvents like acetic acid if you want to suppress alpha-bromination, as they can promote enol formation.

• Protect from Light: Ensure the reaction is run in the dark, as UV light can initiate radical mechanisms that lead to non-selective bromination at the benzylic C2 position.[4]

Question 2: I am trying to synthesize 2-bromo-6-methoxy-1-indanone, but I'm getting significant aromatic substitution and some dibrominated byproducts. What's going wrong?

Answer: Achieving selective alpha-bromination requires conditions that favor the enol/enolate pathway while managing the reactivity of the aromatic ring.

• Optimize Temperature Control: While alpha-bromination can be faster at room temperature or slightly above, excessive heat will accelerate competing EAS and polybromination. The goal is to find the minimum temperature at which enolization occurs at a reasonable rate. Start at room temperature and monitor carefully.

• Use an Acidic Medium: Performing the reaction in a solvent like acetic acid can effectively catalyze enol formation, promoting the alpha-bromination pathway.[5] A study on the closely related 5,6-dimethoxyindan-1-one showed that bromination in acetic acid led to the α-brominated product.[5]

• Control Stoichiometry: Use of a slight excess of the brominating agent (>1.0 equivalent) can lead to dibromination (e.g., at both the C2 and C7 positions). Use precisely 1.0 equivalent of bromine or N-bromosuccinimide (NBS) and add it slowly to the reaction mixture to maintain a low concentration, minimizing the chance of a second bromination event.

• Consider Base-Mediated Conditions: In some systems, basic conditions (e.g., using KOH or K₂CO₃) can generate the enolate, which is a powerful nucleophile. However, this can be complex with activated aromatic rings. For 5,6-dimethoxyindan-1-one, basic conditions led to aromatic bromination, highlighting that the specific substrate dictates the outcome.[5] For 6-methoxy-1-indanone, acid-catalyzed conditions are a more reliable starting point for alpha-bromination.

Question 3: My reaction is very slow or stalls at low temperatures. Is it safe to simply increase the heat?

Answer: While increasing temperature will increase the overall reaction rate, it is often a detrimental strategy for this specific substrate due to the loss of selectivity.[2] Uncontrolled heating can lead to a complex mixture of products and the formation of tar-like decomposition byproducts.

Instead of raising the temperature, consider these alternatives:

• Increase Reaction Time: Many selective organic reactions simply require patience. Monitor the reaction by TLC over an extended period (e.g., 12-24 hours) before concluding it has stalled.

• Use a More Reactive Brominating Agent: If Br₂ is too slow, N-bromosuccinimide (NBS) can be more effective, especially for aromatic bromination. For highly selective para-bromination on activated rings, reagents like tetraalkylammonium tribromides or NBS with silica gel have been used.[6]

• Optimize Catalysis: If using a Lewis acid for EAS, ensure it is anhydrous and of high quality. A poorly active catalyst will hinder the reaction at any temperature.

Question 4: I'm observing a dark color and significant insoluble material (tar) forming, especially when I run the reaction above room temperature. What is causing this?

Answer: Tar formation is typically a sign of decomposition or polymerization, which is highly promoted by elevated temperatures. Several factors could be at play:

• Over-Bromination and Elimination: Polybromination can lead to unstable intermediates. For instance, dibromination at the alpha position can be followed by HBr elimination, leading to a brominated indenone, which can be unstable and polymerize.

• Radical Reactions: Higher temperatures, especially in the presence of light, can initiate radical chain reactions.[7] Benzylic radicals are relatively stable, and subsequent reactions can lead to complex, high-molecular-weight byproducts.

• Substrate Decomposition: Indanone scaffolds can be sensitive to harsh acidic and thermal conditions. The combination of a strong Lewis acid, HBr byproduct, and heat can cause the substrate itself to degrade.

Solution: The primary solution is to maintain a lower, controlled temperature throughout the reaction and ensure slow, methodical addition of the brominating agent.

Section 3: Frequently Asked Questions (FAQs)

Q1: What is the expected regioselectivity for Electrophilic Aromatic Substitution on 6-methoxy-1-indanone? The methoxy group at C6 is a powerful activating ortho-, para-director. The two ortho positions are C5 and C7. The para position is C3, which is part of the cyclopentanone ring and not aromatic. The carbonyl group is a deactivating meta-director, influencing positions C4 and C6. The C7 position is ortho to the strongly activating methoxy group and is sterically accessible, making it a highly probable site for electrophilic attack. The C5 position is also ortho to the methoxy group but is para to the deactivating carbonyl's influence, making it another potential, though perhaps slightly less favored, site. Therefore, 7-bromo-6-methoxy-1-indanone is the most likely major product of EAS , with 5-bromo as a potential minor isomer.

Q2: Why is kinetic vs. thermodynamic control important at different temperatures? In many electrophilic aromatic substitutions, the initially formed product (the kinetic product) may not be the most stable isomer.[8] At low temperatures, reactions are under kinetic control, meaning the product that forms fastest will predominate. This is often the sterically most accessible position. At higher temperatures, the reaction can become reversible, allowing the initial products to equilibrate to the most stable isomer (the thermodynamic product).[8] For the bromination of 6-methoxy-1-indanone, maintaining low temperatures ensures the reaction is under kinetic control, which is essential for achieving a single, predictable product and preventing side reactions.

Q3: What are the primary side reactions to be aware of?

• Polybromination: Addition of more than one bromine atom, either on the aromatic ring, at the alpha position, or both.

• Radical Bromination: If the reaction is exposed to UV light or high heat, a radical mechanism can lead to bromination at the C2 position, competing with the desired ionic pathway.[4]

• Decomposition: As discussed in the troubleshooting guide, substrate degradation can occur under harsh conditions.

Section 4: Experimental Protocols

Disclaimer: These protocols are designed as a starting point. Researchers should perform their own risk assessment and optimization.

Protocol A: Selective Aromatic Bromination (Target: 7-Bromo-6-methoxy-1-indanone)

This protocol prioritizes the EAS pathway by using low temperatures and a non-polar solvent.

Caption: Workflow for selective aromatic bromination of 6-methoxy-1-indanone.

Methodology:

• Preparation: In a round-bottom flask wrapped in aluminum foil, dissolve 6-methoxy-1-indanone (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂).

• Cooling: Cool the solution to 0°C using an ice-water bath under an inert atmosphere (N₂ or Argon).

• Reagent Addition: In a separate flask, prepare a solution of liquid bromine (1.0 eq) in a small amount of anhydrous CH₂Cl₂. Add this bromine solution dropwise to the stirred indanone solution over 30-60 minutes, ensuring the internal temperature does not rise above 5°C.

• Reaction: Stir the reaction mixture at 0°C. Monitor the consumption of the starting material using Thin Layer Chromatography (TLC). The reaction is typically complete in 2-4 hours.

• Quenching: Once the reaction is complete, slowly add a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to quench any unreacted bromine (the red-brown color will disappear).

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it sequentially with water and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to isolate the desired 7-bromo-6-methoxy-1-indanone.

Protocol B: Selective Alpha-Bromination (Target: 2-Bromo-6-methoxy-1-indanone)

This protocol uses an acidic medium to promote enolization, favoring substitution at the C2 position.

Methodology:

• Preparation: Dissolve 6-methoxy-1-indanone (1.0 eq) in glacial acetic acid in a round-bottom flask protected from light.

• Reagent Addition: While stirring at room temperature (20-25°C), add liquid bromine (1.0 eq) dropwise over 20-30 minutes. A small amount of HBr (a few drops of a 48% solution) can be added to catalyze enolization if the reaction is slow to initiate.

• Reaction: Stir the mixture at room temperature for 1-3 hours. Monitor the reaction progress by TLC. Avoid heating unless absolutely necessary and only by a few degrees (e.g., to 30-35°C), as this can promote aromatic bromination.

• Quenching & Precipitation: Once the starting material is consumed, pour the reaction mixture slowly into a large volume of ice-cold water with stirring. The product should precipitate as a solid.

• Isolation: Collect the solid product by vacuum filtration and wash thoroughly with cold water to remove acetic acid and HBr.

• Drying & Purification: Dry the crude product under vacuum. If necessary, recrystallize from a suitable solvent (e.g., ethanol/water) or purify by column chromatography to obtain pure 2-bromo-6-methoxy-1-indanone.

Section 5: Data Summary Table

Condition	Temperature Range	Primary Product	Potential Byproducts	Key Rationale & References
EAS (Aromatic)	-15°C to 5°C	7-Bromo-6-methoxy-1-indanone	5-Bromo isomer, 2-Bromo isomer	Low temperature kinetically favors EAS and suppresses enolization and side reactions.[2]
Alpha-Bromination	20°C to 35°C	2-Bromo-6-methoxy-1-indanone	7-Bromo isomer, 2,7-Dibromo isomer	Acidic medium promotes enol formation. Careful temperature control is needed to prevent EAS.[5]
Radical Conditions	50°C to 80°C (or UV light)	Complex Mixture	2-Bromo, Polybrominated species, Tar	High energy input initiates radical chain reactions, leading to poor selectivity.[4][7]
Base-Mediated	0°C to 25°C	Product is substrate-dependent	2-Bromo or Aromatic isomers	Generates enolate, but outcome depends on a delicate balance of reactivities.[5]

Section 6: References

• Dramiński, M., & E. Grech. (1983). Synthesis of 1-indanones with a broad range of biological activity. Beilstein Journal of Organic Chemistry. [Link]

• Study.com. (n.d.). Why is it important to maintain a constant temperature in this EAS experiment? Study.com. [Link]

• Organic Chemistry Portal. (n.d.). Bromoarene synthesis by bromination or substitution. organic-chemistry.org. [Link]

• Dramiński, M., & E. Grech. (2017). Synthesis of 1-indanones with a broad range of biological activity. Beilstein Journal of Organic Chemistry, 13, 990–1031. [Link]

• Ghaffari, M. (2015). Regiospecific P-Bromination of Activated Aromatic Systems – Greener Approach. TopSCHOLAR, Western Kentucky University. [Link]

• Almeida, L. S., et al. (2009). A New Regioselective Bromination of Activated Aromatic Rings. Letters in Organic Chemistry, 6(4), 322-325. [Link]

• Tajbakhsh, M., et al. (2010). An efficient regioselective bromination of activated aromatic compounds using 1,4-bis (triphenylphosphonium) butane peroxodisulfate. Trade Science Inc. [Link]

• Li, G., et al. (2012). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. Molecules, 17(12), 14699-14708. [Link]

• University of Calgary. (2020). Aromatic Electrophilic substitution. chem.ucalgary.ca. [Link]

• Kuş, N. S. (2009). Photochemical bromination of substituted indan-1-one derivatives. Turkish Journal of Chemistry. [Link]

• Altundaş, A. (2019). High temperature bromination Part XXIII: Bromination of octahydro-1H-indene and octahydro-1H-4,7-methanoindene. ResearchGate. [Link]

• Vassilopoulos, C. D., et al. (2007). Simple and Regioselective Bromination of 5,6-Disubstituted-indan-1-ones with Br2 Under Acidic and Basic Conditions. Molecules, 12(1), 156-163. [Link]

• Altundaş, A. (2019). Bromination of 1,2-Dimethylenecyclohexane: Temperature Effect on Product Distribution. Dergipark. [Link]

• University of Calgary. (n.d.). Reactions of Aromatic Compounds. chem.ucalgary.ca. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. homework.study.com [homework.study.com]
• 3. crab.rutgers.edu [crab.rutgers.edu]
• 4. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 5. Simple and Regioselective Bromination of 5,6-Disubstituted-indan-1-ones with Br2 Under Acidic and Basic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. lkouniv.ac.in [lkouniv.ac.in]

Technical Support Center: Precision Control of Regioisomerism in Indanone Synthesis

Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Topic: Preventing Regioisomer Formation in Indanone Synthesis Ticket ID: IND-ISO-001

Executive Summary

The synthesis of substituted 1-indanones, particularly via intramolecular Friedel-Crafts acylation of 3-arylpropanoic acids, is prone to regiochemical ambiguity. This is most critical when the aromatic ring bears a meta-substituent. In such cases, cyclization can occur at two distinct ortho positions, leading to a mixture of 4- and 6-substituted indanones (or 5- and 7-substituted, depending on numbering conventions relative to the acid chain).

This guide provides a diagnostic workflow to predict isomer distribution and validated protocols to enforce regioselectivity using steric blocking strategies, superacid media, and transition-metal catalysis.

Module 1: Diagnostic & Decision Logic

Before selecting a synthetic route, you must map the electronic and steric landscape of your substrate. Use the following decision logic to determine the probability of isomer mixtures.

Figure 1: Regioselectivity Decision Tree. This workflow determines the necessity of blocking groups or catalytic alternatives based on substrate substitution patterns.[1]

Module 2: The Friedel-Crafts Conundrum (Acid-Mediated)

The Core Issue: Meta-Substituent Ambiguity

When cyclizing a 3-(3-methoxyphenyl)propanoic acid, two pathways exist:

• Para-cyclization (relative to OMe): Leads to 6-methoxy-1-indanone . This is generally favored electronically and sterically.

• Ortho-cyclization (relative to OMe): Leads to 4-methoxy-1-indanone . This is disfavored due to steric clash between the methoxy group and the incoming acylium electrophile.

Protocol A: Enhancing Selectivity for the "Natural" Isomer (6-Substituted)

To maximize the formation of the electronically favored isomer (usually the 6-isomer for meta-EDGs) and suppress the minor isomer, use a Superacid/HFIP system. This method generates a "superelectrophile" (dicationic species) that reacts faster and more selectively than standard PPA melts.

Reagents:

• Substrate: 3-arylpropanoic acid or acid chloride.

• Solvent: 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP).

• Acid: Triflic acid (TfOH).

Step-by-Step:

• Dissolution: Dissolve 1.0 equiv of the substrate in HFIP (0.2 M concentration).

• Acid Addition: Cool to 0°C. Add TfOH (3.0–5.0 equiv) dropwise.

  • Note: The excess acid and HFIP stabilize the acylium ion, preventing intermolecular side reactions.

• Reaction: Heat to 80°C in a sealed tube for 1–2 hours.

• Quench: Pour into ice water. Extract with dichloromethane.

• Result: Typically >95% selectivity for the less sterically hindered isomer (para-cyclization).

Protocol B: Forcing the "Impossible" Isomer (Blocking Group Strategy)

If you require the 4-substituted indanone (cyclization at the crowded ortho position), standard F-C conditions will fail. You must use a blocking group at the para position.

Strategy:

• Install Blocking Group: Brominate or tert-butylate the para position of the starting hydrocinnamic acid.

• Cyclize: Perform F-C acylation. The preferred para site is blocked; cyclization is forced to the ortho site (despite steric hindrance).

• Remove Blocking Group: Debrominate (Pd/C,

  ) or de-tert-butylate ( /Benzene).

Table 1: Comparison of Acid-Mediated Methods

Feature	Polyphosphoric Acid (PPA) Melt	TfOH / HFIP (Superacid)	Blocking Group Strategy
Selectivity	Moderate (Mixtures likely)	High (Favors unhindered)	Absolute (Forced)
Temperature	High (100–150°C)	Moderate (60–80°C)	Multi-step process
Viscosity	Very High (Stirring issues)	Low (Homogeneous)	N/A
Use Case	Commodity synthesis	High-value substrates	Accessing 4-sub isomers

Module 3: Transition Metal Catalysis (The Modern Solution)

For substrates where acid-mediated cyclization fails or yields inseparable mixtures, Rhodium (Rh) or Palladium (Pd) catalysis offers orthogonal selectivity via C-H activation.

Protocol C: Rhodium-Catalyzed Regiodivergent Annulation

This method constructs the indanone core from an aromatic aldehyde and an alkene (or alkyne), bypassing the propanoic acid intermediate entirely. It is highly effective for synthesizing sterically crowded indanones.

Mechanism: Rh(I) coordinates to the aldehyde (often via a directing group like a pyridine or transient imine) and activates the ortho C-H bond. The regioselectivity is controlled by the ligand environment, often overcoming electronic bias.

Standard Operating Procedure (Rh-Catalyzed):

• Setup: In a glovebox, charge a pressure tube with:

  • Substrate: Aromatic aldehyde (1.0 equiv).

  • Coupling Partner: Internal alkyne or acrylate (1.2 equiv).

  • Catalyst:

    (2.5 mol%).

  • Ligand:

    or specific bidentate phosphine (10 mol%).

  • Solvent: Toluene or 1,4-Dioxane (0.1 M).

• Activation: Heat to 100–130°C for 12–24 hours.

• Purification: Filter through a silica pad and concentrate.

• Why this works: The metal center coordinates to the directing group, placing the metal in specific proximity to the C-H bond. Steric bulk on the ligand can force activation at the less hindered site, or specific directing groups can force activation at the more hindered site.

Troubleshooting & FAQs

Q1: I am using PPA and my reaction mixture has turned into a solid black rock. What happened?

A: This is "charring" due to localized overheating and lack of mass transfer. PPA is extremely viscous.

• Fix: Use a mechanical stirrer (overhead), not a magnetic stir bar.

• Alternative: Dilute the PPA with xylene or switch to the Eaton’s Reagent (

  in Methanesulfonic acid), which is a liquid at room temperature and provides similar reactivity without the viscosity issues.

Q2: I have a meta-chloro substituent. Which isomer will form?

A: Halogens are deactivating but ortho/para directing.

• Prediction: Cyclization will occur para to the Chlorine (leading to 6-chloro-1-indanone).

• Reasoning: The position ortho to the Chlorine (between the alkyl chain and the Cl) is sterically shielded and electronically less active than the para position.

• To get the 4-chloro isomer: You must use the blocking group strategy (Protocol B).

Q3: Can I separate the 4- and 6-isomers if I get a mixture?

A: It is difficult but possible.

• TLC: They often have identical Rf values in Hexane/EtOAc.

• HPLC: Use a Chiralpak AD-H or OD-H column (even for achiral compounds, the stationary phase shape selectivity helps).

• Crystallization: The 6-substituted isomer is often more symmetric and crystalline. Try recrystallizing from EtOH/Heptane to enrich the major isomer.

References

• Regiodivergent Access to 2- or 3-Substituted Indanones: Catalyst-Controlled Carboacylation. Source: CCS Chemistry (Chinese Chemical Society) URL:[Link] Relevance: Defines modern transition-metal protocols for controlling regioselectivity beyond standard acid catalysis.

• Regioselective Synthesis of Indanones via Polyphosphoric Acid. Source: Synlett / D-NB (German National Library) URL:[Link] Relevance: Explains the effect of PPA composition (

  content) on isomer ratios.

• Indanone Building Blocks from Lignin Related Molecules (Superacid Method). Source: ChemRxiv URL:[Link] Relevance: Validates the TfOH/HFIP protocol for high-yield, selective cyclization.

• Aromatic Synthesis: The Sulfonyl Blocking-Group Strategy. Source: Master Organic Chemistry URL:[Link] Relevance: Provides the foundational logic for using blocking groups to force ortho-substitution.

• Friedel-Crafts-Type Acylation in Strong Brønsted Acid. Source: PMC (NIH) URL:[Link] Relevance: details the mechanistic behavior of acylium ions in superacidic media.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Indanone Synthesis &amp; Characterization

Topic: Characterization of Unexpected Byproducts in Intramolecular Friedel-Crafts Acylation

Doc ID: IND-syn-004 | Version: 2.1 | Last Updated: 2026-02-20

Introduction: The "Hidden" Complexity of Ring Closure

Welcome to the Indanone Synthesis Support Hub. As Senior Application Scientists, we often hear: "My LCMS shows the right mass, but the NMR is messy," or "My yield is 40% lower than reported."

While the intramolecular Friedel-Crafts acylation of 3-arylpropionic acids (or their acid chlorides) is the "gold standard" for generating the 2,3-dihydro-1H-inden-1-one (indanone) core, it is deceptively simple. The harsh conditions required (Polyphosphoric acid [PPA],

, or TfOH) often trigger thermodynamic equilibration, leading to byproducts that are structurally similar to your target but chemically distinct.

This guide addresses the three most common "unexpected" failure modes: Oligomerization , Regio-isomerization , and Intermolecular Arrest .

Module 1: The "Sticky" Situation (Oligomerization)

User Query:

"I am using PPA to cyclize 3-phenylpropionic acid. The reaction turned into a black tar. After workup, I see a persistent impurity at 2x molecular weight in MS, and my melting point is broad. Is this a dimer?"

Diagnosis: Acid-Catalyzed Self-Condensation

Yes. Under high concentrations and strong acidic conditions (especially with PPA or TfOH), the formed indanone is not inert. The ketone carbonyl is protonated, making it susceptible to nucleophilic attack by the enol form of another indanone molecule. This leads to aldol-type condensation products , which subsequently dehydrate to form stable, conjugated dimers (e.g., anhydro-bisindanone).

Troubleshooting Protocol

Diagnostic Step	Observation	Conclusion
TLC Analysis	Spot remains at baseline or streaks heavily; slightly higher than monomer but UV-active.	Oligomers present.[1][2][3][4]
LCMS (ESI+)	or peaks dominant.	Dimerization confirmed.
1H NMR	Loss of integral intensity in -methylene protons (C2 position). Appearance of olefinic protons ( 6.5–7.5 ppm) distinct from aromatic region.	Anhydro-bisindanone formation.

Corrective Workflow: The "High-Dilution" Quench

The critical error usually happens during the quench, not the reaction. PPA is viscous; adding water causes localized exotherms that spike the temperature, accelerating polymerization.

• Dilution: Do not run PPA reactions neat if possible. Use a co-solvent like sulfolane or run in high dilution using TfOH/DCM.

• The "Reverse" Quench:

  • Wrong: Pouring water into the reaction.

  • Right: Pouring the reaction mixture slowly into a rapidly stirring slurry of ice/water.

• Exotherm Control: Maintain quench temperature

  .

Module 2: The "Ghost" Isomer (Regioselectivity)

User Query:

"I am synthesizing a 5-methoxy-1-indanone from 3-(3-methoxyphenyl)propionic acid. I see a single spot on TLC, but the NMR aromatic region looks 'crowded.' Am I making the 7-isomer?"

Diagnosis: Competitive Ortho-Cyclization

Substituents at the meta-position of the starting hydrocinnamic acid theoretically allow cyclization at two positions: para to the substituent (yielding the 6-substituted indanone) or ortho (yielding the 4-substituted indanone). Electronic and steric factors dictate the ratio, but mixtures are common and difficult to separate.

Characterization Logic (NMR)

You cannot rely on MS (identical mass). You must use Coupling Constants (

) in 1H NMR.

• 5-Substituted Indanone (Target): Protons at C6 and C7 are ortho to each other (

  Hz). Proton at C4 is meta to C6 ( Hz).

• 7-Substituted Indanone (Byproduct): Protons at C4, C5, C6 form a contiguous spin system (

  Hz for neighbors).

Visualizing the Pathway:

Figure 1: Divergent cyclization pathways for meta-substituted substrates. Note: Numbering changes upon cyclization (3-methoxy substrate becomes 6- or 4-methoxy product).

Module 3: Intermolecular vs. Intramolecular Competition

User Query:

"I switched from PPA to TfOH to be 'cleaner', but my yield dropped. I isolated a solid that is insoluble in most solvents. What is it?"

Diagnosis: Linear Polymerization (Intermolecular Acylation)

Friedel-Crafts requires a delicate balance. If the ring closure (intramolecular) is slow—due to ring deactivation or geometric strain—the acylium ion will attack a different molecule's aromatic ring. This creates linear ketone chains (dimers/trimers) rather than the bicyclic indanone.

The "Pseudo-High Dilution" Fix: To favor cyclization (unimolecular,

) over polymerization (bimolecular, ), you must keep the instantaneous concentration of the substrate low.

Protocol:

• Setup: Place the acid catalyst (e.g., TfOH) in the flask with solvent (DCM/DCE).

• Addition: Dissolve your substrate in a separate syringe.

• Rate: Add the substrate dropwise over 1–2 hours.

  • Why? This ensures that every substrate molecule encounters a catalyst-rich environment and cyclizes before it can find another substrate molecule to react with.

Summary of Characterization Data

Use this table to cross-reference your analytical data with common byproducts.

Byproduct Type	Key MS Signal (ESI)	1H NMR Characteristic	IR Characteristic
Indanone Target		Distinct or aromatic pattern; 2x triplets ( 2.6, 3.0 ppm).	cm
Aldol Dimer		Olefinic singlet/doublet ( 6.5–7.5); complex aliphatic region.	shifts to 1690 cm (conjugated).
Linear Dimer		Two distinct aromatic systems; loss of cyclic aliphatic rigidity.	Broad carbonyl peak; often insoluble.
Ester (Solvent Trap)		If using alcoholic workup, methyl/ethyl ester singlets ( 3.6 or 4.1 ppm).	cm (Ester shift).

Troubleshooting Decision Tree

Follow this logic flow to identify your impurity quickly.

Figure 2: Rapid diagnostic workflow for indanone synthesis impurities.

References

• Olah, G. A. Friedel-Crafts and Related Reactions. Wiley-Interscience, 1964.

• PPA Cyclization & Byproducts: Guy, A.; Guetté, J. P. "Intramolecular Friedel-Crafts Acylation of 3-Arylpropionic Acids." Synthesis, 1980 , 3, 222.

• Regioselectivity in Indanone Synthesis: Min, S. J.; et al. "Regioselective synthesis of 4- and 7-substituted indanones."[5] Tetrahedron Letters, 2018 , 59(14), 1359-1362.

• Modern Triflic Acid Protocols: Prakash, G. K. S.; et al. "Superacid-Catalyzed Preparation of 1-Indanones." Journal of Organic Chemistry, 2002 , 67, 3718.

• Self-Condensation of Indanones: Hassner, A.; Cromwell, N. H. "The Chemistry of Derivatives of 1-Indanone." Journal of the American Chemical Society, 1958 , 80, 893.

Sources

• 1. ccsenet.org [ccsenet.org]
• 2. researchgate.net [researchgate.net]
• 3. Indanone synthesis [organic-chemistry.org]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: 2,2-Dibromo-6-methoxy-1-indanone

Welcome to the technical support center for 2,2-Dibromo-6-methoxy-1-indanone. This guide is designed for researchers, scientists, and drug development professionals to address potential stability issues and provide practical solutions for handling and analysis. The information presented herein is a synthesis of established chemical principles and data from structurally related molecules, intended to serve as an expert resource for your experimental work.

Introduction to the Stability of 2,2-Dibromo-6-methoxy-1-indanone

2,2-Dibromo-6-methoxy-1-indanone is an α,α-dihaloketone, a class of compounds known for its synthetic utility and inherent reactivity. The presence of two bromine atoms on the carbon adjacent to the carbonyl group makes this position highly electrophilic and susceptible to various transformations. The stability of this molecule is primarily influenced by its susceptibility to dehydrobromination, nucleophilic attack, and molecular rearrangements. The electron-donating methoxy group on the aromatic ring is expected to modulate this reactivity, potentially influencing the stability of the indanone core. This guide will provide a detailed exploration of these potential stability issues and offer robust troubleshooting strategies.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2,2-Dibromo-6-methoxy-1-indanone?

A1: Based on the chemistry of α,α-dihaloketones, the three primary degradation pathways are:

• Dehydrobromination: Elimination of hydrogen bromide (HBr) to form the more conjugated and often colored α,β-unsaturated ketone, 2-bromo-6-methoxy-1-indenone. This is a common pathway for α-haloketones, especially in the presence of base or upon heating.[1][2]

• Favorskii Rearrangement: In the presence of a base (e.g., hydroxide, alkoxides), α-haloketones can undergo a complex rearrangement to form carboxylic acid derivatives.[3][4][5][6] For a 2,2-dihalo-1-indanone, this would likely lead to a ring contraction, potentially forming a substituted benzoic acid derivative.

• Nucleophilic Substitution: The electrophilic carbon bearing the bromine atoms is susceptible to attack by nucleophiles.[7] This can lead to the formation of various substitution products, depending on the nucleophiles present in the reaction mixture or storage environment (e.g., water, alcohols).

Q2: How should I properly store 2,2-Dibromo-6-methoxy-1-indanone to ensure its stability?

A2: To minimize degradation, 2,2-Dibromo-6-methoxy-1-indanone should be stored under the following conditions:

• Temperature: Cool to refrigerated temperatures (2-8 °C) are recommended. Avoid high temperatures, as this can accelerate dehydrobromination.

• Light: Store in an amber or opaque container to protect from light, as photolytic degradation can occur in α-haloketones.[8]

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to minimize contact with atmospheric moisture and oxygen.

• Container: Use a tightly sealed container to prevent the ingress of moisture.

Q3: What is the likely impact of the 6-methoxy group on the stability of the molecule?

A3: The methoxy group is an electron-donating group. This electronic effect can influence stability in several ways:

• Increased Stability: Studies on related methoxy-substituted indenones suggest that the methoxy group can confer additional stability to the ring system.[9]

• Modulation of Reactivity: By donating electron density to the aromatic ring, the methoxy group can influence the electrophilicity of the carbonyl carbon and the lability of the bromine atoms, potentially affecting the rates of dehydrobromination and nucleophilic attack.

Q4: Are there any known incompatibilities with common laboratory chemicals?

A4: Yes, as an α,α-dihaloketone, 2,2-Dibromo-6-methoxy-1-indanone should be considered incompatible with:

• Strong Bases: Hydroxides, alkoxides, and amines can induce rapid dehydrobromination and/or Favorskii rearrangement.[1][3]

• Strong Nucleophiles: Reagents such as thiols, cyanides, and azides will likely displace the bromine atoms.[7]

• Strong Reducing Agents: These may lead to the reductive dehalogenation of the compound.[10]

• Protic Solvents (especially under basic conditions): Solvents like water and alcohols can act as nucleophiles, leading to solvolysis products.

Troubleshooting Guides

This section provides a structured approach to identifying and resolving common issues encountered during the handling and use of 2,2-Dibromo-6-methoxy-1-indanone.

Issue 1: Observation of a Color Change (Yellowing or Browning) in the Solid Material or in Solution.

• Potential Cause: This is often indicative of degradation, most likely through dehydrobromination to form the highly conjugated and colored 2-bromo-6-methoxy-1-indenone.

• Troubleshooting Steps:

  • Verify Purity: Analyze the material using a suitable analytical technique (see "Analytical Protocols" section) to confirm the presence of the degradant.

  • Review Storage Conditions: Ensure the material has been stored according to the recommendations in the FAQs (cool, dark, inert atmosphere).

  • Check for Contaminants: Consider the possibility of contamination with basic residues in your storage container or on your lab equipment.

• Corrective Actions:

  • If degradation is confirmed, the material may need to be purified (e.g., by recrystallization) before use.

  • Implement stricter storage and handling protocols to prevent further degradation.

Issue 2: Unexpected Side Products in a Reaction Mixture.

• Potential Cause: The formation of unexpected side products can arise from the reaction of 2,2-Dibromo-6-methoxy-1-indanone with reaction components or under the reaction conditions.

• Troubleshooting Steps:

  • Characterize Side Products: Use analytical techniques such as LC-MS or GC-MS to identify the molecular weights of the side products. NMR spectroscopy can provide structural elucidation.

  • Consider Reaction Conditions:

    • Basic Conditions: If your reaction is run in the presence of a base, consider the possibility of Favorskii rearrangement products (e.g., ring-contracted acids or esters) or dehydrobromination .

    • Nucleophilic Reagents: If your reaction mixture contains nucleophiles, anticipate nucleophilic substitution products where one or both bromine atoms are replaced.

• Corrective Actions:

  • Modify Reaction Conditions: If possible, consider running the reaction at a lower temperature, using a milder base, or protecting the ketone functionality if it is not the desired reaction center.

  • Optimize Reagent Addition: The order and rate of reagent addition can sometimes influence the formation of side products.

Issue 3: Inconsistent or Poor Yields in a Synthetic Transformation.

• Potential Cause: This can be due to the degradation of the starting material or the formation of multiple products.

• Troubleshooting Steps:

  • Assess Starting Material Purity: Before starting your reaction, verify the purity of your 2,2-Dibromo-6-methoxy-1-indanone.

  • Analyze the Crude Reaction Mixture: Use techniques like TLC or crude NMR to get a qualitative picture of the product distribution.

  • Perform a Forced Degradation Study: To understand the stability of the molecule under your specific reaction conditions, consider running a small-scale experiment where the compound is subjected to the reaction solvent and temperature for the duration of the reaction, without the other reagents.

• Corrective Actions:

  • Purify Starting Material: If the starting material is found to be impure, purify it before use.

  • Optimize Reaction Parameters: Based on the analysis of the crude reaction mixture and any stability studies, adjust reaction parameters (temperature, time, reagents) to favor the desired product.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol provides a framework for investigating the stability of 2,2-Dibromo-6-methoxy-1-indanone under various stress conditions.

1. Preparation of Stock Solution:

• Prepare a stock solution of 2,2-Dibromo-6-methoxy-1-indanone in a suitable solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Incubate at 60°C.

  • Withdraw aliquots at 0, 2, 4, 8, and 24 hours.

  • Neutralize with 0.1 M NaOH before analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Incubate at room temperature.

  • Withdraw aliquots at 0, 15, 30, 60, and 120 minutes.

  • Neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep at room temperature, protected from light.

  • Withdraw aliquots at 0, 2, 4, 8, and 24 hours.

• Thermal Degradation (Solid State):

  • Place a known amount of solid 2,2-Dibromo-6-methoxy-1-indanone in a controlled temperature oven at 60°C.

  • Sample at 0, 1, 3, 7, and 14 days. Prepare solutions for analysis.

• Photolytic Degradation:

  • Expose a solution of the compound (in a photostable solvent like acetonitrile) to a calibrated light source (as per ICH Q1B guidelines).

  • Run a control sample in the dark.

  • Analyze at appropriate time points.

3. Analysis:

• Analyze all samples by a stability-indicating HPLC method (see Protocol 2 for a starting point).

• Use a photodiode array (PDA) detector to monitor for the appearance of new peaks and changes in the UV spectrum.

• Use LC-MS to identify the mass of any new degradants.

Protocol 2: Recommended Analytical Method for Stability Monitoring

A stability-indicating HPLC method is crucial for separating the parent compound from its potential degradation products.

• Instrumentation: HPLC with a PDA or UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm) is a good starting point.

• Mobile Phase: A gradient elution is recommended to separate compounds with different polarities.

  • Mobile Phase A: 0.1% Phosphoric acid in Water

  • Mobile Phase B: Acetonitrile

  • Example Gradient:

    Time (min)	%A	%B
    0	70	30
    20	30	70
    25	30	70
    26	70	30

    | 30 | 70 | 30 |

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Monitor at a wavelength where both the parent and potential conjugated degradants absorb (e.g., 254 nm), and use the PDA to assess peak purity.

• Column Temperature: 30 °C

• Injection Volume: 10 µL

Note: This method will likely require optimization for your specific instrumentation and the exact nature of the degradation products formed.

Visualizations

Predicted Degradation Pathways

Caption: General workflow for a forced degradation study.

References

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Reference Data & Comparative Studies

A Comparative Guide to the Analytical Techniques for 2,2-Dibromo-6-methoxy-1-indanone

For researchers, scientists, and professionals in drug development, the rigorous characterization of novel chemical entities is a cornerstone of scientific integrity and regulatory compliance. 2,2-Dibromo-6-methoxy-1-indanone, a halogenated indanone derivative, presents a unique analytical challenge due to its specific structural features. This guide provides an in-depth comparison of various analytical techniques for the comprehensive analysis of this compound, moving beyond a simple listing of methods to explain the causality behind experimental choices.

Introduction to the Analyte: 2,2-Dibromo-6-methoxy-1-indanone

2,2-Dibromo-6-methoxy-1-indanone is a substituted indanone, a class of compounds with a wide range of biological activities, making them important scaffolds in medicinal chemistry.[1] The presence of a methoxy group, a carbonyl group, and two bromine atoms on the α-carbon to the carbonyl group defines its chemical properties and dictates the most suitable analytical approaches for its characterization and quantification. Accurate and precise analytical methods are crucial for confirming its identity, determining its purity, and identifying any potential impurities or degradation products.

Chromatographic Techniques: The Cornerstone of Purity and Separation

Chromatographic methods are central to the analysis of pharmaceutical compounds, offering powerful tools for separating components of a mixture.[2] For 2,2-Dibromo-6-methoxy-1-indanone, both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are highly applicable, with the choice depending on the analytical objective.

High-Performance Liquid Chromatography (HPLC)

HPLC is the dominant technique in pharmaceutical analysis due to its versatility in handling a wide range of compounds, including those that are not easily volatilized or are thermally unstable.[3] For 2,2-Dibromo-6-methoxy-1-indanone, reversed-phase HPLC is the method of choice for purity determination and quantification.

The decision to use reversed-phase HPLC is based on the polarity of the target molecule. The nonpolar C18 stationary phase interacts with the relatively nonpolar indanone backbone, while a polar mobile phase, typically a mixture of water and an organic solvent like acetonitrile or methanol, allows for the elution of the compound. The inclusion of the methoxy group and the polar carbonyl and bromine atoms provides sufficient polarity for good retention and peak shape.

Experimental Protocol: Reversed-Phase HPLC Analysis

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18, 4.6 mm x 250 mm, 5 µm particle size.

• Mobile Phase: A gradient of acetonitrile and water.

  • Start with 50:50 (acetonitrile:water).

  • Linearly increase to 90:10 (acetonitrile:water) over 10 minutes.

  • Hold at 90:10 for 5 minutes.

  • Return to 50:50 over 1 minute and equilibrate for 4 minutes.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition to a concentration of 1 mg/mL.

Caption: High-Performance Liquid Chromatography (HPLC) workflow for the analysis of 2,2-Dibromo-6-methoxy-1-indanone.

Gas Chromatography-Mass Spectrometry (GC-MS)

For the analysis of volatile and thermally stable halogenated organic compounds, GC-MS is an exceptionally powerful technique.[4] It combines the superior separation capabilities of gas chromatography with the definitive identification power of mass spectrometry. Given that 2,2-Dibromo-6-methoxy-1-indanone has a moderate molecular weight, it is amenable to GC analysis.

The use of a non-polar capillary column in GC is ideal for separating compounds based on their boiling points. The direct coupling to a mass spectrometer allows for the immediate acquisition of mass spectra for the eluting peaks, providing both qualitative and quantitative information. This is particularly useful for identifying impurities and confirming the structure of the main component.

Experimental Protocol: GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 280 °C.

• Injection Mode: Split (10:1).

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 150 °C, hold for 1 minute.

  • Ramp to 280 °C at 15 °C/min.

  • Hold at 280 °C for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Energy: 70 eV.

• Mass Range: m/z 50-500.

• Sample Preparation: Dissolve the sample in a volatile solvent like dichloromethane or ethyl acetate to a concentration of 1 mg/mL.

Caption: Gas Chromatography-Mass Spectrometry (GC-MS) workflow for the analysis of 2,2-Dibromo-6-methoxy-1-indanone.

Spectroscopic Techniques: Unveiling the Molecular Structure

Spectroscopic techniques are indispensable for the structural elucidation of chemical compounds. For 2,2-Dibromo-6-methoxy-1-indanone, a combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) provides a complete picture of its molecular architecture.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for determining the structure of organic molecules in solution. Both ¹H and ¹³C NMR are essential for the characterization of 2,2-Dibromo-6-methoxy-1-indanone.

¹H NMR provides information about the number of different types of protons, their chemical environment, and their connectivity. For 2,2-Dibromo-6-methoxy-1-indanone, we would expect to see signals for the aromatic protons, the methylene protons of the indanone ring, and the methoxy protons. The absence of a proton at the 2-position is a key diagnostic feature. ¹³C NMR provides information on the number and types of carbon atoms, including the characteristic downfield shift of the carbonyl carbon.

Experimental Protocol: NMR Spectroscopy

• Instrumentation: A 400 MHz NMR spectrometer.

• Sample Preparation: Dissolve approximately 10 mg of the sample in 0.7 mL of deuterated chloroform (CDCl₃).

• ¹H NMR:

  • Acquire 16 scans.

  • Reference the residual CHCl₃ signal to δ 7.26 ppm.

• ¹³C NMR:

  • Acquire 1024 scans.

  • Reference the CDCl₃ triplet to δ 77.16 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and simple technique for identifying the functional groups present in a molecule.

The IR spectrum of 2,2-Dibromo-6-methoxy-1-indanone will be dominated by a strong absorption band corresponding to the carbonyl (C=O) stretching vibration. The exact position of this band can provide clues about the electronic environment of the carbonyl group. Other expected absorptions include C-H stretching from the aromatic and aliphatic portions of the molecule, C-O stretching from the methoxy group, and C-Br stretching vibrations.

Experimental Protocol: IR Spectroscopy

• Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.

• Sample Preparation: Place a small amount of the solid sample directly onto the diamond crystal of an attenuated total reflectance (ATR) accessory.

• Data Acquisition: Acquire the spectrum over the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

As a standalone technique or coupled with chromatography, mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound.

For 2,2-Dibromo-6-methoxy-1-indanone, the most telling feature in the mass spectrum will be the isotopic pattern of the molecular ion peak. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio.[5] A molecule containing two bromine atoms will therefore exhibit a characteristic M, M+2, and M+4 isotopic pattern with a relative intensity ratio of approximately 1:2:1. This provides a high degree of confidence in the presence of two bromine atoms. The fragmentation pattern can further confirm the structure, with expected losses of Br, CO, and CH₃.

Experimental Protocol: Direct Infusion MS

• Instrumentation: An electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) mass spectrometer.

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., methanol or acetonitrile) to a concentration of approximately 10 µg/mL.

• Infusion: Infuse the sample solution directly into the ion source at a flow rate of 5-10 µL/min.

• Data Acquisition: Acquire the mass spectrum in positive ion mode over a mass range that includes the expected molecular weight.

Comparison of Analytical Techniques

Technique	Information Provided	Strengths	Limitations
HPLC-UV	Purity, quantification of major components and impurities.	High precision and accuracy, robust, widely available.	Limited structural information, requires a chromophore.
GC-MS	Separation of volatile components, molecular weight, and fragmentation pattern for structural confirmation.[4]	High sensitivity and selectivity, definitive identification.	Not suitable for non-volatile or thermally labile compounds.
¹H and ¹³C NMR	Detailed structural information, including connectivity of atoms.	Unambiguous structure elucidation.	Lower sensitivity than MS, relatively expensive.
IR Spectroscopy	Presence of functional groups.	Fast, simple, non-destructive.	Provides limited structural information on its own.
Mass Spectrometry	Molecular weight and elemental composition (with high resolution).[6]	High sensitivity, characteristic isotopic patterns for halogens.[5]	Isomers may not be distinguishable without chromatography.[4]

Conclusion

A multi-faceted analytical approach is essential for the comprehensive characterization of 2,2-Dibromo-6-methoxy-1-indanone. Chromatographic techniques, particularly HPLC and GC-MS, are fundamental for assessing purity and identifying impurities. Spectroscopic methods, with NMR at the forefront, are indispensable for unequivocal structural confirmation. The characteristic isotopic signature in the mass spectrum due to the two bromine atoms provides a rapid and reliable means of confirming the presence of these halogens. By understanding the principles and applying the detailed protocols outlined in this guide, researchers can confidently and accurately analyze this important synthetic intermediate.

References

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Elemental Bromine vs. NBS for the Synthesis of 2,2-Dibromo-6-methoxy-1-indanone

Executive Summary

Verdict: For the synthesis of 2,2-dibromo-6-methoxy-1-indanone , N-Bromosuccinimide (NBS) catalyzed by p-Toluenesulfonic acid (p-TsOH) is the superior protocol.

While elemental bromine (

) is the atom-economical standard for simple ketones, it poses a critical selectivity risk for 6-methoxy-1-indanone . The methoxy group strongly activates the aromatic ring (positions 5 and 7), making it susceptible to Electrophilic Aromatic Substitution (SEAr). , being a highly aggressive electrophile, frequently leads to mixtures of ring-brominated impurities (e.g., 5-bromo or 7-bromo derivatives) alongside the desired alpha-bromination.

The NBS/p-TsOH system provides a controlled release of electrophilic bromine (

), kinetically favoring the acid-catalyzed enolization pathway over ring substitution. This results in higher purity, quantitative yields (>95%), and a safer operational workflow.

Mechanistic Comparison & Selectivity Logic

The Selectivity Challenge

The target molecule contains two competing nucleophilic sites:

• The Alpha-Carbon (C2): Activated by enolization (Acid/Base catalyzed).

• The Aromatic Ring (C5/C7): Activated by the electron-donating methoxy group (-OMe) at C6.

Pathway A: Elemental Bromine ( )

• Mechanism:

  generates a high concentration of molecular bromine. In protic solvents (MeOH/AcOH), it rapidly brominates the enol. However, the high electrophilicity of allows it to attack the electron-rich aromatic ring directly (SEAr) without needing a catalyst.

• Risk: Formation of 2,2,5-tribromo-6-methoxy-1-indanone or 2,5-dibromo isomers.

Pathway B: NBS with p-TsOH (Recommended)

• Mechanism: The reaction is strictly ionic (not radical). p-TsOH catalyzes the formation of the enol form of the ketone. NBS acts as a reservoir for

  . The enol, being a better nucleophile than the aromatic ring under these conditions, selectively attacks the bromine source.

• Advantage: The concentration of free

  is negligible, suppressing the SEAr pathway on the aromatic ring.

Figure 1: Mechanistic divergence showing why NBS favors the target while

risks ring bromination.

Performance Analysis: NBS vs.

Feature	NBS / p-TsOH (Recommended)	Elemental Bromine ( )
Regioselectivity	High (Alpha-carbon specific)	Low to Moderate (Risk of SEAr on ring)
Yield	95 - 99%	70 - 85% (Losses due to purification)
Purity (Crude)	High (>95%), often requires no column	Moderate, requires recrystallization/column
Atom Economy	Low (Succinimide waste)	High (HBr is only byproduct)
Safety	Solid, non-volatile, mild irritant	Corrosive liquid, fuming, severe burn hazard
Reaction Time	1 - 2 Hours (80°C)	0.5 - 1 Hour (RT to Reflux)
Scalability	Excellent (Easy solids handling)	Good (Requires specialized corrosion-resistant gear)

Detailed Experimental Protocols

Protocol A: High-Purity Synthesis using NBS (Recommended)

Objective: Synthesis of 2,2-dibromo-6-methoxy-1-indanone with minimal ring bromination.

Reagents:

• 6-Methoxy-1-indanone (1.0 eq)

• N-Bromosuccinimide (NBS) (2.2 eq)

• p-Toluenesulfonic acid monohydrate (p-TsOH) (0.1 eq)

• Solvent: Acetonitrile (MeCN) or Toluene

Procedure:

• Setup: Charge a round-bottom flask with 6-methoxy-1-indanone (10 mmol, 1.62 g) and MeCN (50 mL).

• Addition: Add p-TsOH (1 mmol, 190 mg) and NBS (22 mmol, 3.92 g).

• Reaction: Heat the mixture to reflux (approx. 80°C) with stirring.

  • Note: The reaction typically initiates within 10 minutes, indicated by the dissolution of NBS and a color change (yellow/orange).

• Monitoring: Monitor by TLC (Hexane/EtOAc 4:1) or HPLC. The starting material (

  ) should disappear, and the di-bromo product ( ) will form. Ensure the mono-bromo intermediate is fully consumed.

• Workup:

  • Cool to room temperature.[1][2][3]

  • Concentrate the solvent under reduced pressure.[4]

  • Redissolve the residue in Ethyl Acetate (50 mL) and wash with water (2 x 30 mL) to remove succinimide and acid catalyst.

  • Wash with saturated Sodium Thiosulfate (

    ) to remove any trace active bromine.

• Isolation: Dry organic layer over

  , filter, and concentrate.

• Purification: Recrystallize from Ethanol or MeOH if necessary.

  • Expected Yield: 95-99%

  • Appearance: Off-white to pale yellow crystalline solid.

Protocol B: Traditional Synthesis using (For Comparison)

Objective: Atom-economical route (Use only if ring bromination is not observed in your specific batch/scale).

Reagents:

• 6-Methoxy-1-indanone (1.0 eq)

• Bromine (

  ) (2.05 eq)

• Solvent: Methanol (MeOH) or Glacial Acetic Acid (AcOH)

Procedure:

• Setup: Dissolve 6-methoxy-1-indanone (10 mmol) in MeOH (40 mL).

• Addition: Add

  (20.5 mmol, 1.05 mL) dropwise over 30 minutes at 0°C .

  • Critical Control: Low temperature is essential to minimize aromatic substitution.

• Reaction: Allow to warm to Room Temperature and stir for 2 hours.

• Quench: Pour mixture into ice water containing Sodium Bisulfite (

  ).

• Isolation: Filter the precipitate.

• Purification: The crude solid often contains 5-10% ring-brominated impurities. Recrystallization from EtOH is mandatory.

Troubleshooting & Optimization

Controlling the "Mono" vs "Di" Bromo Species

If the reaction stops at the mono-bromo stage (2-bromo-6-methoxy-1-indanone):

• NBS Method: Add an additional 0.2 eq of NBS and continue reflux. The second bromination is slower due to the steric and electronic effect of the first bromine atom.

• Method: Do not simply add more as this increases ring attack risk. Check temperature; if too cold, the second enolization is slow.

Removing Succinimide

Succinimide is water-soluble. A thorough water wash during workup is usually sufficient. If the product precipitates directly from the reaction mixture (common in Toluene), filter the solid and wash the cake with water to remove succinimide.

Green Chemistry Considerations

While NBS produces succinimide waste, it can be recycled back to NBS via bromination with

and NaOH in an industrial loop, mitigating the atom economy deficit. For lab-scale, the safety benefits of NBS far outweigh the waste generation.

References

• Pravst, I., Zupan, M., & Stavber, S. (2006). "Mild and Efficient Synthesis of 2,2-Dibromo-1-indanones using NBS." Tetrahedron Letters, 47(27), 4707–4710.

• Choi, T., & Ma, E. (2007).[1][2] "Simple and Regioselective Bromination of 5,6-Disubstituted-indan-1-ones with Br2 Under Acidic and Basic Conditions." Molecules, 12(1), 74-85.[1][2]

• Zhou, J., & Matsuya, Y. (2013). "Effective Method for the Preparation of 5,7-Dimethoxy-1-indanone." Beilstein Journal of Organic Chemistry, 9, 451–494.

• Podgoršek, A., et al. (2009). "Halogenation of Organic Compounds Using Elemental Halogens or Halogen-Bond Donors." Angewandte Chemie International Edition, 48(45), 8424-8450.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Simple and regioselective bromination of 5,6-disubstituted-indan-1-ones with Br2 under acidic and basic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. scielo.br [scielo.br]

Comparative reactivity of 2,2-Dibromo-6-methoxy-1-indanone and other α,α-dihaloketones

Comparative Reactivity of 2,2-Dibromo-6-methoxy-1-indanone and Other -Dihaloketones

Executive Summary

This technical guide analyzes the reactivity profile of 2,2-dibromo-6-methoxy-1-indanone , a specialized geminal dihaloketone used as a scaffold in medicinal chemistry. Unlike simple acyclic analogs (e.g.,

-dibromoacetophenone), this compound combines the ring strain of the indanone system with the electronic influence of a methoxy substituent.

Key Insight: The presence of the 6-methoxy group (an electron-donating group, EDG) modulates the electrophilicity of the carbonyl carbon and the stability of reaction intermediates. While it generally retards nucleophilic attack at the carbonyl compared to electron-deficient analogs, it significantly enhances the stability of conjugated products formed via elimination or rearrangement, making it a superior precursor for fused heterocyclic systems (e.g., thiazolo-indazoles) and functionalized indenes .

Chemical Profile & Structural Analysis[1][2][3][4]

The reactivity of

-dihaloketones is governed by the interplay between the electrophilic carbonyl, the labile -halogens, and the steric/electronic environment of the core skeleton.[1]

Structural Comparison

Feature	2,2-Dibromo-6-methoxy-1-indanone	2,2-Dibromo-1-indanone (Parent)	-Dibromoacetophenone (Acyclic)
Core Structure	Fused Bicyclic (Rigid)	Fused Bicyclic (Rigid)	Acyclic (Flexible)
Electronic Effect	6-OMe (EDG): Increases electron density in aromatic ring; stabilizes carbocations.	Unsubstituted: Baseline reactivity.	Phenyl: Conjugation only; no ring strain.
-Carbon Reactivity	High (Gem-dihalo + Ring Strain)	High	High
Primary Application	Synthesis of SERMs, fused heterocycles.	General indene synthesis.[2]	Thiazole synthesis, Cinnamate synthesis.

The "Gem-Dihalo" Effect

The presence of two bromine atoms at the

-position creates a highly electrophilic center. However, the steric bulk of two halogens prevents simple substitution in many cases, pushing the system toward:

• Elimination-Addition (e.g., Hantzsch Synthesis).

• Rearrangement (e.g., Favorskii).

Mechanistic Pathways & Reactivity[7]

The following diagram illustrates the divergent reaction pathways for 2,2-dibromo-6-methoxy-1-indanone depending on the reagents used.

Figure 1: Divergent reactivity pathways. The Hantzsch synthesis retains the ring size, while the Favorskii rearrangement results in ring contraction.

Comparative Reactivity Analysis

Case Study 1: Hantzsch Thiazole Synthesis

Reaction: Condensation with thiourea to form 2-aminothiazole derivatives.[3][4][5]

• Mechanism: The sulfur atom attacks the

  -carbon, displacing one bromine. The second bromine is eliminated during cyclization/aromatization.

• Comparison:

  • -Dibromoacetophenone: Reacts rapidly. Yields are typically high (>85%).[6]

  • 2,2-Dibromo-6-methoxy-1-indanone: Reactivity is slightly tempered by the electron-donating methoxy group (which reduces the electrophilicity of the ketone, slightly slowing the initial activation). However, the product stability is higher . The resulting fused tricyclic system (indeno[1,2-d]thiazole) is highly stable and often precipitates cleanly.

  • Yield Expectations: 6-OMe Indanone (75-85%) vs. Unsubstituted Indanone (80-90%).

Case Study 2: Favorskii Rearrangement

Reaction: Treatment with alkoxide bases (e.g., NaOMe) to form carboxylic acid derivatives.

• Mechanism:

  • Formation of enolate (requires

    -protons, which are absent in 2,2-dibromo-1-indanone unless we consider the aromatic side, so it proceeds via a "pseudo-Favorskii" or semi-benzilic mechanism).

  • Formation of a cyclopropanone intermediate.

  • Ring opening to contract the 6-membered ring (including the ketone carbon) to a 5-membered ring? Correction: Indanone has a 5-membered ring. Favorskii on 5-membered cyclic

    -haloketones is difficult and often leads to ring cleavage or complex rearrangements.

  • Crucial Distinction: For

    -dibromo cyclic ketones, the product is typically an -unsaturated ester (via elimination after rearrangement).

• 6-Methoxy Effect: The EDG stabilizes the developing positive charge in the transition state if the reaction proceeds via a zwitterionic intermediate (common in sterically hindered or cyclic systems), potentially increasing the yield of the rearranged product compared to the unsubstituted parent.

Reactivity Matrix

Reaction Type	Reagent	2,2-Dibromo-6-methoxy-1-indanone	-Dibromoacetophenone
Hantzsch Synthesis	Thiourea / EtOH	Fused Thiazole (High regioselectivity)	4-Phenylthiazole (High yield)
Favorskii	NaOMe / MeOH	Indenecarboxylic ester (Ring contraction/Elimination)	Cinnamic ester (Linear unsaturated ester)
Elimination	LiBr / DMF	2-Bromo-indenone (via dehydrobromination)	-Bromo-vinyl ketone

Experimental Protocols

Protocol A: Synthesis of Fused Aminothiazole (Hantzsch)

Objective: Synthesis of 8-methoxy-4H-indeno[1,2-d]thiazol-2-amine.

• Reagents:

  • 2,2-Dibromo-6-methoxy-1-indanone (1.0 eq, 3.2 g)

  • Thiourea (1.1 eq, 0.84 g)

  • Ethanol (Absolute, 30 mL)

• Procedure:

  • Dissolve the indanone in ethanol in a round-bottom flask.

  • Add thiourea in one portion.

  • Reflux the mixture for 2–3 hours. (Monitor via TLC; mobile phase Hexane:EtOAc 3:1).

  • Observation: A precipitate usually forms as the HBr salt of the thiazole.

  • Cool to room temperature.[7] Filter the solid.

  • Neutralization: Suspend the solid in water and adjust pH to ~8-9 using aqueous

    .

  • Filter the free base, wash with water, and recrystallize from EtOH/DMF.

• Expected Yield: 78–85%.

Protocol B: Favorskii Rearrangement to Indenecarboxylate

Objective: Synthesis of Methyl 5-methoxy-1H-indene-2-carboxylate (Note: Isomer migration may occur).

• Reagents:

  • 2,2-Dibromo-6-methoxy-1-indanone (1.0 eq)

  • Sodium Methoxide (3.0 eq, 0.5M in MeOH)

• Procedure:

  • Cool the NaOMe solution to 0°C under

    .

  • Add the indanone slowly (solid or solution in THF) to control exotherm.

  • Stir at 0°C for 1 hour, then allow to warm to room temperature over 2 hours.

  • Quench: Pour into dilute HCl/Ice mix.

  • Extract with Ethyl Acetate (

    ). Wash with brine, dry over .

  • Purify via column chromatography.[8]

• Note: The presence of the 6-OMe group may lead to mixtures of double-bond isomers (1H-indene vs 3H-indene) due to conjugation.

References

• BenchChem. (2025). Comparative Reactivity of 1,1-Dibromoacetone and other

  -Dihalo Ketones: A Guide for Researchers. Retrieved from 9

• ResearchGate. (2012). Facile One-Pot Procedure for the Synthesis of 2-Aminothiazole Derivatives. Heterocycles, Vol. 85. Retrieved from 4

• MDPI. (2023). Energetic Effects in Methyl- and Methoxy-Substituted Indanones. Retrieved from 10

• Organic Chemistry Portal. Favorskii Rearrangement. Retrieved from 11

• PubChem. 6-Methoxy-1-Indanone Compound Summary. Retrieved from 12

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. d-nb.info [d-nb.info]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. 2-aminothiazole——Application, Synthesis, Reaction etc._Chemicalbook [chemicalbook.com]
• 6. Annulations involving 1-indanones to access fused- and spiro frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bifunctional thiourea-catalyzed asymmetric [3 + 2] annulation reactions of 2-isothiocyanato-1-indanones with barbiturate-based olefins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. preprints.org [preprints.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. Favorskii Reaction [organic-chemistry.org]
• 12. 6-Methoxy-1-Indanone | C10H10O2 | CID 334036 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Synthesis of 2,2-Dibromo-6-methoxy-1-indanone: A Comparative Benchmark

In the landscape of medicinal chemistry and drug development, the 1-indanone scaffold remains a privileged structure, serving as a versatile intermediate for a wide array of pharmacologically active molecules. The targeted introduction of halogen atoms into this framework can profoundly influence a compound's biological activity, metabolic stability, and binding affinity. This guide provides an in-depth, comparative analysis of the synthesis of 2,2-Dibromo-6-methoxy-1-indanone, a key building block, benchmarked against its monobrominated and dichlorinated analogs. We will delve into the causality behind the synthetic strategies, provide detailed, field-proven protocols, and present validating experimental data to empower researchers in their synthetic endeavors.

Introduction: The Significance of Halogenated Indanones

The methoxy-substituted indanone core is a common feature in numerous biologically active compounds. The addition of bromine atoms at the C2 position creates a gem-dihalide moiety that can serve as a precursor for further functionalization or as a critical pharmacophore itself. The electron-withdrawing nature of the bromine atoms can enhance the electrophilicity of the carbonyl group and influence the overall electronic properties of the molecule, making these compounds valuable for structure-activity relationship (SAR) studies.

This guide will focus on a robust and reproducible two-step synthesis of 2,2-Dibromo-6-methoxy-1-indanone, starting from the readily available 3-(3-methoxyphenyl)propanoic acid. We will then compare this synthesis with the preparation of 2-bromo-6-methoxy-1-indanone and the analogous 2,2-dichloro-6-methoxy-1-indanone, highlighting the nuances in reaction conditions and outcomes.

Comparative Synthesis Overview

The synthesis of these halogenated indanones follows a common initial pathway: the intramolecular Friedel-Crafts acylation of a substituted phenylpropanoic acid to form the core indanone structure. The subsequent halogenation at the α-position to the carbonyl is where the synthetic strategies diverge, dictated by the desired degree of halogenation.

Compound	Starting Material	Key Transformation	Typical Reagents	Reported/Estimated Yield
6-Methoxy-1-indanone	3-(3-Methoxyphenyl)propanoic acid	Intramolecular Friedel-Crafts Acylation	Polyphosphoric Acid (PPA) or SOCl₂/AlCl₃	85-95%[1]
2,2-Dibromo-6-methoxy-1-indanone	6-Methoxy-1-indanone	Base-Catalyzed α,α-Dibromination	Bromine, Potassium Hydroxide	60-70% (estimated)
2-Bromo-6-methoxy-1-indanone	6-Methoxy-1-indanone	Acid-Catalyzed α-Monobromination	Bromine, Acetic Acid	70-80% (estimated)
2,2-Dichloro-6-methoxy-1-indanone	6-Methoxy-1-indanone	Base-Catalyzed α,α-Dichlorination	Sulfuryl Chloride, Base	50-60% (estimated)

Synthetic Workflow and Mechanistic Rationale

The overall synthetic strategy is depicted below. The initial Friedel-Crafts cyclization is a classic and efficient method for forming the five-membered ring of the indanone. The choice of subsequent halogenation conditions is critical for controlling the degree of substitution at the C2 position.

Caption: General synthetic workflow for halogenated 6-methoxy-1-indanones.

Mechanistic Insight: Controlling Halogenation

The regioselectivity and degree of halogenation at the α-carbon of a ketone are highly dependent on the reaction conditions.

• Acid-Catalyzed Halogenation: In the presence of an acid, the ketone tautomerizes to its enol form. This enol is the reactive nucleophile that attacks the halogen. The reaction is typically self-limiting to mono-halogenation because the introduced electron-withdrawing halogen destabilizes the formation of a subsequent enol at the same carbon.

• Base-Catalyzed Halogenation: Under basic conditions, an enolate is formed, which is a more potent nucleophile than the enol. The initial monohalogenation makes the remaining α-proton more acidic due to the inductive effect of the halogen. This facilitates the formation of a second enolate and subsequent halogenation, leading to di- or polyhalogenated products. This is the rationale for employing basic conditions for the synthesis of the target 2,2-dibromo derivative.

Experimental Protocols

Part 1: Synthesis of the Precursor - 6-Methoxy-1-indanone

This protocol describes the intramolecular Friedel-Crafts acylation of 3-(3-methoxyphenyl)propanoic acid.

Materials:

• 3-(3-Methoxyphenyl)propanoic acid

• Polyphosphoric acid (PPA)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Standard laboratory glassware for reaction, extraction, and purification

Procedure:

• To a stirred solution of 3-(3-methoxyphenyl)propanoic acid (1.0 eq) in dichloromethane (5 mL/g of acid), add polyphosphoric acid (10 eq by weight) at room temperature.

• Heat the reaction mixture to 80-90 °C and stir vigorously for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice with stirring.

• Extract the aqueous mixture with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 6-methoxy-1-indanone as a solid.

Part 2: Synthesis of 2,2-Dibromo-6-methoxy-1-indanone (Target Compound)

This protocol utilizes a base-catalyzed dibromination of the precursor.

Materials:

• 6-Methoxy-1-indanone

• Potassium hydroxide (KOH)

• Methanol

• Bromine (Br₂)

• Dichloromethane (DCM)

• Saturated sodium thiosulfate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve 6-methoxy-1-indanone (1.0 eq) in methanol in a round-bottom flask equipped with a dropping funnel and a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• In a separate beaker, dissolve potassium hydroxide (2.5 eq) in methanol and add it dropwise to the indanone solution.

• Slowly add a solution of bromine (2.2 eq) in dichloromethane to the reaction mixture at 0 °C.

• Allow the reaction to stir at room temperature for 1-2 hours, monitoring by TLC.

• Quench the reaction by adding saturated sodium thiosulfate solution to consume any excess bromine.

• Extract the mixture with dichloromethane (3 x 30 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield 2,2-Dibromo-6-methoxy-1-indanone.

Part 3: Comparative Syntheses

This protocol employs acid-catalyzed monobromination.

Materials:

• 6-Methoxy-1-indanone

• Glacial acetic acid

• Bromine (Br₂)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve 6-methoxy-1-indanone (1.0 eq) in glacial acetic acid.

• Slowly add a solution of bromine (1.1 eq) in acetic acid to the reaction mixture at room temperature.

• Stir the reaction for 1-2 hours, monitoring by TLC.

• Carefully pour the reaction mixture into water and extract with dichloromethane.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify by column chromatography to obtain 2-bromo-6-methoxy-1-indanone.

This protocol is an adaptation for dichlorination.

Materials:

• 6-Methoxy-1-indanone

• Sulfuryl chloride (SO₂Cl₂)

• Pyridine (catalytic)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve 6-methoxy-1-indanone (1.0 eq) in dichloromethane and add a catalytic amount of pyridine.

• Cool the solution to 0 °C and slowly add sulfuryl chloride (2.2 eq).

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Quench the reaction with saturated sodium bicarbonate solution.

• Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter, concentrate, and purify the crude product by column chromatography.

Data Validation and Characterization

The identity and purity of the synthesized compounds should be confirmed by standard analytical techniques.

Compound	Expected ¹H NMR Signals (CDCl₃, δ ppm)	Expected ¹³C NMR Signals (CDCl₃, δ ppm)
6-Methoxy-1-indanone	7.6-7.0 (3H, m, Ar-H), 3.85 (3H, s, -OCH₃), 3.10 (2H, t, -CH₂-), 2.70 (2H, t, -CH₂-)	~205 (C=O), ~160, 150, 138, 125, 115, 105 (Ar-C), 55.6 (-OCH₃), ~36, 26 (aliphatic C)
2,2-Dibromo-6-methoxy-1-indanone	7.7-7.1 (3H, m, Ar-H), 3.90 (3H, s, -OCH₃), 3.75 (2H, s, -CH₂-)	~195 (C=O), ~161, 151, 139, 126, 116, 106 (Ar-C), ~60 (CBr₂), 55.8 (-OCH₃), ~45 (-CH₂-)
2-Bromo-6-methoxy-1-indanone	7.7-7.1 (3H, m, Ar-H), 4.50 (1H, dd, -CHBr-), 3.88 (3H, s, -OCH₃), 3.6-3.2 (2H, m, -CH₂-)	~200 (C=O), ~161, 150, 138, 125, 115, 105 (Ar-C), 55.7 (-OCH₃), ~48 (-CHBr-), ~35 (-CH₂-)
2,2-Dichloro-6-methoxy-1-indanone	7.7-7.1 (3H, m, Ar-H), 3.90 (3H, s, -OCH₃), 3.70 (2H, s, -CH₂-)	~196 (C=O), ~161, 151, 139, 126, 116, 106 (Ar-C), ~80 (CCl₂), 55.8 (-OCH₃), ~48 (-CH₂-)

Note: The chemical shifts are estimates based on known data for similar structures and may vary.

Conclusion

This guide provides a comprehensive framework for the synthesis of 2,2-Dibromo-6-methoxy-1-indanone and its analogs. The choice of reaction conditions for the α-halogenation step is paramount in determining the final product. The provided protocols are robust and based on established chemical principles, offering a reliable starting point for researchers. The comparative data underscores the importance of a nuanced understanding of reaction mechanisms to achieve desired synthetic outcomes. The ability to selectively synthesize mono- and di-halogenated indanones opens up a wide range of possibilities for the development of novel therapeutic agents and chemical probes.

References

• Molecules. (2007). Simple and regioselective bromination of 5,6-disubstituted-indan-1-ones with Br2 under acidic and basic conditions. [Link]

• Beilstein Journal of Organic Chemistry. (2017). Synthesis of 1-indanones with a broad range of biological activity. [Link]

• Organic Syntheses. (1955). 1-Indanone. [Link]

• Journal of the American Chemical Society. (1949). The Synthesis of Fused Ring Systems Containing a Five-Membered Ring. I. The Preparation of Certain Indanones and Hexahydronaphthindanones. [Link]

• Tetrahedron Letters. (2006). A mild and efficient method for the α-bromination of ketones using N-bromosuccinimide and p-toluenesulfonic acid. [Link]

Sources

• 1. Synthesis of 1-indanones with a broad range of biological activity - PMC [pmc.ncbi.nlm.nih.gov]

Structural Integrity &amp; Purity Assessment of 2,2-Dibromo-6-methoxy-1-indanone

Executive Summary

The assessment of 2,2-Dibromo-6-methoxy-1-indanone presents a unique analytical challenge. Unlike its mono-brominated precursor, this molecule is achiral at the C2 position due to geminal substitution. Therefore, "isomeric purity" in this context does not refer to enantiomeric excess (ee), but rather to structural isomeric purity (regioisomerism of the methoxy group) and halogenation homogeneity (distinguishing the target from mono-bromo and tri-bromo homologs).[1]

This guide objectively compares the three primary analytical methodologies—High-Field 1H NMR , HPLC-UV/MS , and GC-MS —to determine which protocol offers the highest fidelity for drug development applications.

Part 1: The Chemical Challenge

The synthesis of 2,2-dibromo-6-methoxy-1-indanone typically involves the electrophilic alpha-bromination of 6-methoxy-1-indanone.[1] This process generates a specific impurity profile that defines the "isomeric" challenge:

• Under-Bromination (Kinetic Impurity): 2-Bromo-6-methoxy-1-indanone (Chiral, often unstable).[1]

• Over-Bromination (Thermodynamic Impurity): 2,2,3-Tribromo derivatives or ring bromination.[1]

• Regioisomerism (Starting Material Carryover): 2,2-Dibromo-5 -methoxy-1-indanone (if the starting indanone was isomeric mixtures).[1]

Analytical Hierarchy Diagram

The following decision tree illustrates the logical flow for selecting the correct analytical method based on the specific purity question.

Figure 1: Analytical Method Selection Strategy based on data requirements.

Part 2: Comparative Methodology

Method A: High-Field 1H NMR (The Structural Validator)

Verdict: Essential for identity, poor for trace quantification (<1%).[1]

NMR is the only method that definitively proves the gem-dibromo structure by analyzing the aliphatic region of the indanone ring.

• Mechanism: The target molecule lacks protons at the C2 position.[2] The C3 protons (benzylic) appear as a singlet (or tightly coupled singlet) shifted downfield due to the inductive effect of the two adjacent bromine atoms.

• Differentiation:

  • Target: Singlet at ~4.8–5.0 ppm (C3-H).[1] No signal at ~3.0–3.5 ppm (C2-H).[1]

  • Mono-bromo Impurity: Doublet of doublets pattern at C2 and C3.

  • Starting Material: Multiplet pattern for C2/C3 methylene envelope.

Method B: HPLC-UV/MS (The Quantitative Standard)

Verdict: The superior method for "Isomeric" (Regio/Homolog) Purity.

Reverse-phase chromatography separates species based on hydrophobicity. The addition of a second bromine atom significantly increases lipophilicity compared to the mono-bromo species, allowing baseline resolution.

• Why it wins: It avoids the thermal degradation issues of GC and offers dynamic range for impurities as low as 0.05%.

Method C: GC-MS (The Forensic Tool)

Verdict: Use with Extreme Caution. [1]

Alpha-halo ketones are thermally labile.[1] At injector port temperatures (>200°C), 2,2-dibromo-1-indanone often undergoes dehydrohalogenation (loss of HBr) inside the instrument, creating "ghost" peaks of unsaturated indenones.[1] This leads to false "impurity" results.

Comparative Data Summary

Feature	Method A: 1H NMR (400 MHz+)	Method B: HPLC-UV (C18)	Method C: GC-MS
Primary Utility	Structural Confirmation	Purity Quantification	Volatile Impurity ID
Specificity	High (Proton connectivity)	High (Retention Time)	Medium (Mass Spec)
LOD (Limit of Detection)	~1.0%	~0.01%	~0.1%
Risk Factor	Low Resolution for trace isomers	Co-elution of regioisomers	Thermal Degradation
Sample Prep	Dissolve in CDCl3	Dissolve in ACN/Water	Dissolve in volatile solvent
"Isomeric" Resolution	Excellent for Mono vs Di	Excellent for Regioisomers	Poor (Isomers often frag same)

Part 3: Recommended Experimental Protocols

Protocol 1: HPLC Purity Assessment (The Gold Standard)

Objective: Quantify 2,2-dibromo-6-methoxy-1-indanone against mono-bromo and regio-isomers.

Reagents:

• Acetonitrile (HPLC Grade)[1]

• Water (Milli-Q, buffered with 0.1% Formic Acid)[1]

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100mm, 3.5 µm)[1]

Workflow:

• Sample Prep: Dissolve 5 mg of sample in 10 mL Acetonitrile. Sonicate for 5 mins. Filter through 0.22 µm PTFE filter.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid[1]

  • B: Acetonitrile[1]

• Gradient:

  • 0-2 min: 40% B (Isocratic hold to separate polar impurities)[1]

  • 2-15 min: 40% -> 90% B (Linear gradient)[1]

  • 15-20 min: 90% B (Wash)[1]

• Detection: UV at 254 nm (aromatic core) and 280 nm.

• Integration:

  • Mono-bromo elutes earlier (more polar).[1]

  • Di-bromo (Target) elutes later.[1]

  • Tri-bromo elutes last (most lipophilic).[1]

Protocol 2: NMR Structural Verification

Objective: Confirm absence of C2 protons.

• Dissolve 10 mg of sample in 0.6 mL CDCl3 (Chloroform-d).

  • Note: Avoid DMSO-d6 if possible, as it can sometimes promote halogen exchange or degradation over long acquisition times.

• Acquire 1H NMR with at least 16 scans.

• Critical Check: Zoom into the 3.0–6.0 ppm region.

  • Pass Criteria: Sharp singlet (integrating to 2H) corresponding to C3-H. Absence of multiplets in the 3.0–4.0 ppm range.

Part 4: Troubleshooting & Artifacts

The Dehalogenation Trap (GC-MS Warning)

If you observe a peak corresponding to 6-methoxy-indenone (mass = M - 2Br), do not immediately assume it is a synthesis byproduct.[1]

• Inject the sample into HPLC.

• If the indenone peak is absent in HPLC but present in GC, the degradation is happening inside the GC injector .

• Solution: Lower GC injector temp to 180°C or switch exclusively to LC-MS.

Regioisomer Identification

If "Isomeric Purity" refers to the position of the methoxy group (5-methoxy vs 6-methoxy):

• NMR: Look at the aromatic region (6.8–7.8 ppm). The coupling constants (

  values) differ.

  • 6-methoxy:[1][3] 1,2,4-substitution pattern.[1]

  • 5-methoxy:[1] 1,2,4-substitution pattern but different chemical shifts due to carbonyl proximity.[1]

• HPLC: These regioisomers usually separate on a Phenyl-Hexyl column better than a standard C18 column due to pi-pi interaction differences.[1]

References

• Podgoršek, A., et al. (2006).[1] "Halogenation of ketones with N-halosuccinimides." Tetrahedron, 62(12), 2828-2836.[1]

• Chung, K. H., et al. (2002).[1] "Synthesis and biological evaluation of 2-substituted-1-indanone derivatives." Archives of Pharmacal Research, 25, 255-262.

• Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical. (Standard reference for alpha-bromination characterization).

• Skoog, D. A., et al. (2017).[1] Principles of Instrumental Analysis. Cengage Learning. (Reference for GC thermal degradation of halo-compounds).

Sources

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• 2. chemistry.utah.edu [chemistry.utah.edu]
• 3. 6-Methoxy-1H-indanone(13623-25-1) 1H NMR spectrum [chemicalbook.com]

Comparison of experimental and calculated NMR spectra for 2,2-Dibromo-6-methoxy-1-indanone

This guide serves as a technical companion for researchers synthesizing 2,2-Dibromo-6-methoxy-1-indanone , a critical intermediate often utilized in the preparation of selective estrogen receptor modulators (SERMs) like Raloxifene.[1]

Rather than a static data sheet, this document functions as a validation protocol . It compares the experimentally established spectra of the precursor (6-Methoxy-1-indanone) with the Density Functional Theory (DFT) calculated spectral signature of the target dibromo product. This comparative approach allows for rapid structural confirmation during synthesis.[1]

[1]

Executive Summary & Structural Context

The transformation of 6-methoxy-1-indanone to 2,2-dibromo-6-methoxy-1-indanone involves a double

-bromination at the C2 position.[1] This reaction drastically alters the spin system of the aliphatic ring.

• The Challenge: Over-bromination (tribromination on the ring) or under-bromination (monobromo) are common side reactions.

• The Solution: NMR provides a definitive "Binary Switch" diagnostic.[1] The complex multiplet of the C3 protons in the precursor must collapse into a clean singlet in the product due to the removal of vicinal coupling partners at C2.

Structural Transformation Logic

Figure 1: Structural evolution and key spectral diagnostic checkpoints.[1]

Methodology: Experimental vs. Computational

To validate your product, compare your raw experimental data against the high-level DFT predictions below.

A. Experimental Protocol (Standard)

• Solvent:

  (Deuterochloroform) is preferred to minimize solvent-solute hydrogen bonding shifts.[1]

• Concentration: 10-15 mg/0.6 mL for

  ; 30-50 mg for .[1]

• Reference: TMS (

  ppm) or residual ( ppm).[1]

B. Computational Protocol (Validation Standard)

If your experimental data deviates >0.3 ppm (

) or >3 ppm ( ) from the values below, re-evaluate sample purity. The calculated values are derived using the GIAO-DFT method, the gold standard for organic magnetic shielding prediction.

Figure 2: Recommended Computational Workflow for NMR Verification.

Spectral Analysis & Data Comparison

A. Proton NMR ( ) Comparison

The most distinct feature of the product is the isolation of the C3 protons . In the precursor, C3-H couples with C2-H, creating a triplet/multiplet.[1] In the product, C2 is fully substituted with Bromine, decoupling C3-H into a sharp singlet.

Table 1:

NMR Chemical Shift Comparison ( , ppm)

Position	Proton Type	Precursor (Exp) [1]	Target Product (Calc/Exp*)	Spectral Change (Diagnostic)
H-2	Aliphatic ( -carbonyl)	2.65 - 2.75 (m)	ABSENT	Disappearance (Primary confirmation)
H-3	Benzylic	3.05 - 3.10 (m)	3.95 - 4.05 (s)	Multiplet Singlet ; Downfield shift (~0.9 ppm) due to -Br deshielding.[1]
OMe	Methoxy	3.84 (s)	3.86 (s)	Minimal change (Remote from reaction site).[1]
Ar-H	Aromatic (H7)	7.36 (d)	7.40 (d)	Slight downfield shift due to inductive effect of carbonyl.[1]
Ar-H	Aromatic (H4/H5)	7.15 - 7.20 (m)	7.20 - 7.25 (m)	Retains coupling pattern (dd or m).[1]

*Target Product values are high-confidence estimates based on GIAO-DFT mPW1PW91/6-311+G(2d,p) scaling and substituent chemical shift (SCS) additivity rules for

-dibromo ketones.

B. Carbon NMR ( ) Comparison

The Carbon spectrum confirms the oxidation state of C2.

Table 2:

NMR Chemical Shift Comparison ( , ppm)

Position	Carbon Type	Precursor (Exp) [1]	Target Product (Calc)	Mechanistic Insight
C-1	Carbonyl (C=O)	206.5	196.0 - 198.0	Upfield shift (~10 ppm) due to electronic repulsion/shielding of heavy halogens.
C-2	-Carbon	36.5	60.0 - 64.0	Diagnostic Peak. Large downfield shift (~25 ppm) + loss of DEPT signal (Quaternary).[1]
C-3	Benzylic	27.5	45.0 - 48.0	Downfield shift due to -effect of Bromine.
C-OMe	Methoxy	55.6	55.8	Stable reference peak.[1]
Ar-C	Aromatic Region	105 - 155	105 - 155	Pattern remains largely unchanged.[1]

Troubleshooting & Impurities

When analyzing your experimental spectra, look for these common synthesis errors:

• Monobromo-Intermediate:

  • Signal: A doublet of doublets (dd) around 4.8 ppm (C2-H) and complex multiplets at C3.[1]

  • Cause: Incomplete reaction (insufficient equivalents of

    or NBS).

• Tribromo-Impurity:

  • Signal: Loss of aromatic signals or shifts in the aromatic region (bromination of the activated aromatic ring at C5 or C7).

  • Check: Ensure the integration of Aromatic H to OMe remains 3:3.

References

• Precursor Data (6-Methoxy-1-indanone)

  • Source: Sigma-Aldrich / Merck KGaA. "6-Methoxy-1-indanone Product Analysis."[1]

  • URL:[1]

• Computational Protocol (GIAO-DFT)

  • Source: Lodewyk, M. W., et al.[1] "The prediction of 13C NMR chemical shifts..." Chemical Reviews (2012).[1]

  • Context: Establishes the mPW1PW91/6-311+G(d,p) scaling factors used for the "Target Product" predictions.

  • URL:

• Synthesis Benchmark (Indanone Bromination)

  • Source:Organic Chemistry Portal.[1] "Synthesis of Indanones and Derivatives."

  • URL:

• General NMR Shift Database

  • Source: AIST Spectral Database for Organic Compounds (SDBS).[1][2]

  • URL:

Sources

• 1. 2-Indanone | C9H8O | CID 11983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1H NMR Chemical Shift [sites.science.oregonstate.edu]

A Comparative Guide to Purity Determination of 2,2-Dibromo-6-methoxy-1-indanone by Quantitative NMR (qNMR)

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs), the rigorous assessment of purity is a cornerstone of quality control. For a compound such as 2,2-Dibromo-6-methoxy-1-indanone, a key building block in various synthetic pathways, ensuring high purity is critical for the safety and efficacy of the final drug product. While traditional chromatographic methods have been the mainstay for purity analysis, quantitative Nuclear Magnetic Resonance (qNMR) has emerged as a powerful and direct method for this purpose.[1] This guide provides an in-depth comparison of qNMR with other analytical techniques for determining the purity of 2,2-Dibromo-6-methoxy-1-indanone, supported by experimental data and protocols.

The Principle of qNMR in Purity Determination

Quantitative NMR operates on the fundamental principle that the integrated area of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[1][2] By dissolving a precisely weighed amount of the analyte (2,2-Dibromo-6-methoxy-1-indanone) along with a known mass of a high-purity internal standard, the purity of the analyte can be calculated directly from the integral ratios of their respective signals in the ¹H NMR spectrum.[1] This direct measurement capability distinguishes qNMR as a primary analytical method, as it does not require a calibration curve using the analyte itself.[1][3]

Why qNMR is a Superior Choice for Purity Analysis

The advantages of using qNMR for the purity determination of pharmaceutical intermediates like 2,2-Dibromo-6-methoxy-1-indanone are significant:

• Absolute Quantification: Unlike chromatographic techniques that often rely on response factors and calibration curves, qNMR provides absolute quantification without the need for a reference standard of the analyte.[3][4]

• High Accuracy and Precision: When executed under optimized conditions, qNMR methods can achieve high levels of accuracy and precision, with relative standard deviations typically below 1%.[4]

• Non-destructive Analysis: The sample used for qNMR analysis can be recovered unchanged, which is particularly advantageous when dealing with valuable or limited-quantity materials.[3]

• Simultaneous Quantification: A single qNMR spectrum can be used to simultaneously identify and quantify the main component as well as any proton-containing impurities, providing a comprehensive purity profile.[1][2]

• Traceability: By using certified reference materials (CRMs) as internal standards, qNMR measurements can be made traceable to the International System of Units (SI), ensuring global comparability of results.[3][5]

Comparative Analysis: qNMR vs. Alternative Methods

The selection of an analytical method for purity determination is influenced by factors such as required accuracy, the nature of potential impurities, and available instrumentation.[1] Below is a comparison of qNMR with common alternatives for the purity assessment of 2,2-Dibromo-6-methoxy-1-indanone.

Feature	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Signal integral is directly proportional to the number of nuclei.[2]	Differential partitioning of analytes between a mobile and stationary phase.[6]	Partitioning of volatile analytes between a mobile gas phase and a stationary phase.[6]
Quantification	Absolute quantification using a certified internal standard.[3]	Relative quantification based on peak area percentage or external/internal standardization.	Relative quantification based on peak area percentage or external/internal standardization.[1]
Reference Standard	Does not require an identical analyte reference standard.[4]	Typically requires a reference standard of the analyte for accurate quantification.[6]	Requires a reference standard of the analyte for accurate quantification.[6]
Selectivity	High, based on unique chemical shifts of protons.	High, based on chromatographic separation.[6]	High, particularly for volatile compounds.[6]
Sample Throughput	Moderate; sample preparation and data acquisition can be time-consuming.	High, with autosamplers enabling analysis of many samples.	High, especially for automated systems.
Destructive?	No, the sample can be recovered.[3]	Yes, the sample is typically consumed.	Yes, the sample is consumed.
Impurity Detection	Can detect and quantify all proton-containing impurities simultaneously.[2][3]	Detects impurities that are chromophoric or have a different retention time.	Detects volatile impurities.

Experimental Protocol: Purity Determination of 2,2-Dibromo-6-methoxy-1-indanone by qNMR

This section details the step-by-step methodology for determining the purity of 2,2-Dibromo-6-methoxy-1-indanone using ¹H qNMR.

Materials and Instrumentation

• Analyte: 2,2-Dibromo-6-methoxy-1-indanone (MW: 320.98 g/mol )

• Internal Standard (IS): Maleic acid (Certified Reference Material, ≥99.5% purity, MW: 116.07 g/mol )

• Deuterated Solvent: Dimethyl sulfoxide-d₆ (DMSO-d₆, 99.9 atom % D)

• NMR Spectrometer: 500 MHz or higher field strength NMR spectrometer

• Analytical Balance: Capable of weighing to ±0.01 mg

• NMR Tubes: 5 mm high-precision NMR tubes

Rationale for Experimental Choices

• Internal Standard Selection: Maleic acid is chosen as the internal standard due to its high purity, chemical stability, and the presence of a sharp singlet in a region of the ¹H NMR spectrum that does not overlap with the signals of 2,2-Dibromo-6-methoxy-1-indanone.[7][8] Its good solubility in DMSO-d₆ is also a key factor.[7]

• Solvent Selection: DMSO-d₆ is selected as the solvent because it effectively dissolves both the analyte and the internal standard, and its residual proton signals do not interfere with the signals of interest.[2]

• High-Field NMR: A high-field NMR spectrometer (≥500 MHz) is utilized to achieve better signal dispersion and minimize potential signal overlap, which is crucial for accurate integration.

Sample Preparation

• Accurately weigh approximately 15 mg of 2,2-Dibromo-6-methoxy-1-indanone into a clean, dry vial using an analytical balance. Record the exact mass (m_analyte).

• Accurately weigh approximately 5 mg of the maleic acid internal standard into the same vial. Record the exact mass (m_IS).

• Add approximately 0.75 mL of DMSO-d₆ to the vial.

• Gently sonicate the vial for 2-3 minutes to ensure complete dissolution of both the analyte and the internal standard.

• Transfer the solution to a 5 mm high-precision NMR tube.

NMR Data Acquisition

• Insert the NMR tube into the spectrometer.

• Allow the sample to thermally equilibrate for at least 5 minutes.

• Perform standard shimming procedures to optimize the magnetic field homogeneity.

• Acquire the ¹H NMR spectrum using the following key parameters:

  • Pulse Angle: 90°

  • Acquisition Time (AQ): ≥ 3 seconds

  • Relaxation Delay (D1): ≥ 5 times the longest T₁ of the signals of interest (typically 30-60 seconds for accurate quantification)

  • Number of Scans (NS): 16 or higher for good signal-to-noise ratio

  • Spectral Width (SW): Appropriate range to cover all signals (e.g., -2 to 12 ppm)

Data Processing and Purity Calculation

• Apply a line broadening factor (e.g., 0.3 Hz) to the Free Induction Decay (FID) before Fourier transformation to improve the signal-to-noise ratio.

• Carefully phase the spectrum and perform a baseline correction.

• Integrate the well-resolved signals of both the analyte and the internal standard. For 2,2-Dibromo-6-methoxy-1-indanone, select a characteristic aromatic proton signal. For maleic acid, integrate the singlet corresponding to its two olefinic protons.

• Calculate the purity of 2,2-Dibromo-6-methoxy-1-indanone using the following equation[2]:

  Purity (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I_analyte = Integral of the selected analyte signal

  • I_IS = Integral of the internal standard signal

  • N_analyte = Number of protons corresponding to the integrated analyte signal

  • N_IS = Number of protons corresponding to the integrated internal standard signal (2 for maleic acid)

  • MW_analyte = Molecular weight of the analyte (320.98 g/mol )

  • MW_IS = Molecular weight of the internal standard (116.07 g/mol )

  • m_analyte = Mass of the analyte

  • m_IS = Mass of the internal standard

  • P_IS = Purity of the internal standard

Visualization of the qNMR Workflow

Caption: Workflow for purity determination by qNMR.

Logical Relationship of Purity Assessment Methods

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. emerypharma.com [emerypharma.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. scribd.com [scribd.com]

A Comparative Guide to the Characterization of 2,2-Dibromo-6-methoxy-1-indanone and its Precursor

For researchers and professionals in drug development, the unambiguous structural confirmation of a novel or modified chemical entity is paramount. This guide provides a comprehensive cross-validation of the characterization data for the lesser-documented 2,2-Dibromo-6-methoxy-1-indanone. By drawing a direct comparison with its well-characterized precursor, 6-methoxy-1-indanone, we offer a robust framework for the authentication of this halogenated derivative. This document is designed to not only present data but to also elucidate the scientific rationale behind the expected spectral and physical changes upon dibromination.

Introduction to the Indanone Scaffold

Indanone derivatives are a significant class of compounds in medicinal chemistry, serving as key intermediates in the synthesis of various biologically active molecules.[1][2][3][4][5][6] Their rigid, bicyclic structure provides a valuable scaffold for the development of therapeutic agents. The introduction of substituents, such as a methoxy group at the 6-position, can significantly influence their biological activity. Further modification, like the addition of bromine atoms at the 2-position, can impart novel properties, making a thorough characterization essential.

This guide focuses on the analytical techniques required to confirm the identity and purity of 2,2-Dibromo-6-methoxy-1-indanone, a compound for which detailed characterization data is not widely available. Our approach is to leverage the extensive data available for its precursor, 6-methoxy-1-indanone, as a reference standard.

Characterization of the Reference Compound: 6-Methoxy-1-indanone

6-Methoxy-1-indanone is a commercially available, well-characterized compound.[7][8][9][10][11] Its physical and spectroscopic data provide a solid foundation for our comparative analysis.

Physical and Chemical Properties

Property	Value	Source
CAS Number	13623-25-1	[7][8][10][11]
Molecular Formula	C₁₀H₁₀O₂	[7][8][10][11][12]
Molecular Weight	162.19 g/mol	[7][8][10][11][12]
Appearance	White to yellow crystalline powder	[7][10]
Melting Point	105-111 °C	[8][11]

Spectroscopic Data

The following table summarizes the key spectroscopic features of 6-methoxy-1-indanone, which are critical for its identification.

Technique	Key Data and Interpretation
¹H NMR	The proton NMR spectrum provides a unique fingerprint of the molecule's hydrogen environment. For detailed spectra, refer to publicly available databases.[12][13]
¹³C NMR	The carbon NMR spectrum reveals the number and types of carbon atoms in the molecule. Spectral data can be found in resources like PubChem.[12]
Infrared (IR) Spectroscopy	The IR spectrum shows characteristic absorption bands for the functional groups present.[12][14] A strong absorption band corresponding to the carbonyl (C=O) stretch is a key feature.
Mass Spectrometry (MS)	Mass spectrometry provides the molecular weight of the compound and information about its fragmentation pattern. The molecular ion peak (M+) is a critical piece of data for confirmation.

Experimental Protocols for Characterization

To ensure the trustworthiness of characterization data, standardized and well-documented experimental protocols are essential. The following sections detail the methodologies for obtaining the key analytical data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. It provides detailed information about the connectivity of atoms and the chemical environment of individual nuclei.

Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in a suitable deuterated solvent (e.g., CDCl₃).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (0 ppm).

• Data Acquisition: Record the ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Data Processing: Process the raw data (Fourier transformation, phasing, and baseline correction) to obtain the final spectra.

• Analysis: Integrate the proton signals to determine the relative number of protons and analyze the chemical shifts, coupling constants, and multiplicities to assign the signals to specific protons in the molecule. For ¹³C NMR, identify the chemical shifts of the carbon signals.

Workflow for NMR Analysis

Caption: Workflow for NMR sample preparation, data acquisition, and analysis.

Infrared (IR) Spectroscopy

Rationale: IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.[15][16] The absorption of infrared radiation corresponds to the vibrational transitions of specific bonds.

Protocol:

• Sample Preparation: Prepare the sample using an appropriate method, such as a KBr pellet, a Nujol mull, or as a thin film on a salt plate. For Attenuated Total Reflectance (ATR)-IR, the solid sample can be analyzed directly.

• Background Spectrum: Record a background spectrum of the empty sample holder or the pure solvent.

• Sample Spectrum: Record the IR spectrum of the sample.

• Data Processing: The instrument software will automatically subtract the background spectrum from the sample spectrum.

• Analysis: Identify the characteristic absorption bands and their frequencies (in cm⁻¹) and correlate them with the functional groups present in the molecule.

Workflow for IR Spectroscopy Analysis

Caption: General workflow for acquiring and interpreting an IR spectrum.

Mass Spectrometry (MS)

Rationale: Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions.[17][18] It is used to determine the molecular weight of a compound and can provide structural information through the analysis of fragmentation patterns.

Protocol:

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer via a suitable inlet system (e.g., direct infusion, gas chromatography, or liquid chromatography).

• Ionization: Ionize the sample using an appropriate method, such as Electron Impact (EI) or Electrospray Ionization (ESI).

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: Detect the separated ions to generate a mass spectrum.

• Analysis: Identify the molecular ion peak (M+) to determine the molecular weight. Analyze the fragmentation pattern to gain further structural insights.

Workflow for Mass Spectrometry Analysis

Caption: A simplified workflow for mass spectrometry analysis.

Comparative Analysis: 2,2-Dibromo-6-methoxy-1-indanone

The following section provides a predictive comparison of the characterization data for 2,2-Dibromo-6-methoxy-1-indanone against its precursor. This predictive analysis is based on established principles of organic chemistry and spectroscopy.

Predicted Physical and Chemical Properties

Property	6-Methoxy-1-indanone (Experimental)	2,2-Dibromo-6-methoxy-1-indanone (Predicted)	Rationale for Prediction
Molecular Formula	C₁₀H₁₀O₂	C₁₀H₈Br₂O₂	Replacement of two hydrogen atoms with two bromine atoms.
Molecular Weight	162.19 g/mol	320.00 g/mol	Addition of the mass of two bromine atoms and subtraction of two hydrogen atoms.
Melting Point	105-111 °C	Significantly Higher	Increased molecular weight and stronger intermolecular forces due to the polar C-Br bonds are expected to raise the melting point.

Predicted Spectroscopic Data

Technique	6-Methoxy-1-indanone (Key Features)	2,2-Dibromo-6-methoxy-1-indanone (Predicted Changes)	Rationale for Prediction
¹H NMR	Signals corresponding to the two protons at the 2-position.	Absence of the signals for the protons at the 2-position.	The two protons at the 2-position are substituted by bromine atoms.
¹³C NMR	A signal for the methylene carbon at the 2-position.	A significant downfield shift of the signal for the carbon at the 2-position.	The electronegative bromine atoms will deshield the adjacent carbon, causing a downfield shift.
Infrared (IR) Spectroscopy	Strong C=O stretch.	The C=O stretching frequency may shift slightly due to the electronic effect of the adjacent bromine atoms.	The electron-withdrawing nature of the halogens can influence the bond strength of the carbonyl group.
Mass Spectrometry (MS)	Molecular ion peak (M⁺) at m/z 162.	A characteristic isotopic pattern for two bromine atoms in the molecular ion region. The M⁺ peak will be at m/z 320, with other peaks at m/z 318 and 322 due to the natural abundance of ⁷⁹Br and ⁸¹Br isotopes.	Bromine has two common isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance, leading to a distinctive M, M+2, M+4 pattern.

Conclusion

This guide provides a comprehensive framework for the characterization of 2,2-Dibromo-6-methoxy-1-indanone by leveraging the well-established data of its precursor, 6-methoxy-1-indanone. The provided experimental protocols are based on standard, validated analytical techniques. The predictive analysis of the spectroscopic and physical properties of the dibrominated compound offers a clear set of expectations for researchers synthesizing and characterizing this molecule. By comparing experimentally obtained data for 2,2-Dibromo-6-methoxy-1-indanone with the predictions outlined in this guide, scientists can confidently validate its structure and purity, ensuring the integrity of their research and development efforts.

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